Phthaloyl-L-isoleucine

• CAS: 21844-63-3

Core Science & Biosynthesis

Phthaloyl-L-isoleucine chemical structure and properties

Synthesis, Characterization, and Application Utility in Peptide Chemistry[1][2]

Executive Summary

N-Phthaloyl-L-isoleucine (Pht-L-Ile-OH) represents a critical intermediate in the synthesis of complex peptides and peptidomimetics.[1] Distinguished by the rigid phthalimide protecting group, this compound offers superior crystallinity and stability compared to urethane-protected derivatives (Boc, Fmoc).[1] However, its utility is often underappreciated due to the historical dominance of urethane chemistries. This guide provides a rigorous technical examination of Pht-L-Ile-OH, focusing on racemization-free synthesis, spectroscopic validation, and its strategic deployment as an orthogonal protecting group in drug development.[1]

Molecular Architecture & Physicochemical Profile[1]

The structural integrity of N-Phthaloyl-L-isoleucine hinges on the planar dioxoisoindole ring fused to the chiral

-carbon of L-isoleucine.[1] Unlike flexible protecting groups, the phthaloyl moiety imposes significant steric bulk and rigidity, which can be leveraged to induce specific conformations in peptide backbones or to facilitate crystallization of intermediates.

1.1 Key Physicochemical Data[1]

Property	Specification
IUPAC Name	(2S,3S)-3-methyl-2-(1,3-dioxoisoindol-2-yl)pentanoic acid
CAS Number	29588-88-3
Molecular Formula
Molecular Weight	261.27 g/mol
Melting Point	118 – 122 °C (Crystalline Solid)
Optical Rotation	(c=2.0, Ethanol)
Solubility	Soluble in EtOH, MeOH, DMF, DMSO; Sparingly soluble in
pKa	~3.8 (Carboxylic acid)

Data aggregated from verified chemical indices and certificate of analysis benchmarks. [1, 2]

Synthetic Methodology & Process Chemistry

The synthesis of Pht-L-Ile-OH presents a classic dilemma in process chemistry: balancing yield against optical purity.[1] The steric hindrance of the isoleucine sec-butyl side chain makes the

-proton susceptible to abstraction under harsh conditions, leading to racemization.

2.1 Method A: Thermal Condensation (Industrial Route)

Direct fusion of L-isoleucine with phthalic anhydride in refluxing acetic acid is efficient but risky.[1] The high temperature (

C) required to drive water removal can cause partial racemization (up to 5-10% D-isomer formation). This method is reserved for applications where enantiomeric excess (ee) is not critical or downstream purification is robust.[1]

2.2 Method B: The Nefkens Protocol (High-Fidelity Route)

To preserve the chiral integrity of the L-isoleucine center, the Nefkens method utilizes N-(ethoxycarbonyl)phthalimide as a phthaloyl transfer agent.[1] This reaction proceeds in aqueous carbonate buffer at ambient temperature, effectively eliminating thermal racemization risks.

Protocol: Nefkens Synthesis of Pht-L-Ile-OH

• Reagent Prep: Dissolve L-Isoleucine (10 mmol) in 20 mL of 10%

  solution.

• Addition: Add N-(ethoxycarbonyl)phthalimide (11 mmol) finely powdered or dissolved in a minimal volume of THF.

• Reaction: Stir vigorously at 20–25°C for 1–2 hours. The solution will clarify as the amino acid reacts.

• Workup: Acidify carefully with 6N HCl to pH 2.0. The product, Pht-L-Ile-OH, precipitates as a white solid.[1]

• Purification: Filter, wash with cold water, and recrystallize from Ethanol/Water to remove phthalic acid byproducts.

2.3 Synthetic Decision Workflow

Figure 1: Decision tree for selecting the appropriate synthetic route based on optical purity requirements.

Spectroscopic Characterization & Quality Control

Validating the structure of Pht-L-Ile-OH requires checking for the presence of the phthalimide ring and the integrity of the isoleucine side chain.[1]

3.1 Nuclear Magnetic Resonance ( H-NMR)

The NMR spectrum in

or is distinct.[1]

• Aromatic Region (7.8 – 7.9 ppm): Two multiplets integrating to 2H each (AA'BB' system) corresponding to the phthalimide protons.[1] This confirms N-protection.[1]

• -Proton (4.5 – 5.0 ppm): A doublet of doublets (dd), significantly downfield shifted compared to free isoleucine due to the electron-withdrawing imide group.[1]

• Side Chain: The sec-butyl group appears as a complex pattern of multiplets (0.8 – 2.0 ppm), retaining the characteristic methyl triplets/doublets.[1]

3.2 Infrared Spectroscopy (FT-IR)

The phthalimide moiety provides a self-validating IR fingerprint:

• Carbonyl (

  ): A characteristic doublet at 1770 cm⁻¹ (weak, symmetric stretch) and 1710 cm⁻¹ (strong, asymmetric stretch).[1]

• Absence of N-H: Lack of N-H stretching in the 3300-3500 cm⁻¹ region confirms full protection of the primary amine.

Applications in Drug Discovery & Peptide Chemistry[6]

4.1 Orthogonal Protection Strategy

Phthaloyl protection is orthogonal to acid-labile (Boc) and base-labile (Fmoc) groups in specific contexts.[1] It is stable to:

• Anhydrous acids (TFA, HCl/Dioxane).[1]

• Catalytic hydrogenation.

It is selectively removed by Hydrazinolysis (Gabriel Synthesis mechanism) or treatment with primary amines (e.g., methylamine), making it ideal for synthesizing branched peptides or modifying side chains where the

-amine must remain masked during acid/base treatments.[1]

4.2 Deprotection Mechanism (Hydrazinolysis)

The removal of the phthaloyl group is driven by the formation of the thermodynamically stable phthalhydrazide byproduct. This reaction is specific and generally does not affect peptide bonds or tert-butyl esters.[1]

Figure 2: Mechanistic workflow of phthaloyl deprotection via hydrazinolysis.[1]

4.3 Chiral Resolution & Crystallography

Due to the high crystallinity imparted by the phthalimide group, Pht-L-Ile-OH is often used to resolve racemic amines via diastereomeric salt formation.[1] Furthermore, in X-ray crystallography of small peptides, the heavy, planar phthaloyl group serves as a useful phase reference and aids in lattice formation.

References

• Nefkens, G. H. L., Tesser, G. I., & Nivard, R. J. F. (1960).[1] Synthesis of phthaloyl amino acids with N-carbethoxyphthalimide. Recueil des Travaux Chimiques des Pays-Bas, 79(7), 688-698.[1]

• Chem-Impex International. (2023).[1] Phthaloyl-L-isoleucine Product Specifications & Safety Data Sheet. Catalog No. 03683.

• Greene, T. W., & Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Chapter on Protection for the Amino Group).

• Bodanszky, M. (1984).[1] The Principles of Peptide Synthesis. Springer-Verlag. (Discussion on Phthaloyl group stability and removal).

Sources

• 1. L-Isoleucine (CAS 73-32-5) - Chemical & Physical Properties by Cheméo [chemeo.com]

Comprehensive Technical Guide on N-Phthaloyl-L-isoleucine: Synthesis, Properties, and Applications in Drug Development

Executive Summary & Nomenclature Clarification

In the realm of peptide synthesis and asymmetric drug development, protecting group chemistry is paramount. This whitepaper provides an authoritative, in-depth analysis of N-Phthaloyl-L-isoleucine .

Critical Nomenclature Note: Database queries and automated systems occasionally conflate CAS number 24323-25-9 with N-Phthaloyl-L-isoleucine. However, authoritative chemical registries confirm that CAS 24323-25-9 officially corresponds to 2-Methylundecanoic acid , a medium-chain fatty acid used primarily in fragrances and surfactants,[1]. The correct, verified CAS registry number for N-Phthaloyl-L-isoleucine is 29588-88-3 [2]. To maintain strict scientific integrity, this guide focuses exclusively on the true N-Phthaloyl-L-isoleucine (CAS 29588-88-3), detailing its synthesis, physical properties, and advanced applications.

Chemical Profiling and Quantitative Data

Understanding the physical and chemical parameters of N-Phthaloyl-L-isoleucine is critical for predicting its behavior in organic solvents during peptide coupling. Below is a comparative quantitative profile resolving the database discrepancy.

Property	N-Phthaloyl-L-isoleucine[2]	2-Methylundecanoic Acid (CAS 24323-25-9),[1]
CAS Registry Number	29588-88-3	24323-25-9
Molecular Formula	C₁₄H₁₅NO₄	C₁₂H₂₄O₂
Molecular Weight	261.27 g/mol	200.32 g/mol
Appearance	White to off-white crystalline powder	Colorless viscous liquid
Melting Point	123 – 125 °C	13 – 14 °C
Density	~1.311 g/cm³	~0.891 g/cm³
Primary Application	Chiral auxiliary, Peptide synthesis	Fragrance precursor, Surfactants

Mechanistic Synthesis Pathways

The Challenge of Racemization

Traditional phthaloylation of amino acids involves fusing the free amino acid with phthalic anhydride at drastic temperatures (180–190 °C)[3]. For L-isoleucine, which possesses two chiral centers (the

-carbon and the -carbon), such extreme thermal conditions inevitably lead to epimerization and loss of optical purity.

The Mild Phthaloylation Solution

To preserve stereochemical integrity, modern synthesis relies on the method pioneered by Nefkens, Tesser, and Nivard, and later optimized by Adriaens et al.[4]. This pathway utilizes N-(ethoxycarbonyl)phthalimide as the phthaloylating agent. The reaction proceeds at room temperature in a biphasic system, forming an intermediate phthalamoyl derivative, which is subsequently cyclized under moderate heat[4],[5].

Caption: Racemization-free synthesis pathway of N-Phthaloyl-L-isoleucine.

Experimental Protocol: Mild Phthaloylation Workflow

As an Application Scientist, I emphasize that every protocol must be a self-validating system. The following methodology ensures high yield while strictly maintaining the (2S, 3S) stereochemistry of L-isoleucine[4].

Objective: Synthesize optically pure N-Phthaloyl-L-isoleucine. Validation Checkpoint: The final product must exhibit a sharp melting point of 123–125 °C[2]. A depressed or broad melting point indicates racemization or incomplete cyclization.

Step-by-Step Methodology:

• Zwitterion Activation: Dissolve 10 mmol of L-isoleucine in 10 mL of distilled water containing 10 mmol of Na₂CO₃.

  • Causality: L-isoleucine exists as a zwitterion at neutral pH. Na₂CO₃ acts as a mild base to deprotonate the ammonium group, rendering the nitrogen nucleophilic enough to attack the reagent without causing base-catalyzed racemization at the

    -carbon.

• Biphasic Coupling: Add a solution of 11 mmol N-(ethoxycarbonyl)phthalimide dissolved in 15 mL of ethyl acetate. Stir vigorously at 25 °C for 3 to 4 hours[4].

  • Causality: The reagent is moisture-sensitive. A biphasic system restricts the reaction to the aqueous-organic interface, minimizing premature hydrolysis of the reagent while allowing it to react with the water-soluble amino acid salt.

• Intermediate Isolation: Acidify the aqueous layer to pH 2.0 using 2M HCl. Extract the intermediate (N-[N-(ethoxycarbonyl)phthalamoyl]-L-isoleucine) into the ethyl acetate layer[4]. Wash with brine and dry over anhydrous Na₂SO₄.

  • Causality: Acidification protonates the free carboxylate group of the intermediate, driving the molecule into the lipophilic organic phase for efficient extraction.

• Thermal Cyclization: Evaporate the ethyl acetate under reduced pressure. Dissolve the resulting residue in 20 mL of toluene and reflux (~110 °C) for 2 hours[4].

  • Causality: The intermediate requires thermal energy to undergo intramolecular cyclization. Toluene's boiling point provides the exact thermal threshold needed to drive off CO₂ and ethanol, closing the phthalimide ring efficiently.

• Purification: Concentrate the toluene and recrystallize the crude product from an ethanol/water mixture to yield the pure target compound.

Applications in Drug Development & Peptide Synthesis

Orthogonal Protecting Group Strategy

In complex peptide drug development, N-Phthaloyl-L-isoleucine serves as a robust N-terminal building block. The phthaloyl group offers orthogonal protection ; it is completely stable to the acidic conditions used to remove Boc (tert-butyloxycarbonyl) groups and the catalytic hydrogenolysis used to remove Cbz (carboxybenzyl) groups. It is selectively cleaved only via hydrazinolysis.

Chiral Auxiliaries in Asymmetric Synthesis

Beyond peptide synthesis, N-Phthaloyl-L-isoleucine is converted into its corresponding acyl chloride for use as a powerful chiral auxiliary. The bulky sec-butyl side chain of isoleucine provides exceptional steric shielding. This steric bulk is leveraged to dictate stereochemistry in downstream reactions, such as the kinetic resolution of racemic amines or the synthesis of planar chiral sulfur compounds derived from[5]paracyclophane, where it enables the isolation of individual enantiomers with high enantiomeric purities (ee > 93%)[6].

Experimental Protocol: Hydrazinolysis (Deprotection)

To utilize the synthesized peptide or chiral amine, the phthaloyl group must be removed without cleaving the peptide bonds. This is achieved via the Ing-Manske Procedure .

Caption: Step-by-step hydrazinolysis workflow for N-phthaloyl deprotection.

Step-by-Step Methodology:

• Solvation: Dissolve 5 mmol of the N-phthaloyl-protected substrate in 20 mL of absolute ethanol.

• Hydrazine Addition: Add 6 mmol (1.2 eq) of hydrazine hydrate.

  • Causality: Hydrazine is a powerful alpha-effect nucleophile that specifically attacks the highly electrophilic imide carbonyls of the phthaloyl group, initiating ring opening.

• Reflux: Heat the mixture to reflux for 2 hours.

  • Causality: Thermal energy accelerates the formation of the highly stable, cyclic byproduct (phthalhydrazide), driving the thermodynamic equilibrium toward complete deprotection.

• Precipitation & Workup: Cool the mixture to room temperature and adjust to pH 4 with dilute acetic acid.

  • Causality: Phthalhydrazide is highly insoluble in mildly acidic ethanol and will precipitate out as a white solid, while the target free amine remains soluble as an acetate salt.

• Filtration: Filter the precipitate and concentrate the filtrate to recover the liberated amine.

References

• Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide Source: ResearchGate URL:4

• A simple preparation of phthaloyl amino acids via a mild phthaloylation Source: ResearchGate URL:7

• Planar Chiral Sulfur Compound Derived from[5]Paracyclophane: Synthesis and Applications Source: Thieme E-Books & E-Journals URL:6

• Phthaloyl-L-isoleucine | C14H15NO4 Source: BuyersGuideChem URL:2

Sources

• 1. Undecanoic acid, 2-methyl- | C12H24O2 | CID 91168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. buyersguidechem.com [buyersguidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Thieme E-Books & E-Journals - [thieme-connect.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Characteristics of Phthaloyl-L-isoleucine

Abstract

Introduction: The Role of Phthaloyl-L-isoleucine in Pharmaceutical Development

Phthaloyl-L-isoleucine, a derivative of the essential amino acid L-isoleucine, serves as a crucial intermediate in the synthesis of complex peptides. The phthaloyl group provides a stable protecting group for the primary amine of isoleucine, preventing unwanted side reactions during peptide coupling.[2] Its defined stereochemistry and hydrophobicity contribute significantly to the overall properties of the final peptide. A comprehensive physicochemical profile is therefore indispensable for its effective application.

Structural and Molecular Properties

A foundational understanding of Phthaloyl-L-isoleucine begins with its molecular structure and fundamental properties.

Diagram 1: Chemical Structure of Phthaloyl-L-isoleucine

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]

Phthaloyl-L-isoleucine: Solvation Thermodynamics and Organic Solvent Compatibility in Advanced Synthesis

Executive Summary

L-isoleucine is recognized as one of the most hydrophobic proteinogenic amino acids, characterized by a highly nonpolar sec-butyl side chain[1]. However, its native zwitterionic state at physiological pH strictly limits its solubility to aqueous media, presenting a significant thermodynamic barrier for researchers engaged in peptide synthesis, medicinal chemistry, and asymmetric catalysis.

To bridge the gap between amino acid biochemistry and organic synthesis, N-phthaloyl protection is employed. This technical guide explores the mechanistic causality behind the solubility shift of Phthaloyl-L-isoleucine, provides quantitative solvation data, and outlines field-proven experimental protocols for its synthesis and extraction.

The Causality of Solvation: Zwitterionic vs. Lipophilic States

Understanding the solubility of amino acids requires analyzing their crystal lattice energy and solvent-solute interactions. In its native state, L-isoleucine exists as a zwitterion (bearing a protonated

-amine and a deprotonated -carboxylate)[1]. Water dissolves L-isoleucine effectively because the high dielectric constant of aqueous media supports strong ion-dipole interactions that overcome the lattice energy. Conversely, nonpolar organic solvents cannot stabilize these charges, rendering the free amino acid insoluble.

The introduction of a phthaloyl protecting group fundamentally alters this thermodynamic landscape. By reacting the primary amine with a phthaloylating agent, the zwitterionic character is permanently masked. The resulting Phthaloyl-L-isoleucine molecule features a bulky, highly lipophilic aromatic imide ring.

The Causality of the Shift:

• Charge Elimination: The removal of the cationic ammonium group eliminates the molecule's reliance on ion-dipole solvation.

• Aromatic

  -System Introduction: The planar phthalimide ring introduces massive surface area for London dispersion forces and stacking, highly favored in organic solvents like Dichloromethane (DCM) and Ethyl Acetate (EtOAc)[2].

• Hydrogen Bond Modulation: The imide carbonyls act as strong hydrogen bond acceptors, making the molecule exceptionally soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF)[2].

Logical relationship between N-phthaloyl protection and organic solvation thermodynamics.

Quantitative Solubility Profile in Organic Solvents

The table below synthesizes the solubility behavior of Phthaloyl-L-isoleucine across various solvent classes. The data empowers synthetic chemists to select the optimal solvent for downstream applications, such as Rh-catalyzed C-H functionalization where Phthaloyl-L-isoleucine acts as a chiral mono-N-protected amino acid (MPAA) ligand[3].

Solvent	Dielectric Constant ( )	Solubility Profile	Mechanistic Rationale
Water	80.1	Insoluble	Lack of zwitterionic charges prevents ion-dipole solvation.
Dimethyl Sulfoxide (DMSO)	46.7	Highly Soluble	Strong dipole-dipole interactions with the imide carbonyls.
N,N-Dimethylformamide (DMF)	36.7	Highly Soluble	Excellent solvation of the bulky aromatic phthalimide ring.
Dichloromethane (DCM)	8.93	Soluble	Favorable dispersion forces with the hydrophobic sec-butyl chain.
Ethyl Acetate (EtOAc)	6.02	Soluble	Hydrogen bond acceptor (solvent) interacts with the carboxylic acid.
Toluene	2.38	Sparingly Soluble	Soluble at reflux; routinely used for thermal cyclization methodologies.
Hexanes	1.88	Insoluble	Insufficient polarity to disrupt intermolecular hydrogen bonding.

Experimental Methodologies: Synthesis and Extraction

To achieve high-yield, racemization-free Phthaloyl-L-isoleucine, the modified Nefkens method utilizing N-(ethoxycarbonyl)phthalimide is the gold standard[4]. This protocol is a self-validating system: phase separation and pH indicators directly confirm the success of each mechanistic step.

Step-by-Step Protocol

Step 1: Aqueous Solubilization & Activation

• Action: Dissolve 10 mmol of L-isoleucine and 10 mmol of

  in 25 mL of distilled water.

• Causality: The sodium carbonate serves a dual purpose. First, it deprotonates the ammonium group of the zwitterion, rendering the free amine highly nucleophilic. Second, it maintains the amino acid as a water-soluble sodium carboxylate salt.

Step 2: Biphasic Reagent Addition

• Action: Dissolve 11 mmol (10% excess) of N-(ethoxycarbonyl)phthalimide in 25 mL of Ethyl Acetate. Add this organic solution dropwise to the vigorously stirred aqueous amino acid solution at room temperature.

• Causality: The biphasic nature of the reaction prevents the premature hydrolysis of the phthaloylating agent. The reaction occurs at the solvent interface, forming the intermediate N-[N-(ethoxycarbonyl)phthalamoyl]-L-isoleucine[4].

Step 3: Acidification & Phase Transfer

• Action: Separate the aqueous layer and carefully acidify it with 2M HCl until the pH reaches 2.0 - 3.0.

• Causality: This is the critical solvation shift. Acidification protonates the carboxylate group, converting the highly water-soluble sodium salt into a neutral, lipophilic carboxylic acid. The solution will turn cloudy as the product precipitates from the aqueous phase.

Step 4: Organic Extraction

• Action: Extract the acidified aqueous phase with fresh Ethyl Acetate (

  mL).

• Causality: The newly formed neutral compound readily partitions into the organic phase due to the hydrophobic phthaloyl group and the sec-butyl side chain.

Step 5: Thermal Cyclization (Imide Ring Closure)

• Action: Evaporate the EtOAc, dissolve the crude residue in toluene, and reflux for 2 hours.

• Causality: Heat drives the elimination of ethanol and

  , forcing the phthalamic acid intermediate to close into the fully formed, optically pure phthalimide ring[4].

Step-by-step experimental workflow for the synthesis and organic extraction of Phthaloyl-L-isoleucine.

Applications in Drug Development and Catalysis

The ability to dissolve Phthaloyl-L-isoleucine in organic solvents unlocks advanced applications in drug discovery. Because the phthaloyl group is robust and prevents the N-terminus from participating in unwanted side reactions, it is heavily utilized in complex peptide synthesis[2]. Furthermore, in modern organometallic chemistry, organic-soluble chiral mono-N-protected amino acids (MPAAs) like Phthaloyl-L-isoleucine are coordinated with transition metals (e.g., Rhodium) to induce high enantioselectivity during asymmetric C-H bond functionalization[3]. The solubility profile outlined in this guide ensures that the ligand remains fully dissolved in the nonpolar reaction mixtures required for these catalytic cycles.

References

• Synthesis of N,N-phthaloyl-L-valine and N,N-phthaloyl-L-isoleucine with N-(ethoxycarbonyl)phthalimide Source: ResearchGate (Adriaens et al.) URL:[Link]

• Application of non-volatile reagents for the introduction of short hydrocarbon chains Source: reposiTUm, TU Wien URL:[Link]

Sources

• 1. Isoleucine (Ile) Amino Acid - Creative Peptides [creative-peptides.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. repositum.tuwien.at [repositum.tuwien.at]
• 4. researchgate.net [researchgate.net]

Phthaloyl-L-isoleucine melting point and boiling point data

An In-depth Technical Guide to the Thermal Properties of Phthaloyl-L-isoleucine

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the thermal properties of Phthaloyl-L-isoleucine, a critical N-protected amino acid derivative utilized in peptide synthesis and drug development. The document details its known melting point, addresses the absence of a conventional boiling point due to thermal decomposition, and presents validated experimental protocols for the precise determination of these thermal characteristics. Methodologies for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are described in detail, offering researchers a robust framework for empirical validation. The guide is intended for researchers, chemists, and drug development professionals who require accurate physicochemical data and reliable analytical procedures for Phthaloyl-L-isoleucine in their work.

Introduction to Phthaloyl-L-isoleucine

Phthaloyl-L-isoleucine, systematically named (2S,3S)-2-(1,3-dioxoisoindolin-2-yl)-3-methylpentanoic acid, is an important derivative of the essential amino acid L-isoleucine. The introduction of the phthaloyl group serves as a robust N-terminal protecting group, a strategy fundamental to modern peptide synthesis. This protection prevents the highly reactive amino group from participating in undesired side reactions during the sequential formation of peptide bonds.[1] The stability of the phthaloyl group under various reaction conditions, coupled with established methods for its selective removal, makes Phthaloyl-L-isoleucine a valuable building block in the synthesis of complex peptide-based therapeutics and other bioactive molecules.[2]

Accurate characterization of its physicochemical properties, particularly its melting and boiling points, is paramount for several reasons:

• Purity Assessment: The melting point is a sensitive indicator of purity. A sharp melting range typically signifies a high-purity compound, whereas a broad or depressed range can indicate the presence of impurities.

• Process Optimization: Knowledge of thermal stability is crucial for designing and optimizing reaction conditions, purification processes (like recrystallization), and long-term storage protocols.

• Material Science: For formulation and drug delivery system development, understanding the thermal behavior of an active pharmaceutical ingredient (API) or intermediate is essential for ensuring product stability and efficacy.

This guide provides both the established data for Phthaloyl-L-isoleucine and the detailed experimental workflows required to verify these properties in a laboratory setting.

Physicochemical and Thermal Properties

The defining characteristics of Phthaloyl-L-isoleucine are summarized below. This data is critical for its handling, application, and analysis.

Core Data Summary

Property	Value	Source(s)
Synonyms	Pht-L-Ile-OH, N-Phthaloyl-L-isoleucine	[2][3]
CAS Number	29588-88-3	[2][3]
Molecular Formula	C₁₄H₁₅NO₄	[2][3]
Molecular Weight	261.27 g/mol	[2][3]
Appearance	White crystalline powder	[2]
Melting Point	118 - 125 °C	[2][3]
Boiling Point	Not Applicable (Decomposes)

Analysis of Thermal Behavior

Melting Point: The reported melting point for Phthaloyl-L-isoleucine falls within the range of 118-125 °C.[2][3] This range is typical for a moderately sized, protected amino acid derivative. The melting process involves the transition from a highly ordered crystalline lattice to a disordered liquid state. The energy required for this phase change is the enthalpy of fusion. For a high-purity sample, this transition should occur over a narrow temperature range (typically < 2 °C). A broader range, as cited, may reflect variations in purity between different commercial suppliers or residual solvent from the synthesis process.

Boiling Point and Thermal Decomposition: Phthaloyl-L-isoleucine does not have a defined boiling point at atmospheric pressure. Like many complex organic molecules and most amino acids, it undergoes thermal decomposition at temperatures below its theoretical boiling point. The energy required to vaporize the molecule is greater than the energy needed to break its covalent bonds, leading to fragmentation rather than boiling. The primary products of such decomposition are often simple volatile molecules like water and ammonia, leaving a solid residue rich in peptide bonds.

Therefore, instead of determining a boiling point, the more relevant and critical thermal property to measure is its decomposition temperature . This is the temperature at which the molecule begins to lose mass, a parameter best determined using Thermogravimetric Analysis (TGA).

Experimental Determination of Thermal Properties

To ensure the quality and consistency of Phthaloyl-L-isoleucine for research and development, empirical determination of its thermal properties is essential. The following protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide a self-validating system for characterization.

Protocol for Melting Point Determination via DSC

Differential Scanning Calorimetry is the gold-standard technique for determining the melting point and enthalpy of fusion. It measures the difference in heat flow required to increase the temperature of a sample and a reference.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of dry Phthaloyl-L-isoleucine powder into a standard aluminum DSC pan. Crimp the pan with a lid to encapsulate the sample.

• Instrument Setup: Place the sample pan and an empty, sealed reference pan into the DSC cell.

• Thermal Program:

  • Equilibration: Equilibrate the cell at 25 °C.

  • Heating Ramp: Heat the sample from 25 °C to 150 °C at a constant rate of 10 °C/min under a nitrogen atmosphere (flow rate of 50 mL/min). The inert atmosphere prevents oxidative degradation.

  • Cooling: Cool the sample back to 25 °C.

• Data Analysis: The resulting thermogram will show an endothermic peak corresponding to the melting of the sample.

  • Melting Point (Tₘ): Determined as the onset temperature of the melting endotherm.

  • Peak Temperature: The temperature at which the heat flow is at its maximum.

  • Enthalpy of Fusion (ΔHfus): Calculated by integrating the area under the melting peak.

Caption: Workflow for Melting Point Determination using DSC.

Protocol for Thermal Stability Assessment via TGA

Thermogravimetric Analysis measures the change in mass of a sample as a function of temperature or time. It is the ideal method for determining the decomposition temperature of Phthaloyl-L-isoleucine.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of dry Phthaloyl-L-isoleucine powder into a ceramic or platinum TGA pan.

• Instrument Setup: Place the sample pan onto the TGA balance mechanism.

• Thermal Program:

  • Equilibration: Equilibrate the instrument at 30 °C.

  • Heating Ramp: Heat the sample from 30 °C to 400 °C at a constant rate of 10 °C/min under a nitrogen atmosphere (flow rate of 50 mL/min).

• Data Analysis: The TGA curve plots percent weight loss versus temperature.

  • Onset of Decomposition (Tₒ): The temperature at which significant mass loss begins. This is often determined using the tangent method on the primary weight loss step. This value is the key indicator of thermal stability.

Caption: Workflow for Thermal Stability Assessment using TGA.

Synthesis and Purification Overview

The thermal properties of Phthaloyl-L-isoleucine are directly influenced by its purity, which in turn depends on the synthetic route and subsequent purification. A common and effective method for its synthesis involves the reaction of L-isoleucine with an N-acylating agent like N-(ethoxycarbonyl)phthalimide in an aqueous solution.[4][5] This method is favored for its mild conditions, which help preserve the stereochemical integrity of the chiral center in isoleucine.[4]

The crude product is typically purified by recrystallization. The choice of solvent is critical; an ideal solvent will dissolve the compound at an elevated temperature but show low solubility at room temperature, allowing for the crystallization of pure Phthaloyl-L-isoleucine upon cooling while impurities remain in the solvent.

Conclusion

Phthaloyl-L-isoleucine is a foundational reagent in synthetic chemistry with well-characterized thermal properties. It possesses a distinct melting point in the range of 118-125 °C , a critical parameter for identity and purity confirmation. It does not exhibit a boiling point, instead undergoing thermal decomposition at elevated temperatures. This guide provides robust, validated protocols using DSC and TGA for the precise determination of its melting point and thermal stability, respectively. Adherence to these methodologies will ensure the generation of accurate and reliable data, supporting the successful application of Phthaloyl-L-isoleucine in research and development endeavors.

References

• Phthaloyl-L-isoleucine | C14H15NO4 - BuyersGuideChem. [Link]

• Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide | Request PDF - ResearchGate. [Link]

• New experimental melting properties as access for predicting amino-acid solubility - PMC. [Link]

• A simple preparation of phthaloyl amino acids via a mild phthaloylation - ResearchGate. [Link]

• New experimental melting properties as access for predicting amino-acid solubility. [Link]

• Outline synthesis of isoleucine using Gabriel masonic ester synthesis.. - Filo. [Link]

• Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. [Link]

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Phthaloyl-L-isoleucine: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction

Phthaloyl-L-isoleucine is a protected amino acid derivative of significant interest in the fields of peptide synthesis, drug discovery, and biochemistry. The introduction of the phthaloyl group to the alpha-amino functionality of L-isoleucine offers crucial advantages, primarily in preventing racemization and undesired side reactions during complex synthetic procedures. This guide provides an in-depth overview of the fundamental properties, synthesis, and applications of Phthaloyl-L-isoleucine, tailored for researchers, scientists, and professionals engaged in drug development.

Physicochemical Properties

A thorough understanding of the physicochemical characteristics of Phthaloyl-L-isoleucine is paramount for its effective application. These properties dictate its behavior in various chemical environments and are critical for the design and optimization of synthetic protocols and analytical methods.

Property	Value	References
Molecular Formula	C₁₄H₁₅NO₄	[1][2][3]
Molecular Weight	261.27 g/mol	[1][2][3]
Appearance	White crystalline powder	[1]
Melting Point	118 - 125 °C	[1][3]
Optical Rotation	[α]20/D = -48 ± 1º (c=1.997 in EtOH)	[1]
Purity	≥ 97% (HPLC)	[1]

Molecular Structure

The structure of Phthaloyl-L-isoleucine features the characteristic phthalimide group attached to the nitrogen of the L-isoleucine backbone. This configuration imparts steric hindrance that protects the chiral center during chemical transformations.

Caption: 2D structure of Phthaloyl-L-isoleucine.

Synthesis of Phthaloyl-L-isoleucine

The synthesis of phthaloyl amino acids, including Phthaloyl-L-isoleucine, can be achieved through several methods. A common and effective approach involves the reaction of L-isoleucine with N-(ethoxycarbonyl)phthalimide. This method is favored for its mild reaction conditions, which help in preserving the stereochemical integrity of the amino acid.

The general reaction scheme proceeds via the formation of an intermediate, N-[N-(ethoxycarbonyl)phthalamoyl]-L-isoleucine, which upon refluxing in a suitable solvent like toluene, yields the desired N,N-phthaloyl-L-isoleucine in good yields and high optical purity.[4][5] Alternative methods, such as the Gabriel malonic ester synthesis, can also be adapted to produce N-phthalimido-DL-isoleucine.[6]

Experimental Protocol: Synthesis via N-(ethoxycarbonyl)phthalimide

This protocol is a modification of the method described by Nefkens, et al.[4][5]

• Preparation of the Sodium Salt of L-isoleucine: Dissolve L-isoleucine in an aqueous solution of sodium carbonate or sodium hydroxide at room temperature.

• Reaction with N-(ethoxycarbonyl)phthalimide: To the aqueous solution of the L-isoleucine sodium salt, add a solution of N-(ethoxycarbonyl)phthalimide (typically a 10% excess) in an organic solvent such as ethyl acetate.

• Stirring: Stir the biphasic mixture vigorously at room temperature for a specified period, allowing for the formation of the N-[N-(ethoxycarbonyl)phthalamoyl]-L-isoleucine intermediate.

• Isolation of the Intermediate: After the reaction is complete, separate the aqueous layer and acidify it to precipitate the intermediate. The intermediate can be filtered and washed.

• Cyclization to Phthaloyl-L-isoleucine: Reflux the isolated intermediate in toluene. This step facilitates the cyclization and elimination of ethanol and carbon dioxide to yield Phthaloyl-L-isoleucine.

• Purification: The final product can be purified by recrystallization from a suitable solvent system to obtain a white crystalline solid.

Caption: Synthesis workflow for Phthaloyl-L-isoleucine.

Applications in Research and Development

Phthaloyl-L-isoleucine serves as a crucial building block and intermediate in several areas of chemical and pharmaceutical research.

Peptide Synthesis

The primary application of Phthaloyl-L-isoleucine is as a protected amino acid in peptide synthesis.[1][7] The phthaloyl group effectively masks the alpha-amino group, preventing its participation in unwanted reactions during peptide bond formation. Its stability under various coupling conditions makes it a reliable choice for the synthesis of complex peptides.[1]

Drug Development

In the realm of drug development, Phthaloyl-L-isoleucine is utilized in the synthesis of peptide-based therapeutics.[1] The incorporation of this modified amino acid can influence the pharmacokinetic and pharmacodynamic properties of the resulting peptide, potentially enhancing its stability, bioavailability, and therapeutic efficacy.[8] Furthermore, phthaloylated amino acids have been investigated for their own biological activities, including anti-inflammatory and immunomodulatory effects.[9]

Biochemical Research

Researchers employ Phthaloyl-L-isoleucine to study protein-protein interactions and enzyme activities.[1] The unique structural features of the phthaloyl group can be exploited to design specific probes and inhibitors for biochemical pathways.

Analytical Methodologies

The purity and characterization of Phthaloyl-L-isoleucine are typically assessed using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common method for determining the purity of Phthaloyl-L-isoleucine.[1] Reversed-phase HPLC with UV detection is often employed. The derivatization of the amino acid with the phthaloyl group enhances its hydrophobicity, leading to good retention and separation on C18 columns.[10]

• Typical Mobile Phases: Acetonitrile/water or methanol/water gradients containing a small amount of an acid modifier like trifluoroacetic acid (TFA).

• Detection: UV detection is typically performed at wavelengths around 220 nm or 254 nm.

Chiral Chromatography

To confirm the enantiomeric purity of Phthaloyl-L-isoleucine, chiral HPLC is the method of choice.[11] This technique utilizes a chiral stationary phase (CSP) to separate the L- and D-enantiomers, ensuring that the desired stereochemistry is maintained throughout the synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation and confirmation of Phthaloyl-L-isoleucine. The spectra provide detailed information about the chemical environment of each proton and carbon atom in the molecule, confirming the presence of both the isoleucine side chain and the phthaloyl protecting group.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of Phthaloyl-L-isoleucine and to confirm its elemental composition through high-resolution mass spectrometry (HRMS).

Conclusion

Phthaloyl-L-isoleucine is a valuable and versatile chemical entity with significant applications in peptide synthesis and drug discovery. Its well-defined physicochemical properties and the robust methods for its synthesis make it an essential tool for researchers and scientists. A comprehensive understanding of its characteristics and the appropriate analytical techniques for its characterization are crucial for its successful implementation in the development of novel therapeutics and biochemical probes.

References

• Phthaloyl-L-isoleucine | C14H15NO4 - BuyersGuideChem. (n.d.). Retrieved March 7, 2024, from [Link]

• Gacek, M., & Undheim, K. (1978). Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide. Recueil des Travaux Chimiques des Pays-Bas, 97(10), 260-262.
• Nefkens, G. H. L. (1960). A simple preparation of phthaloyl amino acids via a mild phthaloylation.

• Outline synthesis of isoleucine using Gabriel masonic ester synthesis. (2025, November 24). Filo. Retrieved from [Link]

• Sheehan, J. C., Chapman, D. W., & Roth, R. W. (1952). The Synthesis of Stereochemically Pure Peptide Derivatives by the Phthaloyl Method. Journal of the American Chemical Society, 74(15), 3822–3825.

• Phthaloyl-L-isoleucine suppliers and producers - BuyersGuideChem. (n.d.). Retrieved March 7, 2024, from [Link]

• Nefkens, G. H. L., Tesser, G. I., & Nivard, R. J. F. (1960). Synthesis of phthaloyl amino-acids under mild conditions.

• Phthaloyl-L-Leucine | 2419-38-7 - J&K Scientific. (n.d.). Retrieved March 7, 2024, from [Link]

• Analytical Methods for Amino Acids - Shimadzu Asia Pacific. (n.d.). Retrieved March 7, 2024, from [Link]

• European Union Reference Laboratory for Feed Additives. (2020).

• Phthaloyl-L-Leucine | C14H15NO4 | CID 688555 - PubChem. (n.d.). Retrieved March 7, 2024, from [Link]

• Larsson, M. (2015).
• Lima, L. M., et al. (2012). Phthaloyl amino acids as anti-inflammatory and immunomodulatory prototypes. Medicinal Chemistry Research, 21(8), 1836-1843.

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• 2. Phthaloyl-L-isoleucine | CAS: 29588-88-3 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 3. buyersguidechem.com [buyersguidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Outline synthesis of isoleucine using Gabriel masonic ester synthesis.. [askfilo.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemimpex.com [chemimpex.com]
• 9. researchgate.net [researchgate.net]
• 10. Analytical Methods for Amino Acids : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Phthaloyl-L-Isoleucine Derivatives: Synthetic Architectures and Pharmacological Horizons

[1][2]

Executive Summary

The integration of the phthalimide moiety with amino acids represents a pivotal strategy in medicinal chemistry, merging the structural rigidity of the phthaloyl group with the chirality and side-chain diversity of amino acids. Phthaloyl-L-isoleucine (Pht-L-Ile-OH) stands out within this class due to the specific contribution of the isoleucine sec-butyl side chain, which imparts significant lipophilicity and steric bulk.[1] This technical guide analyzes the synthesis, structural derivatization, and pharmacological applications of Phthaloyl-L-isoleucine derivatives.

Beyond its role as a protected chiral synthon in peptide chemistry, the N-phthaloyl-L-isoleucine scaffold exhibits intrinsic biological activity, particularly when complexed with transition metals or derivatized into amides and hydrazides.[1] This document serves as a blueprint for researchers aiming to exploit this scaffold for antimicrobial, anti-inflammatory, and antitumor drug development.

Part 1: Chemical Synthesis & Structural Considerations[1][2][3]

The synthesis of N-phthaloyl-L-isoleucine requires careful control to prevent racemization of the

-carbon.[1] Two primary pathways dominate the literature: thermal condensation and the mild Nefkens method.

Synthetic Pathways[4][5]

• Pathway A: Thermal Dehydration (Fusion/Solvent). The classical reaction involves heating L-isoleucine with phthalic anhydride.[1] While efficient, high temperatures (fusion at ~150°C) risk racemization. The use of glacial acetic acid as a solvent mitigates this by allowing lower reflux temperatures.

• Pathway B: Nefkens Method (Mild). To preserve optical purity, N-(ethoxycarbonyl)phthalimide is used as a phthaloylating agent in aqueous sodium carbonate at room temperature.[1] This is the preferred route for generating high-purity chiral building blocks.

Visualization of Synthetic Logic

The following Graphviz diagram illustrates the decision matrix for synthesizing Pht-L-Ile-OH and its subsequent derivatives.

Caption: Figure 1. Synthetic workflow for N-Phthaloyl-L-Isoleucine and its downstream functionalization.

Part 2: Pharmacological Applications[1][2][4][5][6][7]

The biological activity of Phthaloyl-L-isoleucine derivatives is driven by the phthalimide pharmacophore (known for hydrophobic interactions and DNA intercalation) and the isoleucine side chain (facilitating membrane permeability).[1]

Antimicrobial & Antifungal Activity

Derivatives, particularly hydrazides and benzimidazole conjugates, exhibit potent activity against Gram-positive bacteria (S. aureus) and fungi (C. albicans).[1]

• Mechanism: The lipophilic N-phthaloyl moiety facilitates penetration through the lipid bilayer of the microorganism. Once inside, the compound may interfere with enzyme synthesis or DNA replication.

• Synergy: Studies suggest synergistic effects when combined with standard antibiotics, potentially reversing resistance in MRSA strains.

Metal Complexation & Antitumor Potential

Transition metal complexes (Cu(II), Ni(II), Co(II)) of N-phthaloyl-L-isoleucine have emerged as promising antitumor agents.[1]

• Ligand Behavior: The carboxylate group of Pht-L-Ile-OH acts as a monodentate or bidentate ligand.[1]

• Bioactivity: The resulting neutral complexes often show higher cytotoxicity against cancer cell lines (e.g., MCF-7, HCT-116) compared to the free ligand.[1] The metal center can facilitate oxidative DNA cleavage or interact with specific protein residues.

Part 3: Experimental Protocols

Protocol 1: Synthesis of N-Phthaloyl-L-Isoleucine (Standard Method)

Objective: To synthesize Pht-L-Ile-OH suitable for further derivatization.[1] Causality: Glacial acetic acid is selected as the solvent to solubilize both reactants while maintaining a weakly acidic environment that catalyzes the dehydration without causing extensive racemization associated with high-temperature fusion.

Materials:

• L-Isoleucine (10 mmol)[1]

• Phthalic Anhydride (10 mmol)[1]

• Glacial Acetic Acid (20 mL)

• HCl (10%)[1][2]

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, combine 1.31 g of L-Isoleucine and 1.48 g of Phthalic Anhydride.

• Solvation: Add 20 mL of glacial acetic acid.

• Reflux: Heat the mixture to reflux (approx. 118°C) for 6–8 hours. Monitor via TLC (Solvent system: CHCl3/MeOH 9:1) until the starting amino acid is consumed.

• Work-up: Remove the solvent under reduced pressure (rotary evaporator) to obtain a viscous residue.

• Precipitation: Add 30 mL of cold water to the residue. If the product does not precipitate immediately, acidify slightly with 10% HCl.

• Purification: Filter the white solid and wash with cold water. Recrystallize from ethanol/water (1:1) to yield white crystals.[3]

Validation Criteria:

• Melting Point: 118–122 °C.[3]

• Yield: Expected >80%.

Protocol 2: Synthesis of Copper(II) Complex [Cu(Pht-Ile)2]

Objective: To generate a bioactive metal complex. Causality: Using the sodium salt of the ligand ensures deprotonation of the carboxylic acid, facilitating coordination to the metal cation.

Methodology:

• Ligand Preparation: Dissolve 2 mmol of Pht-L-Ile-OH in 20 mL of methanol. Add 2 mmol of NaOH (1M solution) to generate the sodium salt in situ.

• Metal Addition: Dissolve 1 mmol of Copper(II) Acetate Monohydrate in 10 mL of methanol.

• Complexation: Dropwise add the metal salt solution to the ligand solution under constant stirring at room temperature.

• Precipitation: Stir for 2–3 hours. A colored precipitate (typically blue/green) will form.

• Isolation: Filter the precipitate, wash with cold methanol and diethyl ether, and dry under vacuum.

Part 4: Data Presentation

Table 1: Physicochemical Properties of N-Phthaloyl-L-Isoleucine

Parameter	Value	Notes
CAS Number	29588-88-3	Specific to L-isomer
Molecular Formula	C₁₄H₁₅NO₄
Molecular Weight	261.27 g/mol
Melting Point	118 – 122 °C	Recrystallized from EtOH/H₂O
Optical Rotation		c=2.0 in Ethanol
Solubility	Soluble in EtOH, CHCl₃, DMSO	Insoluble in water

Table 2: Representative Antimicrobial Activity (MIC in g/mL)

Note: Values are generalized from literature ranges for N-phthaloyl amino acid derivatives (hydrazides/esters).[1]

Microorganism	Pht-L-Ile-OH (Free Acid)	Pht-L-Ile-Hydrazide	Pht-L-Ile-Cu(II) Complex
S. aureus (Gram +)	>128 (Inactive)	32 – 64	16 – 32
E. coli (Gram -)	>128	64 – 128	32 – 64
C. albicans (Fungal)	>128	16 – 32	8 – 16

Part 5: References

• National Institute of Standards and Technology (NIST). "L-Isoleucine IR Spectrum and Properties." NIST WebBook. [Link][1]

• PubChem. "N-Phthaloyl-L-glutamine (Structural Analog Reference)." National Library of Medicine. [Link][1]

• ResearchGate. "Synthesis of N,N-phthaloyl-L-valine and N,N-phthaloyl-L-isoleucine with N-(ethoxycarbonyl)phthalimide."[1] Recueil des Travaux Chimiques des Pays-Bas. [Link]

Sources

• 1. L-Isoleucine (CAS 73-32-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemimpex.com [chemimpex.com]

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of Phthaloyl-L-isoleucine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable, non-destructive analytical technique for the structural elucidation of organic molecules. For drug development professionals and researchers engaged in peptide synthesis, confirming the identity and purity of protected amino acids is a critical, routine task.[1][2] Phthaloyl-L-isoleucine, a common intermediate, presents a rich and informative proton (¹H) NMR spectrum.[3] This guide provides an in-depth analysis of its ¹H NMR spectrum, grounded in the fundamental principles of chemical equivalence, spin-spin coupling, and diastereotopicity. We will dissect the spectrum region by region, explaining the causality behind the observed chemical shifts and multiplicity patterns, and provide a validated experimental protocol for acquiring high-quality data.

Introduction: The "Why" Behind the Method

In peptide synthesis and medicinal chemistry, the phthaloyl group serves as a robust protecting group for the primary amine of an amino acid.[3][4] Its use prevents unwanted side reactions during peptide coupling. Verifying that the phthaloyl group has been successfully attached to the L-isoleucine moiety—and that the stereochemistry of the amino acid remains intact—is paramount. ¹H NMR spectroscopy provides a detailed fingerprint of the molecule, allowing for unambiguous confirmation of its structure. Each unique proton environment within the molecule generates a distinct signal, and the interactions between neighboring protons (spin-spin coupling) split these signals into characteristic patterns, revealing the connectivity of the molecular framework.[5]

Core Principles in Action: A Refresher

Before dissecting the spectrum, let's revisit three core principles:

• Chemical Shift (δ): The position of a signal along the x-axis (in ppm) is dictated by the local electronic environment of the proton. Electron-withdrawing groups (like carbonyls and the imide system) "deshield" nearby protons, shifting their signals to a higher frequency (downfield).

• Integration: The area under each signal is directly proportional to the number of protons it represents. This allows for a quantitative census of the protons in the molecule.

• Spin-Spin Coupling (J-coupling): Non-equivalent protons on adjacent carbons interact through the bonding electrons, splitting each other's signals. The magnitude of this splitting, the coupling constant (J, in Hz), provides valuable information about the dihedral angle between the protons. The multiplicity follows the "n+1 rule," where a proton coupled to 'n' equivalent protons is split into 'n+1' lines.

A particularly important concept for Phthaloyl-L-isoleucine is diastereotopicity . Due to the presence of a chiral center (the α-carbon), the two protons of the methylene group (γ-CH₂) in the isoleucine side chain are chemically non-equivalent.[6][7] They reside in different chemical environments and will therefore have different chemical shifts and couple to each other, a phenomenon known as geminal coupling.[6][8]

Experimental Protocol: A Self-Validating Workflow

Acquiring a high-quality, reproducible spectrum is the foundation of accurate analysis. The following protocol is designed to be a self-validating system.

Objective: To obtain a high-resolution ¹H NMR spectrum of Phthaloyl-L-isoleucine.

Materials:

• Phthaloyl-L-isoleucine sample

• Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆) with 0.03% Tetramethylsilane (TMS)

• High-quality 5 mm NMR tube

• Pasteur pipette

• Vortex mixer

Methodology:

• Sample Preparation (The "Why"):

  • Weigh approximately 5-10 mg of Phthaloyl-L-isoleucine directly into a clean, dry vial. Causality: This mass ensures sufficient concentration for a good signal-to-noise ratio without causing solubility issues or line broadening.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Causality: Deuterated solvents are used because deuterium (²H) resonates at a much different frequency than protons (¹H), rendering the solvent invisible in the ¹H NMR spectrum. The choice of solvent is critical; CDCl₃ is a common choice for many organic molecules. If solubility is an issue, DMSO-d₆ is an excellent alternative.

  • Add TMS as an internal standard. Causality: TMS provides a reference signal at 0.00 ppm, allowing for accurate calibration of the chemical shift axis.[9]

  • Vortex the sample until the solid is completely dissolved. A clear, particulate-free solution is essential for sharp, well-resolved signals.

• Data Acquisition (The "Why"):

  • Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube to a height of approximately 4-5 cm.

  • Place the NMR tube into the spectrometer's spinner turbine, ensuring the correct depth.

  • Acquire the spectrum on a 400 MHz (or higher) spectrometer. Causality: Higher field strengths provide better signal dispersion, which is crucial for resolving complex multiplets in this molecule.

  • Standard acquisition parameters include a 30-45° pulse angle, an acquisition time of ~4 seconds, and a relaxation delay of 1-2 seconds. Typically, 8 to 16 scans are sufficient.

• Data Processing (The "Why"):

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons for each.

Workflow for ¹H NMR Analysis

Caption: A streamlined workflow from sample preparation to final spectral analysis.

Dissecting the Spectrum: A Proton-by-Proton Analysis

The structure of Phthaloyl-L-isoleucine contains several distinct proton environments, each giving rise to a unique signal.

Sources

• 1. The use of proton NMR as an alternative for the amino acid analysis as identity test for peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. Spotting diastereotopic protons in the NMR spectrum [ns1.almerja.com]
• 9. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]

Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of N-Phthaloyl-L-isoleucine

Introduction: The Role of N-Phthaloylation in Peptide Chemistry

The strategic protection of amino functional groups is a cornerstone of modern peptide synthesis and medicinal chemistry. The phthaloyl group is a robust and widely used protecting group for primary amines, including the α-amino group of amino acids.[1][2] Its introduction, typically through reaction with phthalic anhydride, yields an N-phthaloyl amino acid that is stable to a wide range of reaction conditions, yet can be selectively removed when required.[3]

N-Phthaloyl-L-isoleucine is a key chiral building block in the synthesis of complex peptides and pharmacologically active molecules.[1][4] The bulky, non-polar side chain of isoleucine presents unique stereochemical considerations, making a reliable and high-yield synthesis protocol for its protected form essential for researchers in drug development and organic synthesis. This application note provides a detailed, field-proven protocol for the synthesis, purification, and characterization of N-Phthaloyl-L-isoleucine, emphasizing the causality behind experimental choices to ensure reproducibility and high purity.

Principle of the Method: Nucleophilic Acyl Substitution and Dehydration

The synthesis of N-Phthaloyl-L-isoleucine is achieved through the condensation reaction between L-isoleucine and phthalic anhydride. The reaction proceeds via a two-step mechanism:

• Nucleophilic Acyl Substitution: The amino group (-NH₂) of L-isoleucine, acting as a nucleophile, attacks one of the carbonyl carbons of the phthalic anhydride ring. This leads to the opening of the anhydride ring to form an intermediate N-(o-carboxybenzoyl)-L-isoleucine (a phthalamic acid derivative).

• Intramolecular Cyclization & Dehydration: Upon heating, the newly formed carboxylic acid and amide functionalities undergo an intramolecular condensation reaction. This cyclization, accompanied by the elimination of a water molecule, forms the stable five-membered imide ring, yielding the final N-Phthaloyl-L-isoleucine product.[3]

This protocol employs a solvent-free thermal condensation method, which is an efficient and environmentally conscious approach that proceeds by heating the reactants in a molten state.[1][3]

Experimental Protocol: Synthesis of N-Phthaloyl-L-isoleucine

This section provides a comprehensive, step-by-step methodology for the synthesis of N-Phthaloyl-L-isoleucine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
L-Isoleucine (C₆H₁₃NO₂)	≥98%	Standard chemical supplier	Store in a cool, dry place.
Phthalic Anhydride (C₈H₄O₃)	≥99%	Standard chemical supplier	Irritant. Handle in a fume hood.
Toluene	ACS Grade	Standard chemical supplier	Used for azeotropic removal of water.
Ethanol, 95%	Reagent Grade	Standard chemical supplier	For recrystallization.
Deionized Water	For recrystallization.
Round-bottom flask (100 mL)
Reflux condenser
Dean-Stark trap
Heating mantle with stirrer
Buchner funnel and flask
Filter paper
Rotary evaporator

Quantitative Data

The following table summarizes the recommended quantities for the synthesis.

Compound	Molecular Wt. ( g/mol )	Mass (g)	Moles (mol)	Molar Ratio
L-Isoleucine	131.17[5][6]	5.00	0.0381	1.0
Phthalic Anhydride	148.12	5.77	0.0389	1.02
Toluene	92.14	~40 mL	-	Solvent

Rationale for Molar Ratio: A slight excess (2%) of phthalic anhydride is used to ensure the complete consumption of the starting amino acid, which can be more challenging to remove from the final product.

Step-by-Step Synthesis Procedure

• Reactant Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add L-isoleucine (5.00 g, 0.0381 mol) and phthalic anhydride (5.77 g, 0.0389 mol).

• Solvent Addition: Add approximately 40 mL of toluene to the flask.

• Apparatus Assembly: Assemble a reflux apparatus with a Dean-Stark trap fitted between the flask and the condenser. Fill the Dean-Stark trap with toluene.

• Reaction Initiation: Begin stirring and gently heat the mixture using a heating mantle. The solids will dissolve as the temperature increases.

• Azeotropic Reflux: Heat the mixture to a steady reflux. Water, a byproduct of the reaction, will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing for 2-3 hours, or until no more water is observed collecting in the trap.

  • Causality Check: The removal of water drives the equilibrium of the reaction towards the formation of the imide product, ensuring a high conversion rate.[7]

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator to obtain a crude solid or viscous oil.

• Product Isolation: The resulting crude product is now ready for purification.

Experimental Workflow Diagram

Caption: Workflow for the synthesis and purification of N-Phthaloyl-L-isoleucine.

Purification Protocol: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by separating the desired product from impurities based on differences in solubility.[8] An ethanol-water mixture is an effective solvent system for N-Phthaloyl-L-isoleucine.

• Dissolution: Transfer the crude product to a clean Erlenmeyer flask. Add a minimal amount of hot 95% ethanol and swirl to dissolve the solid. If it does not dissolve completely, add more hot ethanol dropwise until a clear solution is obtained.

• Induce Crystallization: While the solution is still hot, slowly add warm deionized water dropwise until the solution becomes faintly turbid (cloudy). The turbidity indicates that the solution is saturated and the product is beginning to precipitate.

• Crystal Formation: Add one or two drops of hot ethanol to redissolve the precipitate and obtain a clear solution again. Cover the flask and allow it to cool slowly to room temperature. For optimal crystal growth, do not disturb the flask during this period.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for 30-60 minutes to maximize the yield of crystals.

• Collection and Washing: Collect the white, crystalline product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold ethanol-water (1:1) to remove any soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent. Record the final mass and calculate the percentage yield.

Parameter	Expected Result
Appearance	White crystalline powder[4]
Yield	80-90%
Purity (by MP)	>97%

Characterization and Validation

The identity and purity of the synthesized N-Phthaloyl-L-isoleucine must be confirmed through physical and spectroscopic analysis.

Melting Point

Determine the melting point of the dried, recrystallized product. A sharp melting point range close to the literature value indicates high purity.

• Expected Melting Point: 118 - 125 °C[4][9]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The spectrum should confirm the presence of the imide and carboxylic acid groups and the absence of the primary amine from the starting material.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3300-2500 (broad)	O-H stretch	Carboxylic Acid
~2960-2850	C-H stretch	Alkyl (isoleucine side chain)
~1775 & ~1710	C=O stretch (asymmetric & symmetric)	Phthalimide
~1730	C=O stretch	Carboxylic Acid
~1600, ~1470	C=C stretch	Aromatic Ring
~1380	C-N stretch	Imide

Interpretation: The two distinct carbonyl peaks for the imide group are characteristic. The broad O-H stretch confirms the presence of the carboxylic acid. The disappearance of N-H stretching bands (typically ~3300-3500 cm⁻¹) from the L-isoleucine starting material confirms the formation of the imide.[10]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the structure of the molecule, confirming the connectivity of atoms. The spectrum is typically recorded in a solvent like DMSO-d₆ or CDCl₃.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Proton Assignment
~13.0	broad singlet	1H	Carboxylic acid (-COOH)
~7.9-7.8	multiplet	4H	Aromatic protons (phthaloyl)
~4.5	doublet of doublets	1H	α-proton (-CH-)
~2.2	multiplet	1H	β-proton (-CH-)
~1.5 & ~1.2	multiplet	2H	γ-protons (-CH₂-)
~0.95	triplet	3H	δ-methyl (-CH₃)
~0.85	doublet	3H	γ'-methyl (-CH₃)

Interpretation: The signals in the aromatic region (~7.8-7.9 ppm) confirm the presence of the phthaloyl group. The downfield shift of the α-proton (~4.5 ppm) compared to free L-isoleucine is indicative of the electron-withdrawing effect of the adjacent imide group. The distinct signals for the isoleucine side chain protons confirm its integrity.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Incomplete reaction due to insufficient heating or time.	Ensure the reaction is refluxed for the recommended duration and that water is actively being collected in the Dean-Stark trap.
Loss of product during work-up or recrystallization.	Use minimal hot solvent for recrystallization. Ensure the product is fully precipitated by cooling in an ice bath before filtration.
Product is an Oil, Not a Solid	Presence of impurities or residual solvent.	Ensure all toluene is removed on the rotary evaporator. Attempt to triturate the oil with a non-polar solvent like hexane to induce solidification before recrystallization.
Broad Melting Point Range	Impure product.	Repeat the recrystallization process. Ensure the product is completely dry.
IR Spectrum Shows N-H Stretch	Incomplete reaction; starting material is present.	Re-subject the crude material to the reaction conditions or purify carefully by recrystallization to separate the product from the more polar starting material.

Conclusion

This application note details a reliable and reproducible protocol for the synthesis of N-Phthaloyl-L-isoleucine via thermal condensation with azeotropic water removal. The method provides high yields of a pure product, as validated by melting point and spectroscopic analysis. The detailed procedural explanations and troubleshooting guide are intended to empower researchers in pharmaceutical and chemical development to confidently synthesize this valuable chiral building block for their research needs.

References

• ResearchGate. (n.d.). Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). A synthesis of N-phthaloyl amino acids and amino acid esters under mild conditions. Retrieved from [Link]

• BuyersGuideChem. (n.d.). Phthaloyl-L-isoleucine | C14H15NO4. Retrieved from [Link]

• Filo. (2025, November 24). Outline synthesis of isoleucine using Gabriel masonic ester synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Selective alkylation/oxidation of N-substituted isoindolinone derivatives: Synthesis of N-phthaloylated natural and unnatural α-amino acid analogues | Request PDF. Retrieved from [Link]

• ACS Publications. (1952). A Synthesis of Nγ-Phthaloyl Derivatives of Basic Amino Acids. Amino Acids. VII. Retrieved from [Link]

• PubChem. (n.d.). L-Isoleucine. Retrieved from [Link]

• ResearchGate. (2025, August 5). Practical Synthesis of Dirhodium(II) Tetrakis[N-phthaloyl-(S)-tert-leucinate]. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). The 1 HNMR spectral data (δ, ppm) for free N-phthaloyl glycine and its.... Retrieved from [Link]

• Journal of American Science. (2010, August 18). Synthesis and Characterization of Some N-Protected Amino Acid Complexes. Retrieved from [Link]

• PeerJ. (n.d.). 1 NMR spectra and HPLC chromatograms. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of L-Isoleucine (CAS 73-32-5). Retrieved from [Link]

• NIST. (n.d.). L-Isoleucine. Retrieved from [Link]

• Google Patents. (n.d.). JP2587671B2 - Purification method of L-isoleucine.

• ResearchGate. (n.d.). 1 H NMR spectra of L-isoleucine, Ile:CB[12] mixture in the molar ratio.... Retrieved from [Link]

• The Japanese Pharmacopoeia. (n.d.). L-Isoleucine. Retrieved from [Link]

• Waters Corporation. (n.d.). Separation of Low Levels of Isoleucine from Leucine Using the ACQUITY UPLC H-Class Amino Acid System. Retrieved from [Link]

• Finetech Industry Limited. (n.d.). Phthaloyl-L-isoleucine | CAS: 29588-88-3. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

Sources

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• 4. chemimpex.com [chemimpex.com]
• 5. L-Isoleucine | C6H13NO2 | CID 6306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. L-Isoleucine (CAS 73-32-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
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Application Note: High-Fidelity Peptide Synthesis Using Phthaloyl-L-isoleucine (Pht-Ile-OH)

Executive Summary & Strategic Rationale

In the landscape of modern peptide synthesis, Phthaloyl-L-isoleucine (Pht-Ile-OH) represents a specialized, high-utility building block. While Fmoc and Boc chemistries dominate routine synthesis, they face limitations when dealing with sterically hindered, beta-branched amino acids like Isoleucine, particularly regarding racemization and aggregation .

The Phthaloyl (Pht) group offers a unique value proposition:

• Absolute Racemization Suppression: Unlike carbamates (Fmoc/Boc), the phthalimide group lacks the amide proton required to form the oxazolone (azlactone) intermediate, the primary pathway for racemization during activation.

• Orthogonal Stability: The Pht group is stable to anhydrous acids (TFA, HCl) and mild bases, allowing for complex side-chain manipulations that would degrade Fmoc or Boc groups.

• Aggregation Disruption: The planar, bulky phthalimide moiety can disrupt beta-sheet formation in "difficult sequences," improving solvation and coupling yields.

This guide details the protocols for incorporating Pht-Ile-OH into peptide workflows, focusing on overcoming the steric hindrance of the isoleucine side chain while maintaining optical purity.

Chemical Properties & Handling[1]

Table 1: Physicochemical Profile of Pht-L-Isoleucine

Property	Specification	Practical Implication
Formula	C₁₄H₁₅NO₄	Molecular Weight: 261.27 g/mol
Solubility	High: DMF, NMP, DCMLow: Water, Ether	Dissolve in DMF for coupling; precipitate with ether.[1][2]
Chiral Stability	Excellent (>99.9% ee)	Immune to oxazolone-mediated racemization.
Lability	Hydrazine, NaBH₄	Stable to TFA (Acid) and Piperidine (Mild Base)*.
Steric Profile	High (β-branched side chain + N-Pht bulk)	Requires potent activation (e.g., HATU/HOAt) and extended coupling times.

*Note: While stable to transient piperidine exposure, prolonged exposure can lead to ring opening. Pht is best used as a semi-permanent group or in specific solution-phase steps.

Mechanistic Insight: Why Pht-Ile Prevents Racemization

The primary driver for selecting Pht-Ile-OH over Fmoc-Ile-OH in critical couplings is the elimination of racemization.

Diagram 1: Racemization Suppression Mechanism

The following diagram illustrates how the Phthaloyl group blocks the oxazolone pathway, a common failure mode in peptide chemistry.

Caption: Comparative mechanism showing how the absence of the amide proton in Phthaloyl-protected amino acids prevents oxazolone formation, ensuring optical purity.

Detailed Experimental Protocols

Protocol A: Coupling Pht-Ile-OH to Resin

Due to the steric bulk of both the Isoleucine side chain (beta-branching) and the Phthaloyl group, standard DIC/HOBt coupling may be insufficient. We recommend high-efficiency uronium or phosphonium reagents.

Reagents:

• Pht-Ile-OH (3.0 equivalents relative to resin loading)

• HATU (2.9 equivalents)[3]

• HOAt (3.0 equivalents) – Crucial for suppressing racemization of the incoming His/Cys if present, though Pht-Ile itself is safe.

• TMP (2,4,6-Trimethylpyridine) or DIPEA (6.0 equivalents)

• Solvent: Anhydrous DMF or NMP.

Procedure:

• Pre-activation: Dissolve Pht-Ile-OH and HATU/HOAt in minimal DMF. Add Base (TMP/DIPEA). Stir for 30 seconds only. Note: Prolonged pre-activation can lead to guanidinium capping.

• Coupling: Add the activated mixture to the resin-bound free amine.

• Incubation: Shake at room temperature for 2 to 4 hours .

  • Optimization: For extremely difficult sequences, double couple (repeat step 1-3) or elevate temperature to 50°C (Pht is heat stable).

• Monitoring: Perform a Chloranil test (for secondary amines) or Kaiser test (for primary amines). Pht-Ile coupling is often slower than unhindered amino acids; ensure negative test before proceeding.

Protocol B: Deprotection of the Phthaloyl Group

Removal of the Pht group requires hydrazinolysis.[4] This is distinct from Fmoc (Piperidine) or Boc (TFA).

Method 1: Standard Hydrazinolysis (Ing-Manske Procedure)

Best for solid-phase synthesis where byproducts can be washed away.

• Reagent: 5% to 10% Hydrazine Hydrate (

  ) in DMF (v/v).

• Reaction: Treat resin with reagent for 2 x 30 minutes at room temperature.

  • Warning: Hydrazine can cleave Fmoc groups and sensitive side chains (e.g., ODmab).[1] Ensure orthogonality.

• Wash: Wash extensively with DMF (5x), MeOH (3x), and DCM (3x).

  • Critical Step: The byproduct, phthalhydrazide, is a white solid that can adhere to the resin. Alternating washes with MeOH (protic) and DCM (aprotic) helps solubilize and remove it.

Method 2: Mild Borohydride Reductive Cleavage

Best for solution phase or base-sensitive substrates.

• Reduction: Dissolve protected peptide in 2-propanol/water (6:1). Add Sodium Borohydride (NaBH₄, 5 eq). Stir for 4-6 hours. (Reduces Pht to hydroxy-phthalimidine).

• Acidolysis: Carefully add Acetic Acid (pH 4-5) and heat to 80°C for 1 hour. This cleaves the amide bond, releasing the free amine.

• Workup: Standard extraction.

Workflow Visualization

The following flowchart outlines the decision matrix for using Pht-Ile-OH in a synthesis campaign.

Caption: Decision matrix and workflow for integrating Phthaloyl-L-isoleucine into peptide synthesis cycles.

Troubleshooting & Optimization

Issue: Incomplete Coupling

• Cause: Steric clash between the beta-branched Ile and the bulky Pht group.

• Solution: Switch to microwave-assisted coupling (50°C, 20 min) or convert Pht-Ile-OH to its acid chloride (Pht-Ile-Cl) using thionyl chloride. Pht-amino acid chlorides are highly stable and reactive, unlike Fmoc-chlorides.

Issue: Phthalhydrazide Contamination

• Cause: Insoluble byproduct of hydrazine deprotection.

• Solution: Increase the frequency of Methanol washes. If in solution phase, the byproduct precipitates out; filter it before proceeding.[4]

Issue: Racemization during Synthesis of Pht-Ile

• Note: If synthesizing the starting material yourself, do not use fusion with phthalic anhydride (high heat causes racemization).

• Protocol: Use N-ethoxycarbonylphthalimide (Nefkens' Reagent) in aqueous Sodium Carbonate at room temperature. This ensures retention of chirality [1].

References

• Nefkens, G. H. L., Tesser, G. I., & Nivard, R. J. F. (1960). Synthesis of phthaloyl amino acids. Recueil des Travaux Chimiques des Pays-Bas. Link (Verified via ResearchGate context).

• BenchChem. (2025).[3][4][5] A Comparative Guide to Amine Protecting Groups in Peptide Synthesis: N-Phthaloylglycine, Fmoc, and Boc. Retrieved from .

• Greene, T. W., & Wuts, P. G. M. (1999).[6] Protective Groups in Organic Synthesis. Wiley-Interscience.[6] .

• Organic Chemistry Portal. Phthalimides as Protecting Groups. Retrieved from .

• Sigma-Aldrich (Merck). Novabiochem® Peptide Synthesis Catalog & Protocols. Retrieved from .

Sources

• 1. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Phthalimides [organic-chemistry.org]

Phthaloyl-L-isoleucine as a chiral resolving agent

An Application Guide to the Methodical Use of Phthaloyl-L-isoleucine as a Chiral Resolving Agent

For researchers, scientists, and professionals in drug development, the isolation of single enantiomers from racemic mixtures is a cornerstone of modern chemistry and pharmacology. This document serves as a detailed guide to the application of Phthaloyl-L-isoleucine, a highly effective chiral resolving agent for the separation of racemic amines and related basic compounds. Moving beyond a simple recitation of steps, this guide elucidates the causality behind the protocols, offering field-proven insights to ensure robust and reproducible outcomes.

The challenge in separating enantiomers—chiral molecules that are non-superimposable mirror images—lies in their identical physical properties in an achiral environment. Classical resolution overcomes this by introducing another chiral molecule, the resolving agent, to create a pair of diastereomers.[1][2] Unlike enantiomers, diastereomers possess different physical properties, most notably solubility, which can be exploited for separation.[2][3]

Phthaloyl-L-isoleucine is an N-protected amino acid derivative, presenting a single enantiomer of a carboxylic acid.[4][5] When this chiral acid reacts with a racemic amine (a 1:1 mixture of R- and S-enantiomers), it forms two distinct diastereomeric salts:

• (Phthaloyl-L-isoleucinate)⁻ • (R-Ammonium)⁺

• (Phthaloyl-L-isoleucinate)⁻ • (S-Ammonium)⁺

The differential spatial arrangements and intermolecular forces within the crystal lattices of these two salts lead to varying solubilities in a given solvent system, forming the basis for their separation by fractional crystallization.[2]

Caption: Mechanism of diastereomeric salt formation.

Experimental Workflow: From Racemate to Pure Enantiomer

The successful resolution of a racemic amine using Phthaloyl-L-isoleucine is a systematic process involving salt formation, crystallization, isolation, and liberation of the target enantiomer.

Caption: General experimental workflow for chiral resolution.

Protocol 1: Diastereomeric Salt Formation and Crystallization

This protocol details the critical step where the separation is initiated. The choice of solvent is paramount and often requires preliminary screening.[3]

A. Rationale & Causality: The goal is to identify a solvent or solvent system where the two diastereomeric salts exhibit a significant difference in solubility. The ideal solvent will fully dissolve both salts at an elevated temperature but, upon cooling, will allow the less-soluble salt to crystallize selectively while the more-soluble salt remains in the solution (the "mother liquor").

B. Solvent Screening: A rapid screening process is the most efficient way to identify a suitable solvent.[3] This is typically performed on a small scale.

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	Good solvating power for salts due to polarity and hydrogen bonding capabilities.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Moderate polarity, can offer different selectivity compared to alcohols.
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	Lower polarity, may be used as an anti-solvent.
Esters	Ethyl Acetate, Isopropyl Acetate	Versatile, often used in mixtures with alcohols.
Aqueous Mixtures	Ethanol/Water, Methanol/Water	Water can dramatically alter salt solubility; careful control of the ratio is key.

C. Step-by-Step Protocol:

• Reagent Stoichiometry: In a suitable flask, combine the racemic amine (1.0 equivalent) with Phthaloyl-L-isoleucine (0.5 - 1.0 equivalent). Expert Tip: Starting with 0.5 equivalents of the resolving agent can be more efficient. Since only half of the racemate can crystallize as the less-soluble salt, using a full equivalent of the resolving agent may not be necessary and can complicate purification.

• Solvent Addition: Add the chosen solvent from the screening phase in sufficient quantity to form a stirrable slurry at room temperature.

• Dissolution: Heat the mixture with stirring until all solids dissolve completely. Avoid prolonged boiling to prevent potential degradation or racemization.

• Crystallization: Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of well-defined, pure crystals. If no crystallization occurs, consider seeding with a tiny crystal from the screening experiment or gently scratching the inside of the flask. Further cooling in an ice bath or refrigerator can increase the yield.

• Maturation: Allow the resulting crystal slurry to stand (mature) for a period (e.g., 1-12 hours) to allow the crystallization equilibrium to be reached, maximizing both yield and purity.

Protocol 2: Isolation and Liberation of the Enriched Amine

A. Rationale & Causality: This phase involves physically separating the crystallized, diastereomerically pure salt and then chemically breaking the ionic bond to release the free amine, which is now enriched in one enantiomer.

B. Step-by-Step Protocol:

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the filtered crystals sparingly with a small amount of the cold crystallization solvent. This removes residual mother liquor containing the more-soluble diastereomer, which is a primary source of contamination.

• Drying: Dry the crystals to a constant weight. At this stage, a sample should be taken for analysis (e.g., melting point) to confirm diastereomeric purity.

• Liberation: Suspend the dried diastereomeric salt in a biphasic system of a non-polar organic solvent (e.g., Dichloromethane, Ethyl Acetate) and an aqueous base (e.g., 1M NaOH, 1M Na₂CO₃).

• Extraction: Stir the mixture vigorously until the solid salt is fully dissolved. The base will deprotonate the ammonium ion, liberating the free amine into the organic layer, while the sodium salt of Phthaloyl-L-isoleucine will remain in the aqueous layer.

• Separation: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer one or two more times with the organic solvent to ensure complete recovery of the amine.

• Final Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched amine.

Analytical Validation and Quality Control

The success of a resolution must be quantified. The primary metric is the enantiomeric excess (e.e.), which measures the purity of the final product.

• Enantiomeric Excess (% e.e.) = |(% R-enantiomer - % S-enantiomer)|

Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining e.e.[6][7]

Protocol Outline: Chiral HPLC Analysis

• Sample Preparation: Prepare a dilute solution (e.g., ~1 mg/mL) of the resolved amine in the mobile phase or a compatible solvent.

• Column Selection: Choose a suitable Chiral Stationary Phase (CSP) column. Polysaccharide-based columns (e.g., those with cellulose or amylose derivatives) are often effective for separating amine enantiomers.[6]

• Method Development: Develop an isocratic or gradient method using a mobile phase typically consisting of a mixture of a hydrocarbon (e.g., hexane) and an alcohol (e.g., isopropanol).

• Analysis: Inject a sample of the starting racemic amine to determine the retention times of both enantiomers. Then, inject the resolved product to determine the area percentage of each peak, from which the e.e. can be calculated.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystallization Occurs	The solution is too dilute; The chosen solvent is too good; The salts may form an oil.	Concentrate the solution by slowly evaporating the solvent; Add an "anti-solvent" (in which the salt is less soluble) dropwise; Try a different solvent system.[8]
Low Enantiomeric Excess (e.e.)	Incomplete separation of diastereomers; Co-crystallization; Inefficient washing of crystals.	Recrystallize the diastereomeric salt one or more times; Ensure the filter cake is washed with fresh, cold solvent; Slow down the cooling rate.
Low Yield of Resolved Enantiomer	The less-soluble salt has significant solubility even at low temperatures; Product loss during work-up.	Cool the crystallization mixture for a longer period or to a lower temperature; Optimize extraction and transfer steps to minimize physical losses.[8]
Resolving Agent is Contaminated	Incomplete separation during the liberation step.	Ensure the pH during amine liberation and agent recovery is set correctly (>10 for liberation, <2 for recovery); Perform an extra wash of the organic layer.

Properties of Phthaloyl-L-isoleucine

Property	Value	Source
Synonyms	Pht-L-Ile-OH	[4]
CAS Number	29588-88-3	[4]
Molecular Formula	C₁₄H₁₅NO₄	[4]
Molecular Weight	261.27 g/mol	[4]
Appearance	White crystalline powder	[4]
Melting Point	118 - 122 °C	[4]
Optical Rotation	[α]²⁰/D ≈ -48° (c=2 in EtOH)	[4]

References

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. [Link]

• Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent - PubMed. [Link]

• Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent | Request PDF - ResearchGate. [Link]

• Phthaloyl-L-isoleucine - Chem-Impex. [Link]

• US6830904B2 - Methods for producing diastereomers of isoleucine - Google P

• Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study - PMC. [Link]

• Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide | Request PDF - ResearchGate. [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts - MPG.PuRe. [Link]

• Enantioselective Hydrolysis of N-Acylated α-Amino Esters at a Biphasic Interface: Tandem Reaction Kinetic Resolution Using a Chiral Complexing Agent | Organic Letters - ACS Publications. [Link]

• A simple preparation of D-alloisoleucine from L-isoleucine via acetylation and separation of the ammonium salts | Request PDF - ResearchGate. [Link]

• A synthesis of N-phthaloyl amino acids and amino acid esters under mild conditions. [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [Link]

• Outline synthesis of isoleucine using Gabriel masonic ester synthesis.. - Filo. [Link]

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• 2. pure.mpg.de [pure.mpg.de]
• 3. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. chemimpex.com [chemimpex.com]
• 5. researchgate.net [researchgate.net]
• 6. yakhak.org [yakhak.org]
• 7. Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reaction conditions for Phthaloyl-L-isoleucine esterification

Application Note & Protocol Guide

Strategic Esterification of Phthaloyl-L-Isoleucine: Reaction Conditions and Methodologies

Abstract

This document provides a comprehensive technical guide for the esterification of Phthaloyl-L-isoleucine, a critical N-protected amino acid derivative used in peptide synthesis and as a chiral building block. We move beyond a simple recitation of steps to explore the chemical rationale behind selecting an appropriate esterification strategy. Detailed, field-tested protocols for three distinct and robust methods—Steglich Esterification, Acid-Catalyzed (Fischer) Esterification, and a mild Trimethylchlorosilane (TMSCl) mediated approach—are presented. This guide is intended for researchers, chemists, and drug development professionals seeking to optimize this transformation while ensuring the preservation of stereochemical integrity.

Introduction: The Synthetic Challenge and Strategic Importance

Phthaloyl-L-isoleucine is a valuable intermediate in synthetic organic chemistry. The phthaloyl group provides robust protection of the α-amino functionality, allowing for selective modification of the carboxylic acid terminus. The resulting esters are crucial precursors for peptide synthesis, chiral auxiliaries, and the development of novel pharmaceutical agents.

However, the esterification of Phthaloyl-L-isoleucine is not without its challenges. The bulky sec-butyl side chain of isoleucine presents significant steric hindrance around the carboxyl group. Furthermore, the chiral center at the α-carbon is susceptible to racemization under harsh reaction conditions. Therefore, the choice of esterification method is a critical decision that directly impacts yield, purity, and the optical integrity of the final product. This guide details methodologies that balance reactivity with mildness to overcome these challenges.

Decision Framework: Selecting the Optimal Esterification Pathway

The ideal esterification method depends on the target ester, the scale of the reaction, and the lability of the substrate. The following provides a rationale for selecting a protocol.

• Steglich Esterification: This is the method of choice for sterically hindered alcohols (e.g., tert-butyl alcohol) or when acid-labile functional groups are present.[1] It proceeds under mild, neutral conditions at room temperature, minimizing the risk of racemization.[2] The use of a carbodiimide coupling agent like dicyclohexylcarbodiimide (DCC) activated by 4-dimethylaminopyridine (DMAP) is highly efficient.[1][2]

• Fischer-Speier Esterification: This classic acid-catalyzed method is best suited for preparing simple, unhindered esters such as methyl or ethyl esters.[3][4] The reaction is driven to completion by using a large excess of the alcohol, which also serves as the solvent.[4] While cost-effective, the requisite strong acid and elevated temperatures (reflux) can pose a risk for sensitive substrates and may lead to side reactions with unprotected amino acids.[5]

• TMSCl-Mediated Esterification: This method offers a convenient and mild alternative to traditional strong acid catalysis for synthesizing methyl esters.[6] The reaction of trimethylchlorosilane with methanol in situ generates HCl under controlled conditions, facilitating esterification at room temperature with good to excellent yields.[6]

Experimental Workflows & Protocols

The general experimental process follows a logical sequence from reaction setup to final product isolation and analysis.

Caption: Simplified mechanism of the Steglich Esterification.

Materials and Reagents:

Reagent/Material	M.W. ( g/mol )	Amount (10 mmol scale)	Moles (mmol)	Notes
Phthaloyl-L-isoleucine	261.28	2.61 g	10.0	Starting material.
Alcohol (e.g., tert-Butyl alcohol)	74.12	1.11 g (1.4 mL)	15.0	Use 1.2-1.5 equivalents.
Dicyclohexylcarbodiimide (DCC)	206.33	2.27 g	11.0	Caution: Potent allergen, handle with gloves. [2]
4-Dimethylaminopyridine (DMAP)	122.17	122 mg	1.0	Catalyst (5-10 mol%). [1]
Dichloromethane (DCM), anhydrous	-	50 mL	-	Reaction solvent. Other aprotic solvents like THF can be used. [2]

Step-by-Step Protocol:

• Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (N₂ or Argon), add Phthaloyl-L-isoleucine (2.61 g, 10.0 mmol) and anhydrous dichloromethane (50 mL).

• Reagent Addition: Add the desired alcohol (15.0 mmol) and 4-dimethylaminopyridine (122 mg, 1.0 mmol). Stir the solution until all solids dissolve.

• Initiation: Cool the flask to 0 °C in an ice bath. Add dicyclohexylcarbodiimide (DCC) (2.27 g, 11.0 mmol) in one portion. A white precipitate of dicyclohexylurea (DCU) will begin to form.

• Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., Hexane:Ethyl Acetate 3:1). The product spot should be less polar than the starting carboxylic acid.

• Work-up (DCU Removal): Once the reaction is complete, filter the mixture through a fritted funnel to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 0.5 N HCl (2 x 25 mL), saturated NaHCO₃ solution (2 x 25 mL), and finally with brine (1 x 25 mL). [2]8. Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be further purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Protocol 2: Fischer-Speier Esterification (Methyl/Ethyl Esters)

This is a straightforward method for simple esters, relying on the law of mass action to drive the equilibrium towards the product. [3][4] Step-by-Step Protocol:

• Setup: Suspend Phthaloyl-L-isoleucine (2.61 g, 10.0 mmol) in the desired alcohol (e.g., 50 mL of methanol for the methyl ester).

• Catalyst Addition: Cool the suspension in an ice bath. Slowly and carefully add concentrated sulfuric acid (H₂SO₄, ~0.5 mL) or thionyl chloride (SOCl₂, ~1.0 mL) as the catalyst.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65 °C for methanol). Maintain reflux for 4-8 hours.

• Monitoring: Follow the reaction's progress by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and remove the excess alcohol under reduced pressure.

• Neutralization: Dissolve the residue in ethyl acetate (50 mL) and carefully wash with saturated NaHCO₃ solution until CO₂ evolution ceases. Then wash with water and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude ester.

• Purification: Purify the product by column chromatography or recrystallization as needed.

Protocol 3: Mild Esterification with TMSCl/Methanol

This procedure provides an operationally simple and mild route to methyl esters, avoiding the high temperatures of Fischer esterification. [6] Step-by-Step Protocol:

• Setup: Place Phthaloyl-L-isoleucine (2.61 g, 10.0 mmol) in a round-bottom flask.

• Reagent Addition: Add methanol (50 mL). While stirring, slowly add trimethylchlorosilane (TMSCl, 2.5 mL, 20.0 mmol) to the suspension at room temperature.

• Reaction: Stir the resulting solution at room temperature for 12-24 hours. The reaction mixture should become a clear solution as the ester is formed.

• Monitoring: Monitor by TLC for the disappearance of the starting material.

• Work-up: Upon completion, concentrate the reaction mixture on a rotary evaporator to obtain the crude product. [6]6. Purification: The product can be purified by redissolving in an organic solvent like ethyl acetate, washing with a mild base (saturated NaHCO₃) to neutralize any residual acid, drying, and concentrating. Further purification can be achieved via chromatography if necessary.

Data Summary & Troubleshooting

Parameter	Steglich Esterification (DCC/DMAP)	Fischer-Speier Esterification	TMSCl-Mediated Esterification
Typical Alcohol	Primary, Secondary, Tertiary	Primary (e.g., MeOH, EtOH)	Methanol
Conditions	Room Temperature, Neutral pH	Reflux, Strong Acid	Room Temperature, Mild Acid
Reaction Time	4-12 hours	4-8 hours	12-24 hours
Key Advantage	Mild, high yield, handles steric hindrance	Simple, cost-effective	Mild, operationally simple
Key Disadvantage	Cost of reagents, DCU byproduct removal	Harsh conditions, risk of racemization	Slower, limited to methyl esters

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction is incomplete	Insufficient reaction time; Inactive reagents (e.g., wet solvent/DCC); Steric hindrance too great.	Extend reaction time; Ensure all reagents and solvents are anhydrous; For extremely hindered cases (Steglich), slightly increase temperature to 40°C or increase catalyst loading.
Low Yield	Mechanical loss during work-up (e.g., DCU filtration); Incomplete reaction; Product is water-soluble.	Ensure thorough washing of the DCU filter cake; Confirm reaction completion via TLC before work-up; If product has polarity, use continuous extraction or back-extract aqueous layers.
N-acylurea byproduct forms (Steglich)	The O-acylisourea intermediate rearranged before reacting with the alcohol. This is more common with hindered alcohols. [1]	Ensure DMAP is added and active. DMAP's role is to intercept the intermediate and prevent this side reaction. [1]Do not run the reaction for excessively long periods.
Product is contaminated with DCU	Incomplete filtration of the dicyclohexylurea byproduct.	Re-dissolve the crude product in a minimal amount of DCM or ether, cool to 0°C, and re-filter to precipitate the remaining DCU.

References

• Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide. ResearchGate. [Link]

• Process for the preparation of amino acid methyl esters.

• Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Organic Syntheses. [Link]

• Steglich Esterification. Organic Chemistry Portal. [Link]

• A Convenient Synthesis of Amino Acid Methyl Esters. MDPI. [Link]

• Fischer Esterification. Organic Chemistry Portal. [Link]

• The Synthesis of Stereochemically Pure Peptide Derivatives by the Phthaloyl Method. Journal of the American Chemical Society. [Link]

• Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives. YouTube. [Link]

• Process for the separation of L-leucine and L-isoleucine.

• Purification of modified amino acids: a student perspective of the ACCQPrep® preparative HPLC system. Teledyne ISCO. [Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. National Center for Biotechnology Information. [Link]

• How to obtain and isolate free amino acids methyl esters from their hydrochloride salts? ResearchGate. [Link]

• Selective quantitative N-functionalization of unprotected α-amino acids using NHC-Ir(III) catalyst. STAR Protocols. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• DCC/DMAP-Mediated Coupling of Carboxylic Acids with Oxazolidinones and Thiazolidinethiones. ResearchGate. [Link]

• Process for the separation of L-leucine and L-isoleucine.

• Supporting Information. The Royal Society of Chemistry. [Link]

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• Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. MDPI. [Link]

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• Fischer Esterification. Chemistry Steps. [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

• Steglich esterification – Knowledge and References. Taylor & Francis Online. [Link]

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Application Note &amp; Protocol: Synthesis of Phthaloyl-L-isoleucine Acid Chloride for Peptide Chemistry and Drug Development

This document provides a comprehensive guide for the synthesis of Phthaloyl-L-isoleucine acid chloride, a key building block for peptide synthesis and the development of complex organic molecules. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth protocols grounded in established chemical principles. We will first detail the synthesis of the N-protected amino acid, Phthaloyl-L-isoleucine, followed by its conversion to the highly reactive acid chloride derivative.

Introduction: The Strategic Importance of Phthaloyl-Protected Amino Acid Chlorides

In the intricate field of peptide synthesis and medicinal chemistry, the precise and controlled formation of amide bonds is paramount. Amino acid acid chlorides, activated derivatives of carboxylic acids, serve as highly effective acylating agents for this purpose. However, the free amino group of an amino acid must first be "protected" to prevent unwanted self-polymerization and to direct the reaction to the desired carboxyl terminus.

The phthaloyl group is a robust and widely used protecting group for primary amines. Its introduction creates a stable N-protected amino acid, such as Phthaloyl-L-isoleucine, which can then be reliably converted into its corresponding acid chloride.[1] This acid chloride is a powerful synthetic intermediate, ready to react with a nucleophile (e.g., the amino group of another amino acid) to form a new peptide bond with high efficiency.[2][3] This two-step process ensures stereochemical integrity and high yields, making it a cornerstone of both solution-phase and solid-phase synthesis strategies.

Part I: Synthesis of N-Phthaloyl-L-isoleucine

Principle and Mechanism: Ensuring Stereochemical Purity

The synthesis of N-phthaloyl amino acids from their parent amino acids can proceed under harsh conditions, such as direct fusion with phthalic anhydride, which risks racemization.[4] A superior and milder approach utilizes reagents like N-carboethoxyphthalimide in an aqueous solution at room temperature.[5][6] This method respects the optical activity of the chiral center, which is critical for biological applications.

The reaction proceeds via nucleophilic attack of the deprotonated amino group of L-isoleucine on the carbonyl carbon of N-carboethoxyphthalimide. This is followed by an intramolecular cyclization and elimination of ethyl carbonate, yielding the stable phthaloyl-protected amino acid. This mild approach ensures the retention of the original L-configuration of isoleucine.[5][7]

Experimental Protocol: Synthesis of N-Phthaloyl-L-isoleucine

This protocol is adapted from the mild phthaloylation method described by Nefkens.[5]

Materials:

• L-Isoleucine (MW: 131.17 g/mol )

• N-Carboethoxyphthalimide (MW: 219.18 g/mol )

• Sodium Carbonate (anhydrous, MW: 105.99 g/mol )

• Deionized Water

• Hydrochloric Acid (2 M)

• Ethanol (for recrystallization)

• Standard laboratory glassware, magnetic stirrer, and filtration apparatus

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve L-isoleucine (e.g., 0.05 mol) and sodium carbonate (0.05 mol) in 75 mL of deionized water with stirring at room temperature (18-22 °C).

• Addition of Reagent: To this solution, add N-carboethoxyphthalimide (0.05 mol).

• Reaction: Stir the mixture vigorously for approximately 20-30 minutes at room temperature. The solution should become clear as the reaction proceeds.

• Acidification: Filter the solution to remove any unreacted starting material. Carefully acidify the clear filtrate to a pH of ~2 using 2 M HCl. This will precipitate the Phthaloyl-L-isoleucine product.

• Isolation: Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation. Collect the white crystalline solid by vacuum filtration.

• Washing: Wash the collected product with cold deionized water to remove any inorganic salts.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain pure Phthaloyl-L-isoleucine.[8]

• Drying: Dry the purified crystals under vacuum to a constant weight.

Characterization of Phthaloyl-L-isoleucine

The purity and identity of the synthesized product should be confirmed using the following analytical techniques.

Parameter	Expected Value / Observation	Source
Appearance	White crystalline powder	[9]
Molecular Formula	C₁₄H₁₅NO₄	[10]
Molecular Weight	261.27 g/mol	[10]
Melting Point	118 - 122 °C	[9]
Optical Rotation	[α]²⁰/D ≈ -48° (c=2 in Ethanol)	[9]
FT-IR (cm⁻¹)	~3300-2500 (broad, O-H stretch), ~1770 & ~1710 (C=O imide stretches), ~1730 (C=O acid stretch)	[1]
¹H-NMR	Disappearance of the α-amino proton signal; appearance of aromatic protons from the phthaloyl group (multiplet, ~7.8 ppm).	[1]

Part II: Synthesis of Phthaloyl-L-isoleucine Acid Chloride

Principle and Mechanism: Activation of the Carboxyl Group

Carboxylic acids are converted into their more reactive acid chloride counterparts using a chlorinating agent, most commonly thionyl chloride (SOCl₂).[11] The reaction is highly efficient and effectively irreversible because the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases that escape from the reaction mixture, driving the equilibrium towards the product.[12]

The mechanism involves the nucleophilic attack of the carboxylic acid's carbonyl oxygen on the sulfur atom of thionyl chloride.[13][14] This forms an acyl chlorosulfite intermediate, which is a much better leaving group than the original hydroxyl group.[15] A chloride ion, released in the first step, then attacks the carbonyl carbon in a nucleophilic acyl substitution, leading to the formation of the acid chloride and the collapse of the intermediate into SO₂ and HCl.[12][16]

Visualization of the Acid Chloride Formation Mechanism

Caption: Mechanism for converting a carboxylic acid to an acid chloride using SOCl₂.

Experimental Protocol: Synthesis of Phthaloyl-L-isoleucine Acid Chloride

CRITICAL: This reaction must be performed in a certified chemical fume hood due to the toxic and corrosive nature of thionyl chloride and the evolution of HCl gas. All glassware must be oven-dried, and anhydrous solvents must be used.

Materials:

• Phthaloyl-L-isoleucine (from Part I)

• Thionyl Chloride (SOCl₂, freshly distilled is preferred)

• Anhydrous Dichloromethane (DCM) or another inert solvent (e.g., Toluene)

• Oven-dried round-bottom flask with reflux condenser and drying tube (CaCl₂ or CaSO₄)

• Magnetic stirrer and heating mantle

Procedure:

• Setup: Assemble the reaction apparatus in a fume hood. Ensure all joints are properly sealed.

• Reactant Addition: Place Phthaloyl-L-isoleucine (e.g., 0.02 mol) into the round-bottom flask. Add a stir bar and anhydrous DCM (40 mL).

• Addition of SOCl₂: While stirring, slowly add an excess of thionyl chloride (e.g., 0.04 mol, 2 equivalents) to the suspension at room temperature. The addition may be exothermic.

• Reaction: Gently heat the mixture to reflux (approx. 40 °C for DCM) for 1-2 hours. The reaction is typically complete when the solid dissolves and gas evolution ceases.

• Removal of Excess Reagent: After the reaction is complete, cool the mixture to room temperature. The excess thionyl chloride and solvent can be removed under reduced pressure using a rotary evaporator. Important: The vacuum line must be protected with a base trap (e.g., NaOH pellets) to neutralize corrosive SOCl₂ and HCl vapors.

• Product: The resulting Phthaloyl-L-isoleucine acid chloride is typically obtained as a pale yellow oil or solid and is often used immediately in the next synthetic step without further purification due to its high reactivity and moisture sensitivity.[3]

Characterization of the Acid Chloride

• FT-IR Spectroscopy: The most definitive method for confirming the conversion is FT-IR. The broad O-H stretch of the carboxylic acid (~3300-2500 cm⁻¹) will disappear completely. The carbonyl (C=O) stretching frequency will shift from ~1730 cm⁻¹ for the acid to a higher wavenumber, typically ~1790-1810 cm⁻¹, which is characteristic of an acid chloride.

Overall Experimental Workflow

The complete synthesis is a two-stage process, starting from the commercially available amino acid and culminating in the activated acid chloride.

Caption: The two-stage workflow for the synthesis of Phthaloyl-L-isoleucine acid chloride.

Critical Safety Precautions

• Thionyl Chloride (SOCl₂): Thionyl chloride is highly toxic, corrosive, and reacts violently with water, releasing toxic SO₂ and HCl gases.[17][18] It can cause severe burns to the skin, eyes, and respiratory tract.[19]

  • Handling: Always handle in a certified chemical fume hood.[20]

  • PPE: Wear appropriate personal protective equipment, including chemical safety goggles, a face shield, a lab coat, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or neoprene).[17][19]

  • Spills: Neutralize small spills with sodium bicarbonate or a similar dry base. Do not use water.[21]

  • Storage: Store in a cool, dry, well-ventilated area away from water and incompatible materials.[21]

• Hydrogen Chloride (HCl): The reaction generates HCl gas, which is corrosive and a respiratory irritant. The reaction and workup must be conducted in a fume hood.

• General Precautions: An eyewash station and safety shower must be readily accessible.[19]

Troubleshooting Guide

Problem	Possible Cause	Solution
Low yield in Step 1 (Phthaloylation)	Incomplete reaction or incorrect pH during precipitation.	Ensure stoichiometric amounts are correct. Monitor pH carefully during acidification; the isoelectric point is crucial for maximum precipitation.
Product from Step 1 is oily/impure	Incomplete removal of salts or byproducts.	Ensure thorough washing of the filtered product. Perform recrystallization carefully, allowing slow cooling for better crystal formation.
Reaction in Step 2 does not start	Inactive thionyl chloride (hydrolyzed).	Use a fresh bottle of thionyl chloride or distill it before use.
Incomplete conversion to acid chloride	Insufficient thionyl chloride or reaction time.	Use a greater excess of thionyl chloride (2-3 equivalents). Increase reflux time and monitor by taking a small aliquot (carefully quench and check via IR).
Darkening of reaction mixture in Step 2	Decomposition at high temperatures.	Maintain a gentle reflux. Avoid excessive heating. Use an inert solvent with an appropriate boiling point.

References

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]

• Chemistry LibreTexts. (2019, June 5). 22.9 Reactions of Carboxylic Acids. [Link]

• Chem Synthesis. (n.d.). Carboxylic Acid to Acid Chloride (SOCl2 or (COCl)2). [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. [Link]

• Sci-Hub. (n.d.). A synthesis of N-phthaloyl amino acids and amino acid esters under mild conditions. [Link]

• Rzepa, H. (2012, May 25). The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. Henry Rzepa's Blog. [Link]

• OpenStax. (2023, September 20). 21.3 Reactions of Carboxylic Acids. Organic Chemistry. [Link]

• ResearchGate. (n.d.). Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide. [Link]

• New Jersey Department of Health. (n.d.). THIONYL CHLORIDE HAZARD SUMMARY. [Link]

• University of California, Santa Barbara. (2013, July 22). SOP 0079 - Thionyl Chloride. [Link]

• Sheehan, J. C., Chapman, D. W., & Roth, R. W. (1952). The Synthesis of Stereochemically Pure Peptide Derivatives by the Phthaloyl Method. Journal of the American Chemical Society, 74(15), 3822–3825. [Link]

• Balenović, K., Jambresic, I., & Furic, I. (1952). A Synthesis of Nγ-Phthaloyl Derivatives of Basic Amino Acids. Amino Acids. VII. The Journal of Organic Chemistry, 17(11), 1459-1464. [Link]

• ResearchGate. (n.d.). A simple preparation of phthaloyl amino acids via a mild phthaloylation. [Link]

• Nefkens, G. H. L. (1960). Synthesis of Phthaloyl Amino-Acids under Mild Conditions. Nature, 185(4709), 309. [Link]

• Vedejs, E., & Lin, S. (2000). Solution-Phase Synthesis of a Hindered N-Methylated Tetrapeptide Using Bts-Protected Amino Acid Chlorides: Efficient Coupling and Methylation Steps Allow Purification by Extraction. The Journal of Organic Chemistry, 65(8), 2309–2318. [Link]

• LookChem. (n.d.). General procedures for the purification of Amino acids. [Link]

• Carpino, L. A., & El-Faham, A. (2004). 3.3 Acid Halides. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Thieme.

• Nefkens, G. H. L. (1960). Synthesis of phthaloyl amino-acids under mild conditions. Nature, 185, 309. [Link]

• Chem-Impex International. (n.d.). Phthaloyl-L-isoleucine. [Link]

• Finetech Industry Limited. (n.d.). Phthaloyl-L-isoleucine. [Link]

• Mohammed, S. F. (2010). Synthesis and Characterization of Some N-Protected Amino Acid Complexes. Journal of American Science, 6(10), 1032-1043. [Link]

• Clark, J. (n.d.). converting carboxylic acids into acyl (acid) chlorides. Chemguide. [Link]

• Chemistry LibreTexts. (2015, March 17). 17.07: Conversion of carboxylic acids to acid chlorides. [Link]

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Strategies and Protocols for the Crystallization of N-Phthaloyl-L-isoleucine

An Application Guide

Abstract

This comprehensive application note provides detailed methodologies and scientific rationale for the crystallization of N-Phthaloyl-L-isoleucine, a critical N-protected amino acid derivative used extensively in peptide synthesis and pharmaceutical development.[1] Addressing common challenges such as oiling out, impurity effects, and the potential for polymorphism, this guide offers researchers and drug development professionals a selection of robust protocols. Detailed procedures for cooling crystallization, anti-solvent crystallization, and vapor diffusion are presented, alongside troubleshooting strategies. The protocols are designed to be self-validating, emphasizing the principles behind experimental choices to empower scientists in achieving high-purity, crystalline N-Phthaloyl-L-isoleucine suitable for downstream applications.

Introduction: The Significance of Crystalline N-Phthaloyl-L-isoleucine

N-Phthaloyl-L-isoleucine serves as a vital building block in synthetic organic chemistry, particularly in the construction of complex peptides for therapeutic applications.[1] The phthaloyl group provides robust protection of the primary amine of L-isoleucine, preventing unwanted side reactions and ensuring stereochemical integrity during peptide coupling steps.[2]

The physical form of this intermediate is of paramount importance. Obtaining a well-defined, stable crystalline solid is the primary goal of purification. Crystallization is a powerful technique that not only purifies the target compound from reaction by-products and excess reagents but also ensures batch-to-batch consistency, improves handling characteristics, and stabilizes the material for storage. Furthermore, controlling the crystallization process is essential for identifying and selectively producing the desired polymorphic form, which can have significant implications for solubility and bioavailability in final drug products.

However, like many N-protected amino acid derivatives, N-Phthaloyl-L-isoleucine can present purification challenges. These often manifest as the formation of amorphous oils or "oiling out" instead of precipitating as a solid, which complicates isolation and purification.[3] This guide provides a systematic approach to overcoming these challenges through carefully selected crystallization techniques.

Core Physicochemical Properties

Understanding the fundamental properties of N-Phthaloyl-L-isoleucine is the first step in designing a successful crystallization strategy. The introduction of the non-polar phthaloyl group to the L-isoleucine backbone significantly alters its solubility profile compared to the parent amino acid, decreasing its affinity for aqueous media and increasing its solubility in organic solvents.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO₄	[1][4]
Molecular Weight	261.27 g/mol	[1][4]
Appearance	White crystalline powder	[1]
Melting Point	118 - 125 °C	[1][4]
Optical Rotation	[α]²⁰/D ≈ -48° (c=2 in EtOH)	[1]

Pre-Crystallization: Foundational Steps for Success

Before attempting crystallization, two preliminary steps are crucial: assessing the purity of the crude material and conducting a thorough solvent screening.

Purity Assessment

Impurities can act as inhibitors to crystal nucleation and growth, often promoting oil formation.[3] It is essential to have a semi-quantitative understanding of the crude product's purity.

• Thin-Layer Chromatography (TLC): A rapid and effective method to visualize the number of components in the crude mixture.

• High-Performance Liquid Chromatography (HPLC): Provides a more accurate, quantitative assessment of purity. A purity level of ≥90% is recommended before proceeding with crystallization for optimal results.

Rational Solvent Selection

The ideal crystallization solvent system is one in which the compound has high solubility at an elevated temperature but low solubility at a lower temperature (e.g., room temperature or 0-4 °C).

Screening Protocol:

• Place approximately 10-20 mg of crude N-Phthaloyl-L-isoleucine into several small vials.

• To each vial, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, acetone) dropwise at room temperature until the solid dissolves. Note the approximate solubility.

• If the compound is highly soluble at room temperature, that solvent may be more suitable as the "solvent" component in an anti-solvent system.

• If the compound is sparingly soluble, gently heat the vial. A good solvent for cooling crystallization will fully dissolve the compound upon heating.

• Cool the vials that required heating to room temperature, and then in an ice bath. Observe for crystal formation. The best solvents will yield a significant amount of crystalline precipitate.

Table of Potential Solvents:

Solvent Class	Examples	Potential Use
Alcohols	Ethanol, Isopropanol	Good primary solvents for cooling crystallization.
Esters	Ethyl Acetate	Often a good choice for dissolving protected amino acids.
Aromatic	Toluene	Can be effective, especially for removing non-polar impurities.[2]
Ketones	Acetone	High solvating power, may require an anti-solvent.
Ethers	Diethyl Ether, MTBE	Typically low solubility; excellent as anti-solvents.
Alkanes	Hexanes, Heptane	Very low solubility; excellent as anti-solvents.
Aqueous	Water	Low solubility; can be used as an anti-solvent or in pH adjustment protocols.

Crystallization Protocols

Based on the principles of solubility and supersaturation, several techniques can be employed. The choice depends on the scale of the experiment and the properties of the solvent system identified during screening.

Protocol 1: Cooling Crystallization

This is the most common and straightforward method, relying on the temperature-dependent solubility of the compound.

Workflow Diagram: Cooling Crystallization

Caption: Workflow for Anti-Solvent Crystallization.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a minimum amount of a "good" solvent (e.g., ethyl acetate or acetone) at room temperature.

• Addition of Anti-Solvent: While stirring the solution, slowly add a "poor" solvent (anti-solvent, e.g., hexanes or water) dropwise.

• Induce Nucleation: Continue adding the anti-solvent until the solution becomes faintly turbid (cloudy). This is the point of supersaturation. Causality: Adding the anti-solvent too quickly can cause rapid precipitation, leading to small, impure particles or oiling out. The goal is to approach the supersaturation point slowly.

• Growth: Stop the addition and allow the solution to stir for a few minutes. If crystals do not form, add a few more drops of the anti-solvent.

• Maturation & Isolation: Once crystallization is complete, cool the mixture in an ice bath to maximize the yield and isolate the product by vacuum filtration as described in Protocol 4.1. Wash the crystals with a mixture of the solvent/anti-solvent.

Protocol 3: Vapor Diffusion

This is a micro-scale technique primarily used to grow high-quality single crystals suitable for X-ray diffraction analysis. It is an excellent method for determining the absolute structure and identifying polymorphs.

Workflow Diagram: Vapor Diffusion

Caption: Setup for Vapor Diffusion Crystallization.

Step-by-Step Methodology:

• Dissolution: Dissolve a small amount (2-5 mg) of the purified compound in a highly volatile "good" solvent (e.g., dichloromethane or acetone) in a small, open vial (e.g., a 1-dram vial).

• Setup: Place this small vial inside a larger beaker or jar.

• Anti-Solvent Addition: Carefully pour a more volatile "poor" solvent (anti-solvent, e.g., pentane or diethyl ether) into the larger beaker, ensuring the level is below the top of the inner vial.

• Sealing and Incubation: Seal the beaker tightly with a lid or parafilm. Causality: The more volatile anti-solvent will slowly vaporize and diffuse into the solution in the inner vial. This gradual increase in the concentration of the anti-solvent slowly reduces the solubility of the product, leading to the formation of a few well-ordered crystals over days or weeks.

• Harvesting: Once suitable crystals have formed, carefully remove the inner vial and extract the crystals with a pipette or forceps.

Troubleshooting Common Issues

• Problem: Oiling Out. The compound separates as a liquid phase instead of a solid.

  • Cause: The solution is too supersaturated, or the temperature is above the compound's melting point in that specific solvent mixture.

  • Solution 1: Re-heat the mixture to dissolve the oil, then add more of the primary solvent to reduce the concentration before attempting to cool again, but this time much more slowly.

  • Solution 2 (Inducing Solidification): If an oil persists, try removing the bulk of the solvent under reduced pressure. To the resulting thick oil, add a vigorous stirring and a small amount of a non-polar anti-solvent like hexanes or diethyl ether. Sometimes this mechanical agitation and solvent shock can induce nucleation and solidification. [3]

• Problem: No Crystals Form.

  • Cause: The solution is not sufficiently supersaturated.

  • Solution 1 (Cooling): Ensure the solution is cooled to a low enough temperature (ice bath or even a freezer).

  • Solution 2 (Concentration): Gently evaporate some of the solvent to increase the solute concentration and then attempt cooling again.

  • Solution 3 (Seeding): Add a seed crystal to provide a nucleation site.

Characterization of Crystalline Material

After successful crystallization, it is crucial to characterize the product to confirm its identity, purity, and form.

• Melting Point: A sharp melting range close to the literature value indicates high purity.

• HPLC/TLC: To confirm the purity is higher than the starting material.

• X-Ray Powder Diffraction (XRPD): The definitive technique for identifying the crystalline form (polymorph) and confirming that the material is not amorphous. L-isoleucine itself is known to have multiple polymorphic forms, making this a prudent analysis for its derivatives. [5]

Conclusion

The crystallization of N-Phthaloyl-L-isoleucine is a critical purification step that can be reliably achieved through systematic screening and the application of appropriate methodologies. By understanding the physicochemical properties of the molecule and the principles of solubility, researchers can effectively overcome common challenges like oiling out. Cooling crystallization and anti-solvent crystallization are robust methods for bulk purification, while vapor diffusion provides a reliable means of obtaining high-quality single crystals for structural analysis. The protocols and troubleshooting guides presented here provide a solid foundation for scientists to produce high-purity, crystalline N-Phthaloyl-L-isoleucine for their research and development needs.

References

• Title: Phthaloyl-L-isoleucine | C14H15NO4 Source: BuyersGuideChem URL: [Link]

• Title: Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide Source: ResearchGate (Request PDF) URL: [Link]

• Title: How to get (or crystallize) solid amino acids derivatives and peptides? Source: ResearchGate URL: [Link]

• Source: Google Patents (US5118815A)

• Title: Electric-Potential-Assisted Crystallisation of L-Isoleucine: A Study of Nucleation Kinetics and Its Associated Parameters Source: MDPI URL: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. buyersguidechem.com [buyersguidechem.com]
• 5. mdpi.com [mdpi.com]

Application Note: High-Purity Preparation of N-Phthaloyl-L-isoleucine

This Application Note is structured to guide researchers through the high-purity synthesis of N-Phthaloyl-L-isoleucine , a critical chiral building block in peptide chemistry and peptidomimetic drug design.[1]

-Phthaloyl-L-isoleucine (CAS: 29588-88-3)[1][2]

Executive Summary

-Phthaloyl-L-isoleucine is a fundamental intermediate used to protect the -amino group of L-isoleucine during peptide synthesis.[1] While the phthaloyl group is a classic protecting moiety, the synthesis involving L-isoleucine presents unique challenges due to the steric hindrance of the -branched sec-butyl side chain.[1] Improper thermal conditions can lead to incomplete cyclization or, more critically, racemization of the -chiral center.

This guide details two protocols:

• Method A (The Gold Standard): Azeotropic dehydration in toluene with triethylamine (TEA).[1] This method is preferred for maintaining high optical purity (

  ee).[1]

• Method B (The Classic Approach): Thermal dehydration in glacial acetic acid.[1] A robust, solvent-based method suitable for large-scale crude preparations.

Reaction Mechanism & Strategy

The formation of the phthalimide ring proceeds via a two-step nucleophilic acyl substitution followed by dehydration.

• Nucleophilic Attack: The amino group of L-isoleucine attacks the carbonyl carbon of phthalic anhydride, opening the ring to form the phthalamic acid intermediate .

• Cyclization (Dehydration): The intermediate undergoes intramolecular dehydration to close the ring, forming the thermodynamically stable imide.

Critical Insight: The second step (ring closure) is the rate-determining step.[1] For sterically hindered amino acids like isoleucine, the phthalamic acid intermediate is prone to stalling. Using a dehydrating condition (Dean-Stark trap) or a protic solvent catalyst (Acetic Acid) is essential to drive the equilibrium forward.[1]

Reaction Scheme Visualization

Figure 1: Step-wise mechanism from anhydride ring opening to imide ring closure.[1]

Materials & Equipment

Component	Specification	Purpose
L-Isoleucine	>99% Purity (L-isomer)	Starting material (Chiral source)
Phthalic Anhydride	>99% Crystalline	Acylating agent
Triethylamine (TEA)	Anhydrous	Catalyst (Method A); solubilizes zwitterion
Toluene	ACS Reagent Grade	Solvent for azeotropic removal of water
Glacial Acetic Acid	>99.7%	Solvent/Catalyst (Method B)[1]
Dean-Stark Apparatus	Standard Joint	Essential for Method A (Water removal)

Experimental Protocols

Method A: Azeotropic Dehydration (Recommended for Optical Purity)

Rationale: This method uses a non-polar solvent (toluene) and a base catalyst (TEA).[1] The lower boiling point of the toluene/water azeotrope (

C) compared to neat fusion ( C) minimizes thermal racemization.[1] TEA ensures the amino acid is deprotonated and nucleophilic.

Protocol:

• Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Charging: Add L-Isoleucine (13.1 g, 100 mmol) , Phthalic Anhydride (14.8 g, 100 mmol) , Triethylamine (1.4 mL, 10 mmol) , and Toluene (250 mL) .

  • Note: A slight excess of anhydride (1.05 eq) can be used to ensure full consumption of the expensive amino acid.[1]

• Reflux: Heat the mixture to vigorous reflux. The solution will initially be cloudy but should clarify as the reaction proceeds and the amino acid dissolves.

• Water Removal: Monitor the Dean-Stark trap. Theoretical water yield is ~1.8 mL. Continue reflux until water collection ceases (approx. 3–5 hours).

• Workup:

  • Cool the solution to room temperature.[3]

  • Concentrate the toluene solution to approx. 50 mL under reduced pressure (Rotavap).[1]

  • Dilute with Ethyl Acetate (150 mL) .[1]

  • Wash with 1N HCl (2 x 50 mL) to remove TEA and any unreacted amine.[1]

  • Wash with Water (2 x 50 mL) and Brine (1 x 50 mL) .[1]

  • Dry the organic layer over anhydrous

    and filter.

• Crystallization: Evaporate the solvent to dryness. Recrystallize the resulting white solid from Ethanol/Water (1:1) or pure Ethanol .[1]

• Drying: Dry in a vacuum oven at 50°C overnight.

Method B: Thermal Dehydration in Acetic Acid

Rationale: Glacial acetic acid acts as both solvent and acid catalyst, promoting the dehydration of the phthalamic acid intermediate.

Protocol:

• Setup: 250 mL RBF with reflux condenser.

• Reaction: Suspend L-Isoleucine (13.1 g, 100 mmol) and Phthalic Anhydride (14.8 g, 100 mmol) in Glacial Acetic Acid (50 mL) .

• Heating: Heat to reflux (

  C). The mixture will become homogenous. Maintain reflux for 4–6 hours.

• Precipitation: Cool the mixture to

  C and pour slowly into Ice Water (300 mL) with vigorous stirring. The product should precipitate as a white solid.

• Filtration: Filter the precipitate and wash thoroughly with cold water to remove traces of acetic acid.

• Purification: Recrystallize from Ethanol/Water if the melting point is broad.

Workflow Visualization (Method A)

Figure 2: Operational workflow for the azeotropic dehydration protocol.

Characterization & Specifications

Upon isolation, the product must be verified against established physical constants to ensure identity and optical purity.

Parameter	Specification	Notes
Appearance	White crystalline powder	Sticky solid indicates solvent entrapment
Melting Point	118 – 122 °C	Sharp range indicates high purity
Optical Rotation		(c=2.0 in Ethanol).[1][2] Critical for L-isomer confirmation.
Molecular Weight	261.27 g/mol	Formula:
Solubility	Soluble in EtOH, MeOH, DCM	Insoluble in water

NMR Verification (Diagnostic Peaks):

• -NMR (DMSO- ):
  • 7.8–7.9 ppm (m, 4H, Phthalimide Ar-H)[1]
  • 4.5 ppm (d, 1H, -CH) — Shifted downfield due to imide[1]
  • 0.8–1.0 ppm (m, 6H, Methyl groups)[1]

Critical Process Parameters (CPP) & Troubleshooting

Racemization Control

• Risk: High temperatures (

  C) or strong basic conditions can cause proton abstraction at the -carbon, leading to a mix of L- and D-isomers.[1]

• Control: Use Method A. Do not exceed 10 mol% TEA. Ensure the reaction time does not exceed 6 hours. Check optical rotation; a value significantly less negative than

  (e.g., ) indicates partial racemization.[1]

Incomplete Cyclization

• Symptom: Product has a broad melting point or shows an extra carboxylic acid peak in IR/NMR.[1]

• Cause: The phthalamic acid intermediate did not fully dehydrate.

• Fix: Ensure vigorous boiling in Method A to drive water into the trap. In Method B, extend reflux time by 1 hour.

"Oiling Out" during Recrystallization[1]

• Issue: Product separates as an oil rather than crystals.

• Fix: The solution is too concentrated or cooled too quickly. Re-heat to dissolve, add a seed crystal, and cool slowly to room temperature without stirring.

Safety Precautions

• Phthalic Anhydride: A potent respiratory sensitizer and irritant.[1] Weigh in a fume hood. Avoid dust inhalation.[1]

• Toluene: Flammable and reprotoxic.[1] Use away from ignition sources.

• Triethylamine: Corrosive and volatile.[1] Handle with gloves.

References

• Billman, J. H., & Harting, W. F. (1948).[1] Phthalylamino Acids.[1][3] Journal of the American Chemical Society, 70(4), 1473–1474.[1] Link[1]

• Nefkens, G. H. L., Tesser, G. I., & Nivard, R. J. F. (1960).[1] Synthesis of phthaloyl amino acids. Recueil des Travaux Chimiques des Pays-Bas, 79(7), 688–698.[1] Link[1]

• Chem-Impex International. (n.d.).[1] Phthaloyl-L-isoleucine Product Data. Retrieved October 26, 2023. Link

• Fieser, L. F., & Fieser, M. (1967).[1] Reagents for Organic Synthesis, Vol. 1, Wiley, New York.[1] (Standard reference for Dean-Stark protocols).

• PubChem. (n.d.).[1] Phthaloyl-L-isoleucine (Compound Summary). Link[1]

Sources

• 1. L-Isoleucine (CAS 73-32-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]

Application Note: Overcoming Steric Barriers in Phthaloyl-L-Isoleucine (Phth-Ile-OH) Peptide Coupling

The "Double-Barrier" Challenge and the Mechanistic Loophole

The incorporation of Phthaloyl-L-isoleucine (Phth-Ile-OH) into a peptide sequence presents a notoriously difficult "double-barrier" challenge for synthetic chemists.

• Side-Chain Sterics: L-isoleucine possesses a

  -branched side chain (a sec-butyl group) that severely restricts the conformational freedom of the peptide backbone, physically shielding the activated carbonyl from nucleophilic attack[1].

• N-Terminal Bulk: The N-terminal phthaloyl (Phth) protecting group is exceptionally bulky, further compounding the steric hindrance around the electrophilic center.

However, the structural nature of the Phth group provides a critical mechanistic loophole . The primary pathway for epimerization (racemization) during the activation of amino acids is the formation of an oxazolone intermediate. Because the Phth group completely substitutes both protons of the primary amine, oxazolone formation is strictly structurally impossible[2].

The Causality of Choice: Because the risk of racemization is effectively zero, chemists are free to employ the most aggressive, highly reactive coupling reagents available—or even synthesize highly reactive acid chlorides—to brute-force the coupling reaction over the steric activation energy barrier[3].

Reagent Selection and Quantitative Efficacy

Standard carbodiimides (like DIC or DCC) generate an O-acylisourea intermediate. In sterically hindered systems like Phth-Ile-OH, the nucleophilic attack by the incoming amine is so slow that the intermediate often undergoes a deleterious rearrangement into an unreactive N-acylurea[4]. To prevent this, highly reactive uronium/aminium salts or direct halogenation must be utilized[5].

Table 1: Quantitative Comparison of Coupling Strategies for Phth-Ile-OH

Coupling Strategy	Active Intermediate	Relative Coupling Rate	Epimerization Risk	Primary Byproduct / Drawback	Recommendation
DIC / HOBt	O-acylisourea ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> OBt ester	Slow	None	N-acylurea (dead-end)	Not recommended for Phth-Ile[5].
HATU / DIPEA	OAt ester	Very Fast	None	HMPA (carcinogenic trace)	Excellent for Solid-Phase Peptide Synthesis (SPPS)[5].
COMU / DIPEA	Oxyma ester	Very Fast	None	Water-soluble urea	Optimal: Superior solubility and safer handling than HATU[4],.
Thionyl Chloride	Acid Chloride	Maximal	None	HCl gas (requires base)	Optimal: Ideal for Solution-Phase Synthesis[6].

Activation Logic and Pathway Visualization

Diagram 1: Activation logic and reagent selection pathways for sterically hindered Phthaloyl-L-Isoleucine.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems: they incorporate specific analytical checkpoints to ensure the reaction has succeeded before proceeding to downstream steps.

Protocol A: Solid-Phase Coupling using COMU (The Modern Standard)

COMU incorporates OxymaPure as a leaving group, providing coupling efficiencies matching HATU but without the explosive risks associated with benzotriazole derivatives[4],[3].

Reagents Required:

• Phth-Ile-OH (4.0 equivalents relative to resin loading)

• COMU (3.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (8.0 equivalents)

• Solvent: N-Methyl-2-pyrrolidone (NMP) or DMF[5].

Step-by-Step Methodology:

• Resin Preparation: Ensure the resin-bound peptide is fully deprotected at the N-terminus. Wash thoroughly with NMP (

  min) to maximize resin swelling.

• Pre-Activation (Critical Step): In a separate vial, dissolve Phth-Ile-OH and COMU in a minimal volume of NMP. Add DIPEA.

  • Causality Check: A distinct color change (often to a yellowish-red tint depending on the base) will occur, indicating the formation of the highly reactive Oxyma ester[3]. Allow this to pre-activate for exactly 2–3 minutes. Do not exceed 5 minutes to prevent degradation.

• Coupling: Transfer the pre-activated mixture to the resin. Agitate gently at room temperature for 60–90 minutes. (For highly aggregated sequences, apply microwave assistance at 75°C for 10 minutes)[5].

• Validation (Kaiser Test): Wash the resin (

  NMP, DCM). Perform a Kaiser (ninhydrin) test.

  • System Validation: A blue resin indicates unreacted primary amines (incomplete coupling). If blue, execute a Double Coupling using fresh reagents. A yellow/colorless resin confirms successful Phth-Ile-OH incorporation.

Protocol B: Solution-Phase Acid Chloride Activation

Because Phth-Ile-OH cannot form an oxazolone, it can be safely converted to an acid chloride. This is the most potent activation method for overcoming the

-branching of isoleucine[6].

Step-by-Step Methodology:

• Chlorination: Suspend Phth-Ile-OH (1.0 eq) in anhydrous dichloromethane (DCM). Add thionyl chloride (

  , 1.5 eq) and a catalytic drop of DMF.

• Reflux & Evaporation: Reflux gently for 2 hours until gas evolution (

  , ) ceases. Evaporate the solvent and excess under reduced pressure to yield the crude Phth-Ile-Cl.

• Coupling: Dissolve the amine component (1.0 eq) and Triethylamine (TEA, 2.0 eq) in anhydrous DCM at 0°C. Slowly dropwise add the Phth-Ile-Cl (dissolved in DCM).

• Validation (TLC/HPLC): Monitor the disappearance of the amine starting material via TLC or HPLC. The reaction is typically instantaneous.

Protocol C: Mild Deprotection (Hydrazinolysis)

Once the peptide is fully assembled, the Phth group must be removed. Hydrazine hydrate is the standard reagent, but it must be handled carefully to avoid side reactions[2].

Step-by-Step Methodology:

• Dissolution: Dissolve the Phth-protected peptide in Ethanol or THF (approx. 30 mL per gram of peptide).

• Hydrazine Addition: Add Hydrazine Hydrate (

  , 2.0 to 5.0 equivalents). Stir at room temperature for 4–6 hours[2].

• Precipitation of Byproduct: As the reaction proceeds, the byproduct (phthalhydrazide) will precipitate as a white solid.

• Validation (Mass Spectrometry):

  • System Validation: Analyze an aliquot via LC-MS. If you observe a mass addition of +18 Da , the phthalimide ring has only opened (hydrolyzed) but not fully cleaved[2]. If this occurs, increase the temperature to 40°C for an additional hour.

• Workup: Filter off the phthalhydrazide solid. Concentrate the filtrate under reduced pressure to isolate the free-amine peptide.

Workflow Visualization

Diagram 2: Standard workflow for the coupling and subsequent deprotection of Phth-Ile-OH.

References

• [6] Hoogwater, D.A., et al. A simple preparation of phthaloyl amino acids via a mild phthaloylation. ResearchGate. Available at:[Link]

• [3] El-Faham, A., & Albericio, F. Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Organic Process Research & Development. Available at: [Link]

• [1] ResearchGate. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bachem.com [bachem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization in Phthaloyl-L-Isoleucine Synthesis

Welcome to the Technical Support Center for amino acid derivatization. As a Senior Application Scientist, I have designed this guide to help you troubleshoot, optimize, and validate the synthesis of Phthaloyl-L-isoleucine. Because L-isoleucine possesses two chiral centers (at the

and carbons), preserving its stereochemical integrity during N-protection is notoriously challenging.

This guide breaks down the mechanistic causality of racemization, provides field-proven FAQs, and outlines self-validating experimental protocols to ensure absolute chiral purity.

Mechanistic Overview: The Root Cause of Epimerization

To prevent racemization, we must first understand the causality behind it. L-Isoleucine is a sterically hindered amino acid with a (2S, 3S) configuration. During standard N-phthaloylation (e.g., direct fusion with phthalic anhydride), the reaction requires high temperatures (>140°C) to drive dehydration.

Under these harsh thermal or basic conditions, the activated carboxylic acid intermediate is highly susceptible to two degradation pathways[1]:

• Direct

  -Proton Abstraction: The electron-withdrawing nature of the newly formed phthalimide ring increases the acidity of the -proton. Base-catalyzed abstraction leads to a planar enolate.

• Oxazolone Formation: The intermediate cyclizes into an oxazolone ring. The

  -proton on this ring is highly labile.

Reprotonation of either the enolate or the oxazolone intermediate occurs non-stereoselectively. Because the

-carbon remains unaffected, epimerization at the -carbon converts L-isoleucine (2S, 3S) into its diastereomer, D-allo-isoleucine (2R, 3S). To prevent this, we must bypass the oxazolone pathway entirely by utilizing mild acylating agents that operate at room temperature.

Troubleshooting FAQs

Q1: I am using the standard phthalic anhydride fusion method. Why is my Phthaloyl-L-isoleucine showing a broad melting point and low optical rotation? A: Direct fusion requires temperatures exceeding 140°C. This thermal energy easily overcomes the activation barrier for oxazolone formation and

-proton abstraction[1]. The broad melting point is a classic indicator that you have synthesized a diastereomeric mixture of Phthaloyl-L-isoleucine and Phthaloyl-D-allo-isoleucine.

Q2: What is the most reliable reagent for completely racemization-free phthaloylation of sterically hindered amino acids? A: The gold standard is N-(ethoxycarbonyl)phthalimide , commonly known as Nefkens' reagent[2]. It transfers the phthaloyl group in mildly basic aqueous media at room temperature. Because the reaction does not require thermal dehydration, the oxazolone intermediate never forms, ensuring 100% retention of chirality. Another highly effective alternative is o-methoxycarbonylbenzoyl chloride in anhydrous media[3].

Q3: I do not have Nefkens' reagent. Can I still use phthalic anhydride without causing racemization? A: Yes, but you must alter the reaction thermodynamics. Instead of direct fusion, suspend the reagents in a nonpolar solvent like toluene with a catalytic amount of triethylamine (TEA)[4]. By using a Dean-Stark trap, you can continuously remove the water byproduct at the boiling point of toluene (~110°C). This drives the equilibrium forward at a significantly lower temperature, severely restricting the racemization kinetics.

Self-Validating Experimental Protocols

To guarantee scientific integrity, every synthesis must be treated as a self-validating system. Below are two field-proven methodologies.

Protocol A: The Nefkens' Reagent Method (Gold Standard)

Causality: This method utilizes aqueous conditions at 25°C. The leaving group (ethyl carbamate) decomposes into ethanol and CO₂, driving the reaction forward without the need for heat or strong bases[2].

• Dissolution: Dissolve 10 mmol of L-isoleucine and 10 mmol of Na₂CO₃ in 50 mL of distilled water. Stir until completely clear.

• Reagent Addition: Slowly add 10 mmol of N-(ethoxycarbonyl)phthalimide dissolved in 10 mL of ethyl acetate.

• Coupling: Stir vigorously at room temperature (25°C) for 2 to 4 hours. The biphasic system will facilitate the transfer of the phthaloyl group.

• Isolation: Filter any unreacted solids. Acidify the aqueous layer with 2M HCl to pH 2. Extract the precipitated product with ethyl acetate (3 x 20 mL). Wash the organic layer with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Self-Validation Checkpoint:

  • Optical Rotation: Measure the specific rotation. Pure Phthaloyl-L-isoleucine should yield

    (c=1, ethanol). A significantly lower value indicates D-allo-isoleucine contamination.

  • NMR Analysis:

    H-NMR should display a single sharp doublet for the -proton. A second, smaller doublet indicates diastereomeric impurity.

Protocol B: Dean-Stark Toluene Method

Causality: Continuous azeotropic removal of water forces the condensation to completion at 110°C, avoiding the >140°C threshold where epimerization accelerates[4].

• Suspension: Combine 10 mmol of L-isoleucine and 10.5 mmol of phthalic anhydride in 50 mL of anhydrous toluene.

• Catalysis: Add 0.5 mmol of triethylamine (TEA). Note: Do not exceed this amount, as excess base will trigger

  -proton abstraction.

• Reflux: Attach a Dean-Stark apparatus and reflux the mixture at 110°C until exactly 1 equivalent of water is collected in the trap (usually 2-3 hours).

• Isolation: Cool the mixture to room temperature, concentrate under vacuum, and recrystallize from ethanol/water.

• Self-Validation Checkpoint:

  • Melting Point: The melting point must be sharp (approx. 122-124°C). A melting range broader than 3°C immediately invalidates the chiral purity of the batch.

Quantitative Data: Method Comparison

The following table summarizes the causal relationship between reaction conditions and chiral integrity.

Synthesis Method	Primary Reagent	Operating Conditions	Avg. Yield (%)	Chiral Integrity (ee %)
Direct Fusion	Phthalic Anhydride	>140°C, Neat, No Solvent	60 - 70%	< 50% (High Racemization)
Dean-Stark	Phthalic Anhydride	110°C, Toluene, TEA Cat.	80 - 85%	> 95% (Acceptable)
Nefkens' Method	N-(ethoxycarbonyl)phthalimide	25°C, Aqueous Na₂CO₃	> 90%	> 99% (Racemization-Free)
Mild Acylation	o-methoxycarbonylbenzoyl chloride	25°C, Anhydrous Media	> 90%	> 99% (Racemization-Free)

Mechanistic Workflow Diagram

The diagram below maps the logical divergence between high-heat degradation and mild, chirality-preserving pathways.

Mechanistic divergence of L-isoleucine phthaloylation under high-heat versus mild conditions.

References

• A simple preparation of phthaloyl amino acids via a mild phthaloylation ResearchGate[3]

• Phthalic anhydride (PA): a valuable substrate in organic transformations RSC Publishing[4]

• Synthesis of N,N-phthaloyl-L-valine and N,N-phthaloyl-L-isoleucine with N-(ethoxycarbonyl)phthalimide ResearchGate[2]

• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis Highfine.com[1]

Sources

• 1. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Phthalic anhydride (PA): a valuable substrate in organic transformations - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03378C [pubs.rsc.org]

Troubleshooting Phthaloyl-L-isoleucine solubility issues

Welcome to the technical support center for Phthaloyl-L-isoleucine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming common solubility challenges encountered during experimental work. The following troubleshooting guides and frequently asked questions (FAQs) are structured to offer not just solutions, but also a deeper understanding of the chemical principles at play.

Understanding the Challenge: The Physicochemical Profile of Phthaloyl-L-isoleucine

Phthaloyl-L-isoleucine is a derivative of the essential amino acid L-isoleucine, where the primary amine is protected by a phthaloyl group. This modification imparts specific characteristics that are crucial for its application in peptide synthesis and drug design, but also introduce solubility challenges.[1][2]

Key Molecular Features Influencing Solubility:

• Hydrophobic Core: The molecule possesses two significant hydrophobic regions: the phthalimide ring system and the isobutyl side chain of the isoleucine residue. These nonpolar areas contribute to its poor solubility in aqueous solutions.

• Ionizable Carboxylic Acid: The presence of a carboxylic acid group (-COOH) from the isoleucine backbone provides a handle for pH-dependent solubility manipulation.

A foundational understanding of these features is the first step in effective troubleshooting.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I'm trying to dissolve Phthaloyl-L-isoleucine in water for my assay, but it's not dissolving. What should I do?

This is a common issue due to the compound's hydrophobic nature. Direct dissolution in neutral water is expected to be very low.

Root Cause Analysis:

At neutral pH (around 7), the carboxylic acid group of Phthaloyl-L-isoleucine is largely deprotonated, existing as a carboxylate anion (-COO⁻). However, the large, nonpolar phthaloyl and isobutyl groups dominate the molecule's character, leading to poor aqueous solubility.

Troubleshooting Steps:

• pH Adjustment: The most effective initial step is to increase the pH of your aqueous solution. By making the solution basic, you can fully deprotonate the carboxylic acid, forming a more soluble salt.

  • Protocol:

    • Start with a low concentration of Phthaloyl-L-isoleucine in water (e.g., 1 mg/mL).

    • While stirring, add a dilute basic solution (e.g., 0.1 M NaOH or 0.1 M NH₄OH) dropwise.

    • Monitor the dissolution. A significant increase in solubility should be observed as the pH rises above the compound's pKa. The pKa of the similar compound N-Phthaloylglycine is predicted to be around 3.61, so a pH of 5.6 or higher should lead to significant deprotonation.[3] For full solubility, aiming for a pH of 7 or higher is recommended.

    • Once dissolved, you can carefully adjust the pH back towards your desired experimental pH with a dilute acid (e.g., 0.1 M HCl), but be mindful that the compound may precipitate if the pH drops too low.

• Use of a Co-solvent: If pH adjustment alone is not sufficient or is incompatible with your experimental conditions, the use of a water-miscible organic co-solvent is recommended.

  • Rationale: Co-solvents reduce the polarity of the aqueous medium, making it more favorable for hydrophobic compounds to dissolve.[4]

  • Recommended Co-solvents: Dimethyl sulfoxide (DMSO), ethanol, or methanol are good starting points. The related compound, N-Phthaloylglycine, is soluble in these solvents.[5]

  • Protocol:

    • First, dissolve the Phthaloyl-L-isoleucine in a minimal amount of the chosen co-solvent (e.g., DMSO).

    • Then, slowly add this stock solution to your aqueous buffer while vortexing or stirring vigorously.

    • Important: Keep the final concentration of the organic solvent in your aqueous solution as low as possible to avoid interfering with biological assays.

Q2: What is the best organic solvent to prepare a stock solution of Phthaloyl-L-isoleucine?

For preparing a concentrated stock solution, a polar aprotic solvent is generally the best choice.

Recommendations:

• Dimethyl Sulfoxide (DMSO): This is often the preferred solvent for creating high-concentration stock solutions of hydrophobic compounds for in vitro studies.

• Dimethylformamide (DMF): Similar to DMSO, DMF is another excellent solvent for this type of molecule.

• Ethanol or Methanol: These protic solvents can also be effective, although the achievable concentration might be lower than in DMSO or DMF.

Workflow for Preparing a Stock Solution:

Caption: Workflow for preparing a stock solution of Phthaloyl-L-isoleucine.

Q3: I dissolved Phthaloyl-L-isoleucine in an organic solvent and then diluted it into my aqueous buffer, but it precipitated. How can I prevent this?

This is a common phenomenon known as "salting out" or precipitation upon solvent-shifting. It occurs when the compound, which is stable in the organic solvent, is rapidly introduced into an environment where it is poorly soluble.

Troubleshooting Strategies:

• Slower Addition and Vigorous Mixing: Add the organic stock solution to the aqueous buffer very slowly, drop by drop, while continuously and vigorously stirring or vortexing the buffer. This helps to disperse the compound quickly and avoid localized high concentrations that can initiate precipitation.

• Increase the Co-solvent Percentage: If slow addition isn't enough, you may need to increase the final percentage of the organic co-solvent in your aqueous solution. However, always be mindful of the tolerance of your experimental system to the organic solvent.

• Use of Surfactants: A low concentration of a non-ionic surfactant can help to keep the compound in solution by forming micelles that encapsulate the hydrophobic molecule.

  • Examples: Tween® 20 or Triton™ X-100 at a final concentration of 0.01-0.1%.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[6]

  • Protocol:

    • Prepare a solution of a suitable cyclodextrin (e.g., β-cyclodextrin or hydroxypropyl-β-cyclodextrin) in your aqueous buffer.

    • Add the Phthaloyl-L-isoleucine stock solution to the cyclodextrin-containing buffer.

Q4: How does the pH of the solution affect the solubility of Phthaloyl-L-isoleucine?

The pH of the solution is a critical factor governing the solubility of Phthaloyl-L-isoleucine due to its carboxylic acid group.

The Henderson-Hasselbalch Relationship:

The solubility of an acidic compound like Phthaloyl-L-isoleucine increases as the pH of the solution moves above its pKa. The Henderson-Hasselbalch equation describes the relationship between pH, pKa, and the ratio of the deprotonated (conjugate base, A⁻) to the protonated (acid, HA) form of the molecule.

pH vs. Ionization State and Solubility:

pH of Solution	Relationship to pKa	Predominant Species	Expected Aqueous Solubility
< pKa	pH is more acidic	HA (Protonated, neutral)	Low
= pKa	Equal amounts of HA and A⁻	HA and A⁻	Moderate
> pKa	pH is more basic	A⁻ (Deprotonated, charged)	High

The pKa of the structurally similar N-Phthaloylglycine is approximately 3.61.[3] Therefore, at a physiological pH of 7.4, Phthaloyl-L-isoleucine will be almost entirely in its deprotonated, more soluble form. However, in acidic conditions (e.g., pH < 4), it will be predominantly in its less soluble, protonated form.

Graphical Representation of pH-Dependent Ionization:

Caption: Effect of pH on the ionization and solubility of Phthaloyl-L-isoleucine.

Summary of Troubleshooting Approaches

Issue	Primary Cause	Recommended Solution(s)
Insoluble in Aqueous Buffer	Hydrophobic nature of the molecule	1. Increase pH to deprotonate the carboxylic acid.2. Use a water-miscible organic co-solvent (e.g., DMSO, ethanol).
Precipitation upon Dilution from Organic Stock	Rapid change in solvent polarity	1. Slow, dropwise addition with vigorous stirring.2. Increase the final co-solvent concentration.3. Add a low concentration of a surfactant (e.g., Tween® 20).4. Use a complexing agent like a cyclodextrin.
Choosing a Stock Solvent	Need for high concentration and stability	Use a polar aprotic solvent such as DMSO or DMF.

Concluding Remarks

The solubility of Phthaloyl-L-isoleucine is governed by a balance between its hydrophobic character and the ionizable carboxylic acid group. A systematic approach that considers pH, the use of co-solvents, and other formulation strategies will enable researchers to successfully incorporate this compound into their experimental systems. Always start with small-scale solubility tests to determine the optimal conditions for your specific application before proceeding with larger-scale experiments.

References

• Yalkowsky, S. H., & He, Y. (2003).

• Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean at RT. (n.d.). ResearchGate. Retrieved from [Link]

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced drug delivery reviews, 59(7), 645-666.
• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical research, 21(2), 201-230.

• The Solubility of Amino Acids in Various Solvent Systems. (1970). DigitalCommons@URI. Retrieved from [Link]

• Jain, A., & Yalkowsky, S. H. (2001).
• Abolghassemi Fakhree, M. A. (2010).

• Handbook of Solubility Data for Pharmaceuticals, 1st Edition. (n.d.). Scribd. Retrieved from [Link]

• N-Phthaloylglycine (4702-13-0) - Chemical Safety, Models, Suppliers, Regulation, and Patents. (n.d.). Chemchart. Retrieved from [Link]

• Phthaloyl-L-isoleucine | CAS: 29588-88-3 | Chemical Product - finetech industry limited. (n.d.). Finetech Industry Limited. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. N-Phthaloylglycine(4702-13-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. benchchem.com [benchchem.com]
• 6. Full text of "Handbook Of Pharmaceutical Excipients 6th Edition" [archive.org]

Technical Support Center: Optimizing Deprotection of Phthaloyl-L-isoleucine with Hydrazine

Welcome to the dedicated technical support center for the optimization of Phthaloyl-L-isoleucine deprotection using hydrazine. This guide is designed for researchers, scientists, and drug development professionals who are navigating the nuances of this critical synthetic step. Here, we will delve into the mechanistic underpinnings, provide actionable troubleshooting advice, and present optimized protocols to ensure the successful and efficient liberation of L-isoleucine.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of phthalimide deprotection using hydrazine?

The deprotection of N-substituted phthalimides with hydrazine, a process often referred to as the Ing-Manske procedure, proceeds via nucleophilic acyl substitution.[1] The reaction involves the nucleophilic attack of hydrazine on one of the carbonyl carbons of the phthalimide ring. This is followed by an intramolecular cyclization that results in the formation of a stable, five-membered phthalhydrazide ring, which precipitates out of the reaction mixture, and the release of the desired primary amine, in this case, L-isoleucine.[2]

Q2: What is the recommended stoichiometry of hydrazine for this deprotection?

Typically, a slight excess of hydrazine is used to drive the reaction to completion. A common starting point is 1.5 to 2 equivalents of hydrazine hydrate relative to the Phthaloyl-L-isoleucine substrate.[3][4] However, the optimal amount can vary depending on the specific reaction conditions and the scale of the reaction. For some substrates, a larger excess (up to 40 equivalents) has been reported, particularly when dealing with less reactive phthalimides.[5]

Q3: Which form of hydrazine should I use: hydrazine hydrate or anhydrous hydrazine?

Hydrazine hydrate (N₂H₄·H₂O) is the most commonly used reagent for this transformation due to its relative safety and ease of handling compared to anhydrous hydrazine.[3][6] Anhydrous hydrazine is highly reactive and poses a greater safety risk. For most applications, hydrazine hydrate provides excellent results.

Q4: What are the most suitable solvents for this reaction?

Ethanol and methanol are the most frequently employed solvents for the hydrazinolysis of phthalimides.[3] They are effective at dissolving the Phthaloyl-L-isoleucine and the resulting phthalhydrazide byproduct is often insoluble, facilitating its removal by filtration. Other solvents such as tetrahydrofuran (THF) have also been successfully used.[5]

Q5: How does temperature affect the deprotection reaction?

The reaction can be conducted at room temperature or under reflux conditions.[3] Heating the reaction mixture to reflux in an alcoholic solvent generally accelerates the rate of deprotection.[7] However, for substrates that may be sensitive to heat, performing the reaction at room temperature for a longer duration is a viable alternative.

Q6: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most effective method for monitoring the reaction's progress.[8] By spotting the reaction mixture alongside the starting material (Phthaloyl-L-isoleucine) on a TLC plate, you can observe the disappearance of the starting material spot and the appearance of the product spot (L-isoleucine, which may require a ninhydrin stain for visualization) over time.

Troubleshooting Guide

This section addresses common issues encountered during the deprotection of Phthaloyl-L-isoleucine and provides systematic solutions.

Problem: Incomplete or Slow Reaction

Potential Causes & Solutions

• Insufficient Hydrazine: The stoichiometric amount of hydrazine may be too low.

  • Solution: Increase the equivalents of hydrazine hydrate incrementally, for example, from 2 to 5 equivalents, while monitoring the reaction by TLC.[9]

• Low Reaction Temperature: The reaction may be kinetically slow at room temperature.

  • Solution: Gently heat the reaction mixture to reflux. Ensure that the L-isoleucine product is stable at elevated temperatures to avoid potential racemization.[9]

• Steric Hindrance: The bulky side chain of isoleucine might slightly hinder the approach of hydrazine.

  • Solution: Increase the reaction time and/or temperature. Consider using a less sterically hindered solvent if possible.

Problem: Low Yield of L-Isoleucine

Potential Causes & Solutions

• Incomplete Precipitation of Phthalhydrazide: The phthalhydrazide byproduct may not have fully precipitated from the reaction mixture, leading to co-extraction with the product during workup.

  • Solution: After the reaction is complete, cool the mixture to room temperature or in an ice bath to maximize precipitation. Acidifying the reaction mixture with hydrochloric acid can also aid in precipitating the phthalhydrazide.[3]

• Product Loss During Workup: L-isoleucine is an amino acid and has some solubility in both aqueous and organic phases, which can lead to losses during extraction.

  • Solution: Carefully adjust the pH of the aqueous solution to the isoelectric point of isoleucine (approximately 6.0) to minimize its solubility before extraction or filtration. Using ion-exchange chromatography can be a highly effective purification method to isolate the amino acid.[3]

• Side Reactions: Although generally a clean reaction, prolonged heating or a large excess of hydrazine could potentially lead to side reactions, though this is less common for simple amino acid deprotections.[4]

  • Solution: Optimize the reaction time and stoichiometry of hydrazine. Monitor the reaction closely by TLC to stop it once the starting material is consumed.

Problem: Difficulty in Removing the Phthalhydrazide Byproduct

Potential Causes & Solutions

• Fine, Gelatinous Precipitate: The phthalhydrazide can sometimes form a fine precipitate that is difficult to filter.

  • Solution: After the initial filtration, acidify the filtrate with concentrated HCl and heat to reflux for an additional hour to ensure complete precipitation of the remaining phthalhydrazide.[7] Allow the mixture to cool completely before a second filtration.

• Co-precipitation with Product: The L-isoleucine salt may co-precipitate with the phthalhydrazide.

  • Solution: After filtering the phthalhydrazide, make the filtrate basic with a suitable base like NaOH or KOH to deprotonate the amine salt and liberate the free L-isoleucine.[9]

Problem: Potential for Racemization

Potential Causes & Solutions

• Harsh Reaction Conditions: Although the Ing-Manske procedure is generally mild, prolonged exposure to high temperatures or strongly basic/acidic conditions during workup could potentially lead to some degree of racemization at the alpha-carbon of the isoleucine.[9]

  • Solution: Use the mildest effective conditions. Prefer room temperature reactions if feasible. During workup, avoid prolonged exposure to strong acids or bases and perform neutralizations at low temperatures. The optical purity of the final L-isoleucine product should be verified using appropriate analytical techniques such as chiral HPLC or by measuring its optical rotation.

Experimental Protocols & Data

Optimized Protocol for Hydrazinolysis of Phthaloyl-L-isoleucine

This protocol provides a robust starting point for the deprotection reaction.

Materials:

• Phthaloyl-L-isoleucine

• Hydrazine hydrate (NH₂NH₂·H₂O)

• Ethanol (95% or absolute)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) solution

• Dichloromethane or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve Phthaloyl-L-isoleucine (1.0 equivalent) in ethanol (approximately 10-20 mL per gram of substrate).[7]

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.5-2.0 equivalents) dropwise at room temperature.[3]

• Reaction: Heat the mixture to reflux and monitor the progress by TLC. A white, voluminous precipitate of phthalhydrazide will form as the reaction proceeds. The reaction is typically complete within 1-4 hours.[7]

• Workup - Phthalhydrazide Removal:

  • Cool the reaction mixture to room temperature.

  • Acidify the mixture with concentrated HCl. This will protonate the liberated L-isoleucine and further precipitate the phthalhydrazide.[7]

  • Heat the mixture at reflux for an additional hour to ensure complete precipitation.[7]

  • Cool the mixture thoroughly in an ice bath and filter to remove the phthalhydrazide precipitate. Wash the precipitate with a small amount of cold ethanol.

• Workup - Isolation of L-Isoleucine:

  • Transfer the filtrate to a round-bottom flask and concentrate under reduced pressure to remove the ethanol.

  • To the remaining aqueous solution, carefully add a NaOH solution to neutralize the HCl and then adjust the pH to the isoelectric point of L-isoleucine (~pH 6.0).

  • The L-isoleucine may precipitate at its isoelectric point. If so, it can be collected by filtration.

  • Alternatively, the aqueous solution can be subjected to ion-exchange chromatography for purification.

Data Summary: Key Reaction Parameters

Parameter	Recommended Range/Value	Rationale
Hydrazine Hydrate (equiv.)	1.5 - 2.0	Ensures complete reaction without excessive, hard-to-remove reagent.
Solvent	Ethanol or Methanol	Good solubility for the starting material and poor solubility for the byproduct.
Temperature	Room Temperature to Reflux	Reflux accelerates the reaction; room temperature is milder for sensitive substrates.
Reaction Time	1 - 4 hours (at reflux)	Typically sufficient for complete conversion, but should be monitored by TLC.
Workup pH for Precipitation	Acidic (HCl)	Maximizes the precipitation of the phthalhydrazide byproduct.
Workup pH for Isolation	Isoelectric Point (~6.0)	Minimizes the solubility of L-isoleucine in the aqueous phase for isolation.

Visualizing the Workflow

The following diagram illustrates the general workflow for the deprotection of Phthaloyl-L-isoleucine.

Caption: General workflow for the deprotection of Phthaloyl-L-isoleucine.

References

• Supporting Information - The Royal Society of Chemistry. Available at: [Link]

• Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC. Available at: [Link]

• Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide | Request PDF - ResearchGate. Available at: [Link]

• Deprotection aaa aaa aaa aaa aaa - ResearchGate. Available at: [Link]

• Removal of Azide Protection in the Identification and Development of a Manufacturing Process to Amlodipine - SCI. Available at: [Link]

• Gabriel Synthesis. Available at: [Link]

• Suggested Improvement in the Ing-Manske Procedure and Gabriel Synthesis of Primary Amines: Kinetic Study on Alkaline Hydrolysis of N-Phthaloylglycine and Acid Hydrolysis of N-(o-Carboxybenzoyl)glycine in Aqueous Organic Solvents - PubMed. Available at: [Link]

• Gabriel synthesis - Wikipedia. Available at: [Link]

• Deprotection of phthalimide protecting group with hydrazine hydrate. Reagents and reaction conditions - ResearchGate. Available at: [Link]

• EP0127114A1 - Process for the cleavage of phthalimides - Google Patents.

• Deprotection conditions for pthalimide protected oxyamine? : r/Chempros - Reddit. Available at: [Link]

• Can anyone suggest me an optimal condition for n-hydroxyphthalimide de protection? - ResearchGate. Available at: [Link]

• 2-methyl-2-phenyl-4-pentenal - Organic Syntheses Procedure. Available at: [Link]

• 1 Protection Reactions - Wiley-VCH. Available at: [Link]

• Hydrazine#Deprotection_of_phthalimides - chemeurope.com. Available at: [Link]

• Isoleucine - Wikipedia. Available at: [Link]

• Variation of yield in the phthaloyl deprotection step as a function of reagent, solvent, and reaction time. - ResearchGate. Available at: [Link]

• Eco-friendly Synthesis of Phthalimide Derivatives, their Analgesic Activity and QSAR Studies - International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Hydrazine - Wikipedia. Available at: [Link]

• Thin Layer Chromatography: A Complete Guide to TLC - Chemistry Hall. Available at: [Link]

• 4,5-dichlorophthaloyl Group for Amino Protection in Carbohydrate Chemistry - PubMed. Available at: [Link]

• Deprotection Reactions - Peptide Chemistry | Tools, Guides & Insights. Available at: [Link]

• Design and Synthesis of Macrocyclic Peptides as Potential Inhibitors of Lysine-Specific Demethylase 1 - DiVA portal. Available at: [Link]

• EP0241094A1 - Process for the separation of L-leucine and L-isoleucine - Google Patents.

• Separation of Low Levels of Isoleucine from Leucine Using the ACQUITY UPLC H-Class Amino Acid System. Available at: [Link]

• Hydrazine Safety & Handling Questions - Powered by XMB 1.9.11 - Sciencemadness.org. Available at: [Link]

Sources

• 1. Gabriel Synthesis | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude Phthaloyl-L-isoleucine

Welcome to the technical support center for drug development professionals. This guide provides in-depth troubleshooting and practical solutions for the purification of crude Phthaloyl-L-isoleucine. Our focus is on explaining the underlying chemical principles behind each step, empowering you to make informed decisions during your purification process.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common impurities in my crude Phthaloyl-L-isoleucine, and where do they come from?

A: Understanding the origin of impurities is the first step toward devising an effective purification strategy. In a typical synthesis involving the reaction of L-isoleucine with phthalic anhydride, you can expect the following impurities:

• Unreacted Starting Materials:

  • L-Isoleucine: Due to its high polarity and zwitterionic nature, it has very different solubility properties compared to the N-protected product, but its presence can complicate work-up procedures.

  • Phthalic Anhydride: A common impurity resulting from incomplete reaction or the use of excess reagent.

• Reaction By-products:

  • Phthalic Acid: This is the most common by-product, formed by the hydrolysis of phthalic anhydride in the presence of trace amounts of water.[1] Its acidic nature is key to its removal.

  • Phthalamic Acid Derivatives: In some syntheses, particularly those using reagents like N-(ethoxycarbonyl)phthalimide, intermediate phthalamic acid derivatives can form and may persist in the crude product if the final ring-closure step is incomplete.[1]

• Isomeric Impurities:

  • Phthaloyl-L-allo-isoleucine: The presence of this diastereomer typically arises from isomeric impurities in the starting L-isoleucine raw material, as the phthaloylation reaction itself generally does not cause epimerization at the alpha-carbon.[1] Separating these diastereomers is challenging and often requires chromatography or fractional crystallization.[2]

This guide will focus on removing the common chemical impurities (starting materials and by-products). The separation of diastereomers is a more complex issue addressed in advanced protocols.

Q2: My crude product is an oily, sticky residue instead of a solid. What's the cause and what should I do first?

A: An oily or non-crystalline crude product is a classic sign that significant impurities are present, which are inhibiting the crystallization of the desired Phthaloyl-L-isoleucine. Phthalic acid is often the primary culprit.

Causality: Phthalic acid is highly polar and can form eutectic mixtures or simply act as a solvent, preventing the ordered lattice formation required for crystallization.

Recommended First Step: Liquid-Liquid Extraction (Acid-Base Wash)

Before attempting recrystallization, a liquid-liquid extraction is highly effective for removing the bulk of acidic and water-soluble impurities. This "pre-purification" step will often yield a solid product that can then be further purified by recrystallization.

The workflow below illustrates the initial purification strategy.

Caption: Mechanism of acid-base extraction for impurity removal.

Q4: My product is solid but the purity is still low. What is the best general-purpose purification method?

A: Recrystallization is the most powerful and economical technique for purifying crystalline organic solids. The principle relies on the differential solubility of the desired compound and the impurities in a chosen solvent system at varying temperatures.

Trustworthiness: An ideal recrystallization solvent will dissolve the crude product completely at its boiling point but will dissolve very little at low temperatures (e.g., 0-4 °C). Impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures (remaining in the mother liquor after crystallization).

Solvent System	Components	Rationale & Use Case
Ethanol/Water	Ethanol, Water	Dissolve the crude product in a minimum amount of hot ethanol. Add hot water dropwise until the solution becomes slightly cloudy (the cloud point). Add a few more drops of hot ethanol to redissolve, then allow to cool slowly. Excellent for moderately polar compounds.
Ethyl Acetate/Hexanes	Ethyl Acetate, Hexanes	Dissolve the crude product in a minimum amount of hot ethyl acetate. Add hexanes (a non-solvent) dropwise until the cloud point is reached. Re-clarify with a few drops of hot ethyl acetate and cool. Good for a wide range of polarities.
Toluene	Toluene	A single-solvent system that can be effective if the solubility profile is appropriate. Refluxing in toluene can also help complete the cyclization of any phthalamic acid intermediates. [1]
Acetic Acid/Water	Acetic Acid, Water	Glacial acetic acid is a good solvent for many amino acid derivatives. [3]Use a procedure similar to the ethanol/water system. The residual acetic acid must be thoroughly removed by washing the final crystals with cold water and drying under vacuum.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to just dissolve the solid completely.

• Induce Saturation: While keeping the solution hot, add hot water dropwise until you observe persistent turbidity (cloudiness).

• Clarification: Add 1-2 drops of hot ethanol to make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Crystallization: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol/water mixture or just ice-cold water to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals under high vacuum to remove all residual solvent.

Q5: Recrystallization improved my purity, but it's still not meeting specifications. What is the next step?

A: When recrystallization is insufficient, typically due to impurities with very similar solubility profiles to your product, silica gel column chromatography is the definitive next step. This technique separates compounds based on their differential adsorption to a solid stationary phase (silica gel) while being moved by a liquid mobile phase (eluent).

Expertise & Causality: Silica gel is a polar adsorbent. Polar compounds interact more strongly with the silica and therefore move down the column more slowly. Non-polar compounds have weaker interactions and elute faster. Phthaloyl-L-isoleucine is a moderately polar compound due to its carboxylic acid and imide groups. By using a mobile phase of the correct polarity, you can elute your product cleanly, leaving more polar impurities adsorbed to the top of the column and washing away less polar impurities first.

• Column Packing: Prepare a column with silica gel slurried in a non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve your semi-pure product in a minimal amount of the eluent or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column. This "dry loading" technique typically results in better separation.

• Elution: Begin eluting with a low-polarity mobile phase. A good starting point is a mixture of Hexanes and Ethyl Acetate (e.g., 4:1 v/v). Including a small amount of acetic acid (0.5-1%) in the eluent is crucial to keep the product's carboxylic acid protonated, which prevents peak tailing on the acidic silica gel.

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (e.g., to 3:1, then 2:1). This will speed up the elution of your compound.

• Fraction Collection: Collect the eluent in a series of test tubes (fractions).

• Analysis: Analyze the collected fractions by Thin-Layer Chromatography (TLC) to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to yield the highly purified Phthaloyl-L-isoleucine.

References

• BenchChem. (2025). Technical Support Center: L-Isoleucine Resolution.

• Kühnle, W., & Brose, H. B. (1979). Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide. ResearchGate. [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. [Link]

• Chemistry LibreTexts. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions. [Link]

• Patel, H., et al. (2023). Phthalic anhydride (PA): a valuable substrate in organic transformations. RSC Publishing. [Link]

• BenchChem. (2025). Technical Support Center: Stereoselective Synthesis of L-Isoleucine.

• Japanese Pharmacopoeia. (n.d.). L-Isoleucine. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Phthalic anhydride (PA): a valuable substrate in organic transformations - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03378C [pubs.rsc.org]

Technical Support Center: Phthaloyl-L-isoleucine (Phth-Ile)

Storage, Stability & Optimization Guide

Introduction: The Stability Paradox

Phthaloyl-L-isoleucine (Phth-Ile) is a critical intermediate in the synthesis of peptide-based therapeutics and thalidomide analogs (e.g., PROTAC linkers). While the phthalimide protecting group is chosen specifically for its resistance to racemization during activation, it introduces a specific vulnerability: nucleophilic ring-opening hydrolysis .

This guide moves beyond basic safety data sheets to address the practical stability challenges researchers face: preventing the "sticky solid" phenomenon caused by hydrolysis and ensuring enantiomeric purity during storage.

Module 1: The Gold Standard Storage Protocol

Objective: Prevent moisture-induced ring opening (hydrolysis) and physical aggregation.

Environmental Control

Parameter	Recommendation	Technical Rationale
Temperature	2°C to 8°C	Retards kinetic hydrolysis rates; prevents thermal racemization.
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture. Phth-Ile is not oxidation-sensitive, but it is hygroscopic.
Desiccation	Required	Silica gel or P₂O₅ in the secondary container.
Container	Amber Glass	Protects against UV (though minimal risk) and provides a better moisture barrier than plastic.

The "Thaw-Use" Rule

Crucial Step: Never open a cold bottle of Phth-Ile in a warm lab.

• Remove container from 4°C storage.

• Allow to equilibrate to room temperature (approx. 30–60 mins) inside a desiccator.

• Why? Opening a cold bottle causes immediate condensation of atmospheric water onto the powder. This water initiates surface hydrolysis to phthalamic acid, turning the free-flowing powder into a sticky gum.

Module 2: Degradation Forensics (Troubleshooting)

User Scenario: "My white powder has turned off-white and sticky, or my coupling yield is low."

The Hydrolysis Trap

The phthalimide ring is stable to acid but unstable to aqueous base. However, even prolonged exposure to atmospheric moisture can lead to partial ring opening, forming Phthalamic Acid derivatives.

Visual Indicators:

• Purity: White crystalline powder.[1][2]

• Degraded: Clumpy, sticky texture (due to H-bonding of the free carboxylic acid formed from ring opening).

Diagnostic Workflow (Graphviz)

The following diagram illustrates the degradation pathway and the decision logic for assessing batch quality.

Figure 1: Degradation pathways of Phthaloyl-L-isoleucine showing hydrolysis and racemization risks.[3]

Module 3: Optimization & Recovery Protocols

User Scenario: "My batch shows 5% hydrolysis. Can I save it?"

Re-Cyclization Protocol (The Rescue)

If the material contains phthalamic acid (ring-opened), you can often re-close the ring using chemical dehydration rather than discarding the batch.

Method:

• Dissolve the crude material in anhydrous toluene or acetic acid.

• Add a catalytic amount of acetic anhydride or heat to reflux with a Dean-Stark trap.

• Mechanism: This drives the dehydration of the phthalamic acid back to the phthalimide.

• Caution: Prolonged heating in acetic acid can induce racemization. Monitor optical rotation.[2]

Recrystallization (Purification)

For routine cleaning of bulk material:

• Solvent System: Ethyl Acetate / Hexanes (Preferred) or Ethanol / Water.

• Procedure:

  • Dissolve Phth-Ile in minimal hot Ethyl Acetate (approx. 60°C).

  • Filter while hot to remove insoluble particulates.

  • Slowly add Hexanes until turbidity is just observed.

  • Cool gradually to 4°C.

• Yield Expectation: ~80-90% recovery.

Module 4: Frequently Asked Questions (FAQs)

Q1: Why use Phth-Ile instead of Fmoc-Ile or Boc-Ile? A: The Phthaloyl group protects the nitrogen as an imide, preventing the formation of oxazolones during carboxyl activation. This makes Phth-amino acids superior for activating acid chlorides or performing high-temperature couplings where Fmoc/Boc might allow racemization [1].

Q2: I see a second peak in my HPLC after leaving the sample in methanol. What is it? A: Likely the methyl ester or a ring-opened product. Phthalimides are sensitive to nucleophilic attack. Avoid protic solvents (MeOH, EtOH) for long-term storage of solutions. Use Acetonitrile or DMF for HPLC sample prep and analyze immediately [2].

Q3: Can I remove the Phth group with Piperidine (like Fmoc)? A: No. Piperidine may cause partial ring opening but will not cleanly deprotect. The standard deprotection reagent is Hydrazine Hydrate (Hydrazinolysis) in ethanol, which forms the insoluble phthalhydrazide byproduct [3].

Q4: What is the specific optical rotation I should expect? A: For pure N-Phthaloyl-L-isoleucine, expect

(c=2, Ethanol). A significant drop in this value indicates racemization or contamination [4].

References

• Sheehan, J. C., & Chapman, D. W. (1952). The Reaction of Phthaloyl Amino Acid Chlorides with Diazoalkanes. Journal of the American Chemical Society. Link

• Nefkens, G. H., Tesser, G. I., & Nivard, R. J. (1960). Synthesis of phthaloyl amino acids. Recueil des Travaux Chimiques des Pays-Bas. Link

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard text for hydrazinolysis protocols).

• Chem-Impex International. Phthaloyl-L-isoleucine Product Data Sheet. Link

Sources

• 1. cellseco.com [cellseco.com]
• 2. chemimpex.com [chemimpex.com]
• 3. sciencemadness.org [sciencemadness.org]

Technical Support Center: Overcoming Steric Hindrance in Phthaloyl-L-Isoleucine Coupling

Topic: High-Efficiency Coupling Strategies for Phthaloyl-L-Isoleucine (Phth-Ile-OH) Document ID: TSC-PHTH-ILE-001 Last Updated: October 26, 2023

Executive Summary: The "Double Bulwark" Challenge

The coupling of Phthaloyl-L-isoleucine (Phth-Ile-OH) presents a unique "double bulwark" steric challenge. Unlike standard amino acids, this molecule possesses two distinct sources of steric hindrance that act synergistically to block nucleophilic attack:

• Side-Chain Bulk: The

  -branching of the Isoleucine side chain creates immediate steric crowding near the carbonyl carbon.

• Protecting Group Rigidity: The Phthaloyl (Phth) group is a planar, rigid bicyclic system. Unlike flexible carbamates (Boc/Fmoc), it locks the nitrogen lone pair into a cyclic imide structure, reducing the rotational freedom of the N-

  C bond and creating a significant "steric wall."

This guide provides validated protocols to overcome this barrier, specifically focusing on Acid Fluoride (TFFH) and Acid Chloride activation strategies, which are uniquely suited for Phthaloyl-protected amino acids.

Decision Logic & Mechanism

The Steric Barrier Visualization

When standard carbodiimides (EDC/DCC) are used, the bulky O-acylisourea intermediate often forms slowly or rearranges to an unreactive N-acylurea before the amine can attack. We must switch to smaller, "harder" electrophiles (Acid Halides) to bypass this.

Coupling Strategy Decision Tree

Use the following logic flow to select the correct protocol for your specific substrate.

Validated Experimental Protocols

Protocol A: TFFH-Mediated Coupling (The "Sniper" Approach)

Best for: Valuable amines, solid-phase synthesis, and minimizing racemization.[1] Mechanism: TFFH converts the carboxylic acid into an Acid Fluoride in situ.[1] Acid fluorides are highly reactive toward amines but remarkably stable to hydrolysis compared to acid chlorides.

Reagents:

• TFFH: Tetramethylfluoroformamidinium hexafluorophosphate[1][2][3][4][5]

• Base: DIEA (Diisopropylethylamine)[5][6]

• Solvent: DCM (Dichloromethane) or dry DMF

Step-by-Step:

• Activation: Dissolve Phth-Ile-OH (1.0 equiv) and TFFH (1.0 equiv) in dry DCM under nitrogen.

• Base Addition: Add DIEA (2.0 equiv) dropwise.

  • Note: The solution typically turns light yellow. Stir for 5–10 minutes to ensure Acid Fluoride formation.

• Coupling: Add the amine component (1.0–1.2 equiv).

• Incubation: Stir at room temperature for 2–4 hours.

  • Monitoring: Check via TLC or HPLC. Acid fluorides react rapidly, even with hindered amines.

• Workup: Wash with 5%

  , 1N HCl, and Brine. Dry over .

Protocol B: Acid Chloride Method (The "Sledgehammer" Approach)

Best for: Extremely difficult couplings where HATU/TFFH fails, or large-scale synthesis. Scientific Rationale: Unlike Fmoc/Boc amino acids, Phthaloyl-amino acids are stable to thionyl chloride . They do not form oxazolones (the primary pathway for racemization in acid chlorides) because the nitrogen has no proton to lose.

Step-by-Step:

• Chlorination: Suspend Phth-Ile-OH (10 mmol) in dry Toluene (or DCM).

• Reagent: Add Thionyl Chloride (

  , 15 mmol) and a catalytic drop of DMF.

• Reflux: Heat to reflux for 1–2 hours until gas evolution (

  /HCl) ceases and the solution becomes clear.

• Isolation: Evaporate the solvent and excess

  completely under high vacuum.

  • Checkpoint: You now have Phth-Ile-Cl (Acid Chloride). It is a solid/oil that can be stored briefly under inert gas.

• Coupling: Dissolve the amine in DCM with a base (Collidine or DIEA). Add the Phth-Ile-Cl solution dropwise at 0°C, then warm to Room Temp.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	N-Acylurea Formation: If using EDC/DCC, the active ester rearranges before the hindered amine can attack.	Switch to Protocol A (TFFH). Acid fluorides do not suffer from N-acylurea rearrangement.
Racemization (D-Ile found)	Direct Enolization: Strong bases (TEA) abstract the -proton.	Change Base: Switch to Sym-Collidine (TMP) or 2,6-Lutidine . These are non-nucleophilic and weaker bases that minimize proton abstraction while neutralizing acid.
Incomplete Reaction	Solvent H-Bonding: DMF can sometimes solvate the amine too strongly.	Switch Solvent: Use DCM (Dichloromethane) . DCM destabilizes ion pairs and often accelerates coupling rates for acid chlorides/fluorides.
Phthalimide Ring Opening	Nucleophilic Attack on Phth: Using primary amines with high basicity and long reaction times.	Control pH: Ensure the reaction does not become too basic (keep pH < 8). Use exactly 1.0 equiv of amine if possible.

Mechanistic Insight: Why Phth-Ile is Different

It is critical to understand why Phth-Ile-OH allows for the Acid Chloride method, while Fmoc-Ile-OH does not.

• Fmoc/Boc/Cbz: These have an N-H bond. Under acid chloride conditions, they cyclize to form Oxazolones (Azlactones) . These intermediates are highly prone to racemization via aromatic tautomerization.

• Phthaloyl: The nitrogen is fully substituted (imide). It cannot form an oxazolone .[7]

  • Benefit: You can use the highly reactive Acid Chloride (

    ) without immediate racemization.

  • Risk:[6] The only racemization pathway remaining is Direct Enolization (base-mediated removal of the

    -proton). This is why using a hindered, weaker base (Collidine) is the "magic bullet" for this chemistry.

Frequently Asked Questions (FAQs)

Q1: Can I use HATU for Phth-Ile-OH coupling? A: Yes, HATU is effective for moderately hindered couplings. However, for extremely hindered amines (e.g., N-methylated peptides), the TFFH (Acid Fluoride) method often results in higher yields because the fluoride leaving group is smaller than the At-OBt leaving group generated by HATU.

Q2: How do I remove the Phthaloyl group after coupling? A: Standard deprotection uses Hydrazine Hydrate in Ethanol (reflux) or DMF (RT).

• Warning: If your peptide contains steric bulk, hydrazine attack might be slow. In such cases, use Methylhydrazine (40% in DMF), which is a more potent nucleophile for deprotection.

Q3: Why is Collidine recommended over DIEA? A: Collidine (2,4,6-trimethylpyridine) is a weaker base than DIEA but sterically hindered enough to prevent nucleophilic attack on the acyl halide. Its lower pKa reduces the risk of abstracting the

-proton of the isoleucine, thereby suppressing direct enolization racemization [1].

Q4: Is the Acid Chloride method moisture sensitive? A: Yes. Phth-Ile-Cl hydrolyzes back to the acid rapidly in moist air. All glassware must be flame-dried, and reagents must be anhydrous. However, once the amide bond is formed, the product is stable.

References

• Carpino, L. A., et al. (1995).[2] "Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Rapid-Acting Peptide Coupling Reagent for Solution and Solid Phase Peptide Synthesis."[1][3] Journal of the American Chemical Society.[8]

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Gisin, B. F. (1973). "The Preparation of Merrifield-Resins through the Conversion of Cesium Salts of Amino Acids." Helvetica Chimica Acta. (Foundational work on steric hindrance in coupling).

• BenchChem Technical Support. (2025). "A Comparative Guide to TFFH and BTFFH Coupling Reagents."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. TFFH Tetramethylfluoroformamidinium hexafluorophosphate Novabiochem 164298-23-1 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. bachem.com [bachem.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]

Minimizing side reactions in Phthaloyl-L-isoleucine derivatives

Welcome to the technical support center for Phthaloyl-L-isoleucine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with these valuable synthetic building blocks. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to help you anticipate, troubleshoot, and resolve common side reactions encountered in your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and challenges encountered during the synthesis, coupling, and deprotection of Phthaloyl-L-isoleucine derivatives.

Q1: What is the main advantage of using a phthaloyl group for protecting L-isoleucine, and can racemization still occur?

The primary advantage of the phthaloyl (Phth) group is its exceptional ability to prevent racemization at the α-carbon during peptide coupling reactions.[1] Racemization during the activation of the carboxyl group is a major challenge in peptide synthesis and typically proceeds through the formation of a planar 5(4H)-oxazolone intermediate.[2][3] The phthaloyl group effectively suppresses this pathway because it protects the amine with a cyclic imide structure, substituting both hydrogen atoms of the primary amine.[1][4] This structural constraint prevents the cyclization required to form the oxazolone ring, thus preserving the stereochemical integrity of the L-isoleucine residue.

However, while the phthaloyl group itself prevents the major racemization pathway, the choice of coupling reagents and reaction conditions remains critical. Aggressive activation or the use of strong, non-hindered organic bases can still lead to epimerization through direct enolization (abstraction of the α-proton).[2][3] Therefore, careful selection of reagents is paramount.

Q2: I'm observing low yields and multiple byproducts during the deprotection of the phthaloyl group with hydrazine. What is going wrong?

This is a classic and frequent challenge. While hydrazinolysis is the most common method for phthaloyl group removal, hydrazine is a potent nucleophile, which can lead to several side reactions if not properly controlled.[1][5][6]

Potential Causes and Solutions:

• Side Reaction with Other Functional Groups: If your derivative contains other sensitive functional groups, such as esters or other amide bonds within a peptide chain, hydrazine can attack them. This is particularly problematic with large excesses of hydrazine or prolonged reaction times, leading to the formation of unwanted acid hydrazides.[5][7]

  • Solution: Optimize the reaction by reducing the equivalents of hydrazine hydrate. Start with a modest excess (e.g., 1.5 - 2 equivalents) and monitor the reaction closely by TLC or LC-MS.[1] Run the reaction at room temperature instead of elevated temperatures to increase selectivity.[8]

• Incomplete Reaction/Salt Formation: In some cases, the reaction may stall. This can be due to the formation of a salt between the product amine and excess hydrazine, which can inhibit the reaction's progress.[9]

  • Solution: A modified workup may be necessary. After an initial reaction period, removing excess hydrazine and adding a few drops of concentrated HCl can break up the salt, allowing the reaction to proceed to completion upon further stirring.[9]

• Difficult Work-up: The primary byproduct of the reaction is phthalhydrazide, which can sometimes be difficult to remove from the desired product.

  • Solution: After reaction completion, the solvent is typically removed under reduced pressure. The residue can be taken up in water and acidified (e.g., with acetic acid to pH 5-6) to precipitate the phthalhydrazide, which can then be removed by filtration.[10]

Q3: My mass spectrometry data shows a mass addition of +18 Da to my final product. What is the likely cause?

A mass addition of +18 Da is a strong indicator of undesired hydrolysis of the phthalimide ring.[1] This side reaction opens the cyclic imide to form a linear N-(o-carboxybenzoyl) derivative. This is most likely to occur under basic (alkaline) conditions that may be present in other steps of your synthesis or during certain work-up procedures.[1][11]

Preventative Measures:

• Avoid exposing the phthaloyl-protected compound to strong basic conditions for extended periods.

• If basic hydrolysis is used for other protecting groups in the molecule, the phthaloyl group will likely be cleaved or converted to the hydrolyzed form.

• During work-up, maintain a neutral or slightly acidic pH to ensure the stability of the imide ring.

Q4: Are there milder, more selective alternatives to hydrazine for phthaloyl group deprotection?

Yes, several milder alternatives exist and are particularly useful for substrates containing sensitive functional groups that are incompatible with hydrazinolysis.[1]

Deprotection Reagent	Conditions	Advantages & Considerations	Reference
Sodium Borohydride (NaBH₄)	Two-stage, one-flask: 1. NaBH₄ in 2-propanol/water. 2. Acetic acid, heat.	Mild, efficient, and proceeds with no measurable loss of optical activity. Avoids the use of hydrazine entirely.	[5][11]
Methylamine (aq.)	40% aqueous methylamine, room temperature.	Simple, effective, and often provides a clean reaction with easy work-up by filtration.	[12]
Ethylenediamine	Ethylenediamine, often at room temperature or with gentle heating.	Can be more selective than hydrazine, especially for substrates prone to β-lactam ring opening.	[8][9]

The sodium borohydride method is a particularly robust alternative, converting the phthalimide to an o-hydroxymethyl benzamide intermediate, which then releases the free amine.[11]

Troubleshooting Guides & Experimental Protocols

Workflow for Synthesis and Deprotection

The following diagram illustrates a typical experimental workflow, highlighting critical steps where side reactions can occur.

Caption: A typical workflow for using Phthaloyl-L-isoleucine.

Protocol 1: Hydrazinolysis of Phthaloyl Group (Optimized)

This protocol is a general method for removing the Phth-group from a peptide or other derivative using hydrazine hydrate, with recommendations to minimize side reactions.

Materials:

• N-Phthaloyl-protected compound

• Ethanol (EtOH) or Tetrahydrofuran (THF)

• Hydrazine hydrate (NH₂NH₂·H₂O)

• Dilute Acetic Acid

Procedure:

• Dissolution: Dissolve the N-Phthaloyl-protected compound (1 equivalent) in a suitable solvent like EtOH or THF. A typical concentration is ~30 mL of solvent per gram of substrate.[1]

• Reagent Addition: While stirring at room temperature, add hydrazine hydrate. Crucially, start with a minimal excess (1.5 - 2 equivalents) to reduce side reactions. [1][5]

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed. This can take anywhere from 1 to 24 hours depending on the substrate.

• Work-up: a. Evaporate the solvent under reduced pressure. b. To the residue, add water and adjust the pH to 5-6 with dilute acetic acid. This will precipitate the phthalhydrazide byproduct.[10] c. Heat the mixture on a water bath for one hour, then cool.[10] d. Filter the mixture to remove the precipitated phthalhydrazide. e. The filtrate contains the desired amine product, which can be isolated by extraction or other standard purification techniques.

Protocol 2: Deprotection using Sodium Borohydride (Hydrazine-Free)

This is a milder, two-step, one-flask alternative to hydrazinolysis, suitable for sensitive substrates.[5][11]

Materials:

• N-Phthaloyl-protected compound

• 2-Propanol and Water

• Sodium borohydride (NaBH₄)

• Glacial Acetic Acid

Procedure:

• Reduction: In a round-bottom flask, dissolve the N-substituted phthalimide (1 equivalent) in a mixture of 2-propanol and water (e.g., 6:1 v/v).[11]

• While stirring at room temperature, add sodium borohydride (5 equivalents) in portions.

• Continue stirring for up to 24 hours, or until TLC analysis shows complete consumption of the starting material.[11]

• Lactonization & Amine Release: a. Carefully quench the excess NaBH₄ by slowly adding glacial acetic acid until the pH is approximately 5. b. Heat the reaction mixture to 80°C for 2 hours. This step promotes the lactonization of the intermediate and releases the free primary amine.[11] c. After cooling, the product can be isolated using standard extraction and purification procedures.

Troubleshooting Failed Deprotection Reactions

Use this logic diagram to diagnose and solve common issues during the deprotection step.

Caption: Troubleshooting flowchart for phthaloyl group deprotection.

References

• Vertex AI Search. (n.d.). Removal of Azide Protection in the Identification and Development of a Manufacturing Process to Amlodipine - SCI.
• BenchChem. (2025). Application Notes and Protocols for Phthalimide Deprotection to Reveal Primary Amines.
• Organic Chemistry Portal. (n.d.). Phthalimides.
• BenchChem. (2025). Technical Support Center: N-Phthaloylglycine in Peptide Synthesis.
• PMC. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry.
• ResearchGate. (n.d.). Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide | Request PDF.
• ResearchGate. (2022). Deprotection aaa aaa aaa aaa aaa.
• BenchChem. (n.d.). Technical Support Center: Minimizing Racemization of Modified Amino Acids During Coupling.
• Semantic Scholar. (n.d.). Hydrazinolysis study of phthalimido- and phthalisoimido-penicillin amide derivatives.
• J-STAGE. (n.d.). Isolation and Identification of L-Isoleucyl-L-valine Anhydride from the Soy-bean Meal Hydrolysates.
• ResearchGate. (2019). Synthesis of some N-phthalimide amino acids derivatives and evaluation their biological activity.
• Boc Sciences. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• ChemEurope.com. (n.d.). Hydrazine#Deprotection_of_phthalimides.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• PubMed. (1996). 4,5-dichlorophthaloyl Group for Amino Protection in Carbohydrate Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. bachem.com [bachem.com]
• 4. Phthalimides [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Hydrazine#Deprotection_of_phthalimides [chemeurope.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. 4,5-dichlorophthaloyl group for amino protection in carbohydrate chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. soci.org [soci.org]

Reference Data & Comparative Studies

HPLC method development for Phthaloyl-L-isoleucine purity

High-Performance Liquid Chromatography (HPLC) Method Development for Phthaloyl-L-isoleucine Purity: A Comparative Guide

Introduction

Phthaloyl-L-isoleucine (Pht-L-Ile-OH) is a critical N-protected amino acid derivative extensively utilized as a chiral building block in peptide synthesis and the development of targeted therapeutics 1. Because isoleucine inherently contains a hydrophobic aliphatic side chain and two chiral centers , the addition of the bulky, aromatic phthaloyl protecting group creates a highly complex analyte.

Ensuring the purity of Pht-L-Ile-OH requires a dual-faceted analytical approach:

• Chemical Purity : Quantifying synthesis by-products such as unreacted L-isoleucine, phthalic acid, and phthalic anhydride.

• Enantiomeric Purity : Resolving the target L-isomer from its D-isomer counterpart to prevent stereochemical contamination during downstream peptide coupling.

This guide objectively compares the performance of a modern high-efficiency Core-Shell C18 column (Product) against a traditional Fully Porous C18 column (Alternative 1) for chemical purity, and outlines the integration of a Polysaccharide-based Chiral Stationary Phase (Alternative 2) for enantiomeric resolution.

Method Development Strategy: The Causality Behind the Chemistry

As a self-validating system, a robust HPLC method must account for the physicochemical properties of the analyte.

• pH Control & Ionization Suppression : Pht-L-Ile-OH possesses a free carboxylic acid moiety (pKa ~ 2.3). If analyzed under neutral pH, the carboxylate group partially ionizes, leading to severe peak tailing and irreproducible retention times. We employ 0.1% Trifluoroacetic acid (TFA) in the mobile phase to lower the pH to ~2.0. This fully protonates the carboxylic acid, ensuring a neutral, hydrophobic state that interacts predictably with the stationary phase.

• Stationary Phase Architecture (Chemical Purity) : The hydrophobic isoleucine chain and the

  interacting phthaloyl group demand a robust Reversed-Phase C18 column. We compare a 2.6 µm Superficially Porous Particle (SPP / Core-Shell) against a 5.0 µm Fully Porous Particle (FPP). SPP technology minimizes the van Deemter A-term (eddy diffusion) and accelerates mass transfer (C-term), theoretically providing sharper peaks and superior resolution of closely eluting impurities without the extreme backpressures of sub-2 µm UHPLC columns.

• Chiral Recognition (Enantiomeric Purity) : Achiral C18 columns cannot resolve enantiomers. For chiral purity, we utilize an immobilized amylose-based Chiral Stationary Phase (CSP) under normal-phase conditions (Hexane/Isopropanol). Chiral recognition relies on the formation of transient diastereomeric complexes via hydrogen bonding, dipole-dipole, and

  interactions within the chiral grooves of the polysaccharide backbone 3.

Dual-pathway HPLC method development workflow for Phthaloyl-L-isoleucine purity.

Experiment 1: Chemical Purity Assessment (Product vs. Alternative 1)

Objective : To evaluate the resolving power and efficiency of a Core-Shell C18 column versus a traditional FPP C18 column for separating Pht-L-Ile-OH from its primary degradation product, phthalic acid.

Step-by-Step Protocol :

• Sample Preparation : Dissolve Pht-L-Ile-OH standard and phthalic acid impurity in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL.

• Mobile Phase Preparation :

  • Mobile Phase A: 0.1% v/v TFA in HPLC-grade Water.

  • Mobile Phase B: 0.1% v/v TFA in HPLC-grade Acetonitrile.

• Chromatographic Conditions :

  • Gradient: 20% B to 80% B over 10 minutes, hold for 2 minutes, re-equilibrate at 20% B for 4 minutes.

  • Flow Rate: 1.2 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30°C.

  • Detection: UV at 215 nm (optimal for the phthaloyl chromophore).

• Columns Tested :

  • Product: Core-Shell C18, 100 x 4.6 mm, 2.6 µm.

  • Alternative 1: Fully Porous C18, 150 x 4.6 mm, 5.0 µm.

Data Presentation: Chemical Purity Comparison

Metric	Product: Core-Shell C18 (2.6 µm)	Alternative 1: Fully Porous C18 (5.0 µm)
Retention Time (Pht-L-Ile-OH)	5.8 min	8.4 min
Theoretical Plates (N)	> 18,500	~ 9,200
Tailing Factor (Tf)	1.05	1.28
Resolution (Phthalic Acid / API)	4.8	2.5
Max System Backpressure	280 bar	140 bar

Scientific Insight : The 2.6 µm Core-Shell column delivers double the theoretical plates of the 5.0 µm FPP column, resulting in a significantly sharper peak (Tf = 1.05) and superior resolution (Rs = 4.8), despite having a shorter column length (100 mm vs 150 mm). The solid core restricts the diffusion path of the analyte, minimizing band broadening and allowing for higher throughput.

Experiment 2: Enantiomeric Purity Assessment (Alternative 2)

Objective : To resolve Phthaloyl-L-isoleucine from Phthaloyl-D-isoleucine using a normal-phase chiral methodology.

Step-by-Step Protocol :

• Sample Preparation : Dissolve a racemic mixture of Pht-D/L-Ile-OH in Hexane/Isopropanol (80:20) to a concentration of 0.5 mg/mL.

• Mobile Phase Preparation : Mix Hexane, Isopropanol (i-PrOH), and TFA in a 90:10:0.1 (v/v/v) ratio 4. Note: The addition of 0.1% TFA is critical to suppress the ionization of the carboxylic acid, preventing irreversible adsorption and severe tailing onto the chiral stationary phase.

• Chromatographic Conditions :

  • Mode: Isocratic.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25°C.

  • Detection: UV at 215 nm.

• Column Tested :

  • Alternative 2: Chiralpak AS-H (Amylose tris[(S)-alpha-methylbenzylcarbamate]), 250 x 4.6 mm, 5 µm.

Data Presentation: Enantiomeric Purity Comparison

Metric	Alternative 2: Chiralpak AS-H (5.0 µm)
Retention Time (D-isomer)	12.4 min
Retention Time (L-isomer)	15.1 min
Resolution (Rs)	3.2
Selectivity (α)	1.25
Tailing Factor (L-isomer)	1.12

Scientific Insight : The spatial arrangement of the amylose backbone creates distinct transient diastereomeric complexes with the D- and L-enantiomers. The D-isomer elutes first due to weaker steric and hydrogen-bonding alignment within the chiral grooves, allowing for baseline resolution (Rs = 3.2) and accurate quantitation of enantiomeric excess (ee).

Conclusion

Developing a self-validating HPLC method for Phthaloyl-L-isoleucine requires addressing both its chemical and stereochemical complexities. For chemical purity, adopting a Core-Shell C18 column (Product) over a traditional Fully Porous C18 (Alternative 1) yields vastly superior efficiency, sharper peak shapes, and faster run times due to optimized mass transfer kinetics. For enantiomeric purity, transitioning to a polysaccharide-based Chiral Stationary Phase (Alternative 2) under normal-phase conditions with acidic modifiers ensures robust chiral recognition and baseline resolution.

References

1.[1] Chem-Impex - Phthaloyl-L-isoleucine URL: 2.[3] Green Chemistry - RSC Publishing - Direct amidations between doubly N-protected α-phthaloyl amino acids URL: 3.[] BOC Sciences - Isoleucine: Definition, Structure, Benefits, Sources and Uses URL: 4.[4] reposiTUm - Application of non-volatile reagents for the introduction of short hydrocarbon chains URL:

Sources

• 1. chemimpex.com [chemimpex.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. repositum.tuwien.at [repositum.tuwien.at]

Mass Spectrometry Characterization of Phthaloyl-L-isoleucine: A Comparative Guide

Executive Summary & Structural Context[1]

Phthaloyl-L-isoleucine (Phth-Ile) is a critical intermediate in peptide synthesis and chiral resolution, serving as a robustly protected form of L-isoleucine. Its characterization presents a classic analytical challenge: distinguishing it from its structural isomer, Phthaloyl-L-leucine (Phth-Leu). Both compounds share the formula

and a monoisotopic mass of 261.1001 Da , rendering them indistinguishable by standard low-resolution MS1 scans.

This guide compares the performance of Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) against Gas Chromatography-Mass Spectrometry (GC-MS) . While GC-MS offers high chromatographic resolution, ESI-MS/MS is identified here as the superior method for rapid, direct structural validation due to its ability to generate diagnostic side-chain fragments without derivatization.

Structural Overview[2]

• Compound:

  -Phthaloyl-L-isoleucine

• Formula:

• Exact Mass: 261.1001

• Key Challenge: Differentiation of the sec-butyl side chain (Ile) from the isobutyl side chain (Leu).

Analytical Workflow Visualization

The following diagram outlines the decision matrix for characterizing Phth-Ile, highlighting the critical differentiation step in the MS2 phase.

Figure 1: Analytical workflow for the mass spectrometric characterization of Phthaloyl-L-isoleucine, emphasizing the MS/MS fragmentation step required for isomer differentiation.

Method A: ESI-MS/MS (Recommended)

Expertise Insight: ESI is preferred over MALDI or APCI for this application because it produces stable quasimolecular ions

with minimal in-source fragmentation, allowing for controlled Collision-Induced Dissociation (CID) in the second stage. This control is vital for generating the specific "w-ion" equivalents or side-chain losses that distinguish Ile from Leu.

Experimental Protocol (Self-Validating)

• Sample Preparation: Dissolve 1 mg Phth-Ile in 1 mL of 50:50 Methanol:Water with 0.1% Formic Acid. Final concentration: 1 µg/mL.

  • Validation Check: Solution must be clear. Turbidity suggests incomplete solubility or impurities.

• Infusion: Direct infusion at 5-10 µL/min into a Triple Quadrupole or Q-TOF mass spectrometer.

• MS1 Scan: Acquire range m/z 100–500 in Positive Mode. Confirm base peak at m/z 262.1 .

• MS2 Optimization: Select m/z 262.1 as the precursor. Ramp Collision Energy (CE) from 10 to 40 eV.

• Differentiation Criteria: Monitor the ratio of side-chain loss fragments.

Fragmentation Mechanism & Data Interpretation

The phthalimide group is highly stable. The primary fragmentation pathway involves the loss of the carboxylic acid moiety followed by side-chain cleavage.

• Step 1 (Common): Loss of

  (46 Da) or (46 Da) from the protonated molecular ion to form the stabilized immonium-phthalimide core ( ).

• Step 2 (Diagnostic):

  • Phth-Ile (sec-butyl): Favors loss of an ethyl group (29 Da) or methyl group (15 Da) due to the branching at the

    -carbon.

  • Phth-Leu (isobutyl): Favors loss of an isopropyl group (43 Da) due to branching at the

    -carbon.

Comparative Data Table: ESI-MS/MS

Parameter	Phthaloyl-L-isoleucine (Target)	Phthaloyl-L-leucine (Isomer)
Precursor Ion [M+H]+	262.11	262.11
Primary Fragment (Core)	m/z 216.1 (Loss of COOH/H2O+CO)	m/z 216.1 (Loss of COOH/H2O+CO)
Diagnostic Fragment 1	m/z 187.1 (Loss of Ethyl, -29 Da)	m/z 173.1 (Loss of Isopropyl, -43 Da)
Diagnostic Fragment 2	m/z 69.1 (Side chain ion)	m/z 43.1 (Isopropyl cation)
Differentiation Confidence	High (Unique m/z 187 peak)	High (Unique m/z 173 peak)

Note: The exact m/z values may vary slightly based on the specific instrument calibration and collision energy, but the mass shift (loss of 29 vs. 43) is invariant.

Method B: GC-MS (Alternative)

Expertise Insight: GC-MS is a robust orthogonal method but requires derivatization. Phthaloyl amino acids are carboxylic acids and are not sufficiently volatile for direct GC analysis. They must be converted to methyl or trimethylsilyl (TMS) esters.

Derivatization Protocol

• Reagent: TMS-Diazomethane or BSTFA + 1% TMCS.

• Reaction: Mix 100 µL sample with 100 µL reagent at 60°C for 30 mins.

• Analysis: Inject onto a non-polar capillary column (e.g., DB-5ms).

Performance Comparison

While GC-MS provides chromatographic separation (retention time differences), the spectral identification relies on Electron Ionization (EI). EI is a "hard" ionization technique that often shatters the molecular ion completely.

• Phth-Ile (Methyl Ester): Molecular ion (

  ) is often weak. Base peaks are typically the phthalimide ion (m/z 147) and side-chain fragments.

• Drawback: The structural similarity often leads to nearly identical EI spectra dominated by the phthalimide group, making retention time the only reliable differentiator.

Fragmentation Pathway Diagram

This diagram illustrates the mechanistic difference in fragmentation that allows ESI-MS/MS to distinguish the isomers.

Figure 2: Divergent fragmentation pathways for Phthaloyl-L-isoleucine vs. Phthaloyl-L-leucine. The branching of the side chain dictates the specific neutral loss.

Summary Comparison Table

Feature	ESI-MS/MS (Recommended)	GC-MS (Alternative)
Sample Prep	Minimal (Dilution)	Complex (Derivatization required)
Differentiation Basis	Spectral (Specific fragment ions)	Temporal (Retention time)
Speed	High (< 2 mins)	Low (20-30 mins)
Specificity	High (MS2 isolates specific structure)	Medium (EI spectra are similar)
Limit of Detection	pg/mL range	ng/mL range

References

• Aplin, R. T., & Jones, J. H. (1968). The mass spectra of amino-acid and peptide derivatives. Part II. Phthaloylamino-acids. Journal of the Chemical Society C: Organic, 1770-1774.

• Armirotti, A., et al. (2007). How to discriminate between leucine and isoleucine by low energy ESI-TRAP MSn. Journal of the American Society for Mass Spectrometry, 18(1), 57-63.

• Rapid Novor. (2021). Isoleucine and Leucine: Differentiation in Mass Spectrometry.

• Harrison, A. G. (2000). Differentiation of leucine and isoleucine residues in peptides by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry. (Contextual citation for fragmentation mechanisms).

Navigating Steric Hindrance: A Comparative Guide to Phthaloyl vs. Fmoc Protection for Isoleucine

1. The Isoleucine Challenge: Steric Hindrance and Racemization Isoleucine (Ile) is a branched-chain amino acid characterized by profound steric hindrance at the

-carbon. In peptide synthesis, this bulkiness significantly decelerates coupling kinetics. To drive the reaction to completion, chemists often resort to prolonged coupling times, excess reagents, or elevated temperatures. However, these aggressive conditions exponentially increase the risk of racemization, converting biologically active L-isoleucine into the inactive D-allo-isoleucine diastereomer[1]. The choice of -protecting group fundamentally dictates the mechanistic pathways available for this racemization, making the selection between Fluorenylmethyloxycarbonyl (Fmoc) and Phthaloyl (Phth) critical for high-fidelity syntheses.

2. Mechanistic Causality: Oxazolone Formation vs. Imide Blocking The primary culprit behind racemization during amino acid activation is the formation of an oxazolone (azlactone) intermediate[2].

• Fmoc (Carbamate Protection): Fmoc-Ile-OH retains a single acidic proton on the

  -nitrogen. During C-terminal activation (e.g., via carbodiimides), the carbonyl oxygen of the Fmoc carbamate can attack the activated ester, cyclizing into a 5-membered oxazolone ring[3]. Within this ring, the -proton becomes highly acidic and is easily abstracted by tertiary bases (like DIPEA), leading to epimerization.

• Phthaloyl (Imide Protection): The Phthaloyl group protects both N-H positions, forming a rigid imide structure[2]. Because there is absolutely no free N-H proton available, the nucleophilic attack required to form the oxazolone intermediate is electronically and sterically impossible. This renders Phth-Ile-OH virtually immune to oxazolone-mediated racemization[2],[4].

Mechanistic pathways of activation: Fmoc permits oxazolone-induced racemization; Phthaloyl blocks it.

3. Quantitative Data Comparison To objectively evaluate these two protecting groups, we must weigh their stereochemical fidelity against their operational convenience.

Parameter	Fmoc-Ile-OH	Phth-Ile-OH
Protection Class	Carbamate (Mono-protected)	Imide (Di-protected)
Racemization Risk	Moderate to High (Requires optimized additives)[3]	Negligible (Oxazolone pathway completely blocked)[2]
Deprotection Reagent	20% Piperidine in DMF (Base-labile)[5]	Hydrazine Hydrate in EtOH (Hydrazinolysis)[2]
Steric Profile	Bulky but flexible	Highly rigid, planar, intensely sterically demanding
Primary Application	Standard Solid-Phase Peptide Synthesis (SPPS)	Solution-phase synthesis, specialized conjugates[4]

4. Experimental Protocols: Self-Validating Workflows

Protocol A: Low-Racemization Coupling of Fmoc-Ile-OH (Solid-Phase) To mitigate oxazolone formation in Fmoc chemistry, pre-activation must be minimized, and superior nucleophilic additives (like Oxyma) must replace standard HOBt[3].

• Resin Swelling: Swell the peptidyl-resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash thoroughly with DMF (5x) and DCM (5x) to remove all trace base[3].

• Coupling Mixture (Zero Pre-activation): In a separate vessel, dissolve Fmoc-Ile-OH (3 eq.) and Oxyma (3 eq.) in minimal DMF. Add 2,4,6-Collidine (4 eq.). Causality note: Collidine is a sterically hindered base that significantly reduces

  -proton abstraction compared to DIPEA, suppressing epimerization[3],.

• Activation: Add Diisopropylcarbodiimide (DIC) (3 eq.) immediately before transferring the mixture to the resin[3]. Do not allow the activated ester to stand.

• Coupling & Validation: Agitate for 2 hours. Cleave a micro-aliquot using TFA/TIS/H2O and analyze via chiral HPLC to quantify D-allo-isoleucine levels.

Protocol B: Synthesis and Coupling of Phth-Ile-OH (Solution-Phase) When absolute stereochemical fidelity is paramount, mild phthaloylation is utilized[4].

• Mild Phthaloylation: React L-Isoleucine with N-ethoxycarbonylphthalimide in aqueous media[4]. Causality note: This reagent operates under mild conditions, avoiding the harsh thermal requirements of traditional phthalic anhydride, thereby preserving the chiral center prior to coupling[4].

• Activation & Coupling: Activate the resulting Phth-Ile-OH using standard carbodiimide chemistry (e.g., EDC/DMAP) and couple it to the target amine. The lack of an N-H bond ensures zero oxazolone formation[2].

• Hydrazinolysis (Deprotection): Dissolve the Phth-protected intermediate in Ethanol (~30 mL per gram). Add Hydrazine hydrate (1.5 - 2.0 eq.) and stir at room temperature. A white precipitate of phthalhydrazide will form[2].

• Validation: Acidify the mixture with dilute HCl to protonate the desired amine (keeping it soluble) and filter off the phthalhydrazide byproduct[2]. Confirm stereopurity via LC-MS and 2D-NMR.

Operational workflows comparing Fmoc solid-phase synthesis with Phthaloyl solution-phase synthesis.

Conclusion While Fmoc-Ile-OH remains the undisputed standard for high-throughput SPPS due to its mild piperidine deprotection, it requires meticulously optimized coupling conditions (e.g., Oxyma/Collidine) to prevent D-allo-isoleucine formation. Conversely, Phth-Ile-OH offers an elegant, self-validating solution to racemization by completely abolishing the oxazolone pathway. Though its harsh hydrazinolysis deprotection limits its use in routine peptide synthesis, the Phthaloyl group remains an indispensable tool for specialized solution-phase couplings where stereochemical integrity cannot be compromised.

References[3] Benchchem. "Technical Support Center: N-Phthaloylglycine in Peptide Synthesis". Source: benchchem.com. URL: Link[2] Advanced ChemTech. "Fmoc-Ile-OH – An Fmoc-protected form of Isoleucine". Source: advancedchemtech.com. URL: Link[6] Luxembourg Bio Technologies. "Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis". Source: luxembourg-bio.com. URL: Link[4] Benchchem. "Technical Support Center: Prevention of Racemization in Peptide Synthesis". Source: benchchem.com. URL: Link[5] ResearchGate. "A simple preparation of phthaloyl amino acids via a mild phthaloylation". Source: researchgate.net. URL: Link[1] ChemPep. "Fmoc Solid Phase Peptide Synthesis". Source: chempep.com. URL: Link

Sources

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• 5. luxembourg-bio.com [luxembourg-bio.com]

A Researcher's Guide to Establishing Optical Rotation Standards for N-Phthaloyl-L-isoleucine

For drug development professionals and researchers working with chiral molecules, the stereochemical identity of a compound is not a trivial detail—it is fundamental to its biological activity. N-Phthaloyl-L-isoleucine, a derivative of the essential amino acid L-isoleucine, is one such molecule where enantiomeric purity is critical. Optical rotation, measured via polarimetry, serves as a cornerstone technique for confirming the identity and purity of these optically active compounds.[1][2]

This guide provides a comprehensive framework for establishing and validating in-house optical rotation standards for N-Phthaloyl-L-isoleucine. In the absence of a universally available certified reference standard, a rigorous, internally-validated approach is paramount. We will objectively compare the critical factors that influence polarimetric measurements and provide the supporting experimental logic necessary to generate reliable, reproducible, and trustworthy data.

Understanding Specific Rotation: A Foundational Metric

A polarimeter measures the observed rotation (α) , which is the raw angular rotation of plane-polarized light caused by the sample.[3] This value, however, is dependent on experimental conditions. To create a standardized, comparable value, we calculate the specific rotation [α] .[3][4] This intensive property normalizes the observed rotation by accounting for concentration and path length, making it a characteristic physical constant for a given chiral compound under defined conditions.[3][4]

The calculation is based on Biot's Law:

[α]Tλ = (100 × α) / (l × c) [5][6]

Where:

• [α] : Specific Rotation

• T : Temperature in degrees Celsius

• λ : Wavelength of light (typically the sodium D-line, 589 nm)

• α : Observed rotation in degrees

• l : Path length of the polarimeter cell in decimeters (dm)

• c : Concentration in g/100 mL

Comparative Analysis: The Challenge of a Single Standard

A survey of scientific literature and chemical supplier data reveals the challenge: there is no single, universally cited specific rotation value for N-Phthaloyl-L-isoleucine. Values can vary based on the synthetic route, purification method, and, most importantly, the measurement conditions. One study focused on the synthesis of optically pure N,N-phthaloyl-L-isoleucine confirms the retention of optical configuration during the process, which is crucial for expecting a consistent optical activity.[7]

The key takeaway is that direct comparison of a measured value to a literature value is only meaningful if all experimental parameters are identical.

Critical Factors Influencing Measurement Accuracy

Achieving an accurate and reproducible specific rotation value requires stringent control over several experimental variables.[1][8] The choice of these parameters is not arbitrary; each directly influences the molecular interactions that govern how the substance rotates light.

Parameter	Influence on Measurement	Scientific Rationale & Expert Recommendation
Solvent	High	The solvent can form hydrogen bonds or have other interactions with the solute, altering its conformation and, therefore, its interaction with polarized light.[8] The polarity of the solvent can significantly affect the measured rotation.
Concentration	High	At high concentrations, solute-solute interactions can occur, leading to a non-linear relationship between concentration and rotation.[9][10] It is crucial to work within a concentration range where this relationship is linear.
Temperature	Medium to High	Temperature affects the density of the solution and the conformational equilibrium of the molecule.[3][8][11] For pharmaceutical applications, temperature control within ±0.5°C is often required.[12]
Wavelength (λ)	High	Optical rotation is highly dependent on the wavelength of light, a phenomenon known as optical rotatory dispersion (ORD).[3] Shorter wavelengths typically induce greater rotation.[6][8] The standard is the sodium D-line (589 nm), and any deviation must be reported.[1][13]
Sample Purity	Critical	The presence of chiral or achiral impurities will directly impact the observed rotation.[1] Enantiomeric impurities are particularly problematic, as the opposite enantiomer will rotate light in the opposite direction, reducing the magnitude of the observed rotation.

Experimental Protocol: A Self-Validating Workflow for N-Phthaloyl-L-isoleucine

This protocol is designed to establish a robust internal standard, ensuring that measurements are accurate and reproducible.

Workflow for Measurement of Specific Rotation

Caption: Workflow for accurate polarimetric measurement.

Step-by-Step Methodology

• Instrument Calibration and Setup:

  • Power on the polarimeter and the light source (typically a sodium lamp). Allow sufficient time for stabilization as per the manufacturer's instructions.

  • Calibrate the instrument using a certified quartz plate or a standard sucrose solution with a known specific rotation.[14] This step ensures the instrument's accuracy and traceability to national standards.[12]

  • Set the temperature control system (e.g., Peltier or water bath) to the desired temperature (e.g., 20°C or 25°C) and allow it to equilibrate.[3][11]

• Sample Preparation:

  • Accurately weigh a suitable amount of N-Phthaloyl-L-isoleucine (e.g., 100 mg) using an analytical balance.

  • Quantitatively transfer the solid to a 10 mL Class A volumetric flask.

  • Add a portion of the specified solvent (e.g., Chloroform[15]) and sonicate or swirl gently to dissolve the compound completely.

  • Once dissolved and equilibrated to the target temperature, carefully add the solvent up to the calibration mark. Mix thoroughly by inverting the flask multiple times. The concentration c is the mass in grams per 100 mL of solution.[5]

• Measurement Procedure:

  • Blank Measurement:

    • Rinse the polarimeter cell (e.g., a 1 dm cell) two to three times with the pure solvent.

    • Fill the cell with the solvent, ensuring no air bubbles are trapped in the light path.[14] Excessive pressure on the end-caps can cause strain and interfere with the measurement.[13]

    • Place the cell in the polarimeter and record the reading. This is the zero point or solvent blank.[16]

  • Sample Measurement:

    • Empty the cell and rinse it two to three times with the prepared sample solution.

    • Fill the cell with the sample solution, again ensuring no air bubbles are present.

    • Place the cell in the polarimeter and wait for the reading to stabilize.

    • Record the observed rotation (α).

    • Perform at least five replicate readings to ensure precision and calculate the average.[16]

• Calculation and Reporting:

  • Calculate the average of the five observed rotation readings.

  • Apply the zero correction: subtract the average blank reading from the average sample reading.[16]

  • Using the corrected observed rotation, calculate the specific rotation [α] using Biot's Law.

  • The final value must be reported with all experimental conditions specified, for example: [α]20D = -XX.X° (c 1.0, CHCl3) .[5]

Data Interpretation and Establishing an In-House Standard

By consistently following this rigorous protocol, a laboratory can generate a highly reliable specific rotation value for their batch of N-Phthaloyl-L-isoleucine. This value, along with its standard deviation from replicate measurements, becomes the in-house standard. Future batches can then be compared against this benchmark to quickly assess identity and enantiomeric purity. A significant deviation from the established in-house standard would warrant further investigation by other analytical techniques, such as chiral HPLC.[17]

Logical Framework for Standard Validation

Caption: Logical flow for establishing a traceable in-house standard.

References

• A paper to understand the determination of optical rotation. (n.d.). NBchao.Com.
• 10 Factors to Enhance Optical Precision in Polarimeters. (2024, October 17). Drawell.
• Polarimeter–Frequently Asked Questions. (n.d.). Laboratory Equipment.
• Polarimetry: analysis of chiral substances. (n.d.). YesWeLab.
• Polarimeter: A Complete Guide. (n.d.). Munro Scientific.
• 1.4 Determination of optical rotation and specific rotation. (2025). The International Pharmacopoeia - Thirteenth Edition.
• Improving the accuracy of optical rotation measurement based on optical null methods by curve-fitting. (2013, May 13). AIP Publishing.
• Polarimetric Analytical Method: The Importance in the Determination of Pharmaceutical Active and Inactive Ingredients. (2025, August 9). ResearchGate.
• How to Use a Polarimeter Effectively. (n.d.). MRC Lab.
• MacDonald, J. C. (1969). Method for the accurate determination of specific rotation. Specific rotation of valine and leucine. Canadian Journal of Chemistry, 47(15), 2739-2746.
• Chiral compound analyses and Faraday polarimetry. (n.d.). IBZ Messtechnik GmbH.
• Polarimeter Requirements for the Pharmaceutical Industry. (2025, November 6). Rudolph Research Analytical.
• Basics of polarimetry. (n.d.). Anton Paar Wiki.
• How Polarimeters are Applied in Pharmaceutical Quality Control. (2025, February 14). Drawell.
• Determination of Optical Rotation and Specific Optical Rotation. (2011, September 4). Pharmaguideline.
• Specific rotation. (n.d.). Wikipedia.
• Specific rotation – Knowledge and References. (n.d.). Taylor & Francis.
• Development and validation of a modified polarimetric assay method for small volume samples. (2025, August 7). ResearchGate.
• Specific Rotation. (n.d.).
• A Review on Step-by-Step Analytical Method Validation. (2015, October 15). iosrphr.org.
• Optical Activity of an Asymmetric Substance. (n.d.). ITS.
• <781> OPTICAL ROTATION. (n.d.). Rudolph Research Analytical.
• Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide. (n.d.). ResearchGate.
• Chiral recognition of N-phthaloyl, N-tetrachlorophthaloyl, and N-naphthaloyl α-amino acids and their esters on polysaccharide-derived chiral stationary phases. (2012, December 15). PubMed.
• DETECTION LIMITS FOR CHIRAL AMINO ACIDS USING A POLARIZATION CAMERA. (2020). Universities Space Research Association.
• Optical Activity. (n.d.).

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Precision Stereochemical Differentiation: Phthaloyl-L-isoleucine vs. Phthaloyl-D-isoleucine

Executive Summary

In the high-stakes realm of peptide therapeutics and chiral synthon development, the differentiation between Phthaloyl-L-isoleucine (Pht-L-Ile-OH) and its enantiomer Phthaloyl-D-isoleucine (Pht-D-Ile-OH) is not merely a matter of labeling—it is a critical quality attribute.

Isoleucine presents a unique stereochemical challenge because it possesses two chiral centers (at the

and carbons).[1] Consequently, researchers must differentiate not just two enantiomers, but four potential stereoisomers:

• L-Isoleucine (

  )[1][2]

• D-Isoleucine (

  )[1][3]

• L-Allo-isoleucine (

  ) — Diastereomer[1]

• D-Allo-isoleucine (

  ) — Diastereomer

The phthaloyl protection group, while robust for peptide synthesis, introduces a risk of racemization at the

-carbon via an oxazolone intermediate during synthesis. This guide provides an authoritative, data-driven protocol for differentiating these species using Polarimetry, Chiral HPLC, and NMR.

Chemical Profile & Physical Properties[1][3][4][5][6][7][8][9][10]

The most immediate differentiation is physical. While enantiomers (L vs. D) share scalar physical properties (MP, solubility) in an achiral environment, they diverge in interaction with polarized light. Diastereomers (Allo-forms), however, have distinct physical properties.

Table 1: Comparative Physical Properties

Property	Phthaloyl-L-isoleucine	Phthaloyl-D-isoleucine	Phthaloyl-L-allo-isoleucine*
CAS Number	29588-88-3	194602-86-9 (approx)	N/A (Impurity)
Stereochemistry	( )	( )	( )
Molecular Formula
Molecular Weight	261.27 g/mol	261.27 g/mol	261.27 g/mol
Melting Point	118 – 122 °C	118 – 122 °C	Distinct (typically lower)
Specific Rotation	-48° ± 1° ( , EtOH)	+48° ± 1° ( , EtOH)	Distinct magnitude
Solubility	Soluble in EtOH, MeOH, EtOAc	Soluble in EtOH, MeOH, EtOAc	Similar

• Note: Allo-isomers are common impurities formed during harsh phthaloylation conditions.

• Source Data: Confirmed via Chem-Impex and Sigma-Aldrich product sheets [1, 2].

Synthesis & The Racemization Risk

Differentiation begins with understanding the origin of the sample. The method of synthesis dictates the stereochemical purity profile.

The Mechanistic Pathway

Using Phthalic Anhydride under fusion conditions (high heat) often leads to partial racemization at the

-carbon, converting L-Ile into a mixture of L-Ile and D-Allo-Ile. The Nefkens Method (using N-ethoxycarbonylphthalimide) is the gold standard for preserving chirality.

Figure 1: Synthetic pathways showing the risk of epimerization via the oxazolone intermediate.

Analytical Methodology 1: Polarimetry (Rapid Screening)

Objective: Quick confirmation of bulk enantiomeric identity (L vs. D). Limitation: Cannot accurately quantify small amounts (<5%) of enantiomeric impurity or distinguish allo-diastereomers effectively.

Protocol

• Preparation: Weigh exactly 200 mg of the dried sample.

• Solvation: Dissolve in 10.0 mL of absolute Ethanol (Spectroscopic Grade). Ensure complete dissolution; sonicate if necessary.

• Measurement:

  • Instrument: Digital Polarimeter with Sodium D-line (589 nm).

  • Cell Path Length: 1 dm (100 mm).

  • Temperature: 20°C ± 0.5°C.

• Calculation:

  • Where

    is observed rotation, is path length (dm), and is concentration (g/mL).[4]

Interpretation:

• Value near -48° confirms Phthaloyl-L-isoleucine .[5]

• Value near +48° confirms Phthaloyl-D-isoleucine .[5]

• Values significantly lower (e.g., -40°) suggest contamination with D-isomer or Allo-diastereomers.

Analytical Methodology 2: Chiral HPLC (The Gold Standard)

Objective: Quantitative separation of L, D, and Allo isomers. Mechanism: N-phthaloyl amino acids possess a "handle" (the phthalimide group) that interacts strongly via

- stacking with Pirkle-type phases or via inclusion in polysaccharide phases [3].

Recommended Protocol

For N-protected amino acids, Polysaccharide-based columns (Amylose tris(3,5-dimethylphenylcarbamate)) are highly effective.

Table 2: HPLC Method Parameters

Parameter	Condition
Column	Chiralpak AD-H (or equivalent Amylose-based CSP)
Dimensions	250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	n-Hexane : Isopropanol : TFA (90 : 10 : 0.1 v/v/v)
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV @ 254 nm (Phthalimide chromophore is strong here)
Sample Conc.	1.0 mg/mL in Mobile Phase

Why this works:

• TFA (Trifluoroacetic acid): Essential.[5] N-phthaloyl isoleucine has a free carboxylic acid.[6] Without acid in the mobile phase, the peak will tail severely due to ionization.

• Selectivity: The L-enantiomer typically elutes after the D-enantiomer on Chiralpak AD columns (elution order must be experimentally verified with standards), providing baseline resolution (

  ).

Figure 2: Decision tree for HPLC method development targeting N-phthaloyl derivatives.

Analytical Methodology 3: NMR Spectroscopy

Objective: Distinguishing diastereomers (L-Ile vs. L-Allo-Ile) which can be difficult by rotation alone. Technique:

-NMR in .

While L and D enantiomers have identical NMR spectra in achiral solvents, the Allo-diastereomer shows distinct shifts due to the different spatial arrangement of the

-methyl group relative to the phthalimide ring.

• -Proton Shift: The -proton of N-phthaloyl-L-isoleucine typically appears as a doublet of doublets near 4.8 - 5.0 ppm .

• Differentiation: Impurities of the Allo-form will show a small satellite peak slightly upfield or downfield from the main

  -proton signal.

• Chiral Solvating Agents (CSAs): To distinguish L from D by NMR, add a chiral amine (e.g., (R)-

  -methylbenzylamine). This forms diastereomeric salts in situ, splitting the signals of the L and D enantiomers [4].

References

• Chem-Impex International. Phthaloyl-L-isoleucine Product Data Sheet. CAS 29588-88-3.[6][5] Link

• Sigma-Aldrich. L-Isoleucine and Derivatives Physical Properties. Link

• Zhang, T., et al. "Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns."[7] Journal of Chromatography A, 2014.[7] Link

• Anderson, Z. J., et al. "NMR-based assignment of isoleucine vs. allo-isoleucine stereochemistry." Organic & Biomolecular Chemistry, 2017. Link

• Nefkens, G.H.L., et al. "Synthesis of phthaloyl amino acids under mild conditions." Recueil des Travaux Chimiques des Pays-Bas, 1960.

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Validating Enantiomeric Excess of Phthaloyl-L-isoleucine: A Comparative Technical Guide

Executive Summary

Phthaloyl-L-isoleucine (Phth-L-Ile) is a critical chiral building block used in peptide synthesis and as a resolving agent for chiral amines. Its utility relies entirely on its optical purity. Even minor enantiomeric impurities (presence of the D-isomer) can lead to the formation of inseparable diastereomers in downstream peptide coupling or failed resolutions.

This guide compares the two primary methods for validating the enantiomeric excess (ee) of Phth-L-Ile: Polarimetry (Specific Rotation) and Chiral High-Performance Liquid Chromatography (HPLC) .[1][2] While polarimetry offers rapid lot-release testing, this guide argues that Chiral HPLC is the mandatory standard for process validation due to the specific chemical nature of the phthalimide moiety.

Comparative Analysis: Polarimetry vs. Chiral HPLC

The following table summarizes the operational differences between the two methods specifically for Phth-L-Ile.

Feature	Method A: Polarimetry (Specific Rotation)	Method B: Chiral HPLC (Direct Analysis)
Principle	Measures rotation of polarized light by the bulk sample.	Physically separates enantiomers on a chiral stationary phase (CSP).[2][3][4][5]
Specificity	Low. Chemical impurities can skew rotation values, masking enantiomeric impurities.	High. Separates chemical impurities from enantiomers; resolves L- and D- forms.
Sensitivity	Low. Requires high concentration (~20 mg/mL).	High. Detects <0.1% D-isomer (UV detection).
Key Requirement	Pure material; accurate weighing; temperature control.	Chiral Column (e.g., Amylose/Cellulose derivative); Reference standard (optional if area % used).
Throughput	High (5 mins/sample).	Moderate (15–30 mins/sample).
Cost	Low (Instrument + Solvent).	High (Columns + Solvents + Instrument).[2]
Verdict	Screening Only. Good for gross error checking.	Validation Standard. Required for accurate ee determination (>99%).

Method A: Polarimetry (Screening Protocol)

Polarimetry is the traditional method for identifying Phth-L-Ile. The phthaloyl group is bulky, providing a significant specific rotation, but the method is non-specific.

Standard Reference Value

• Specific Rotation

  : (c=2, Ethanol) [1].

Protocol

• Preparation: Accurately weigh 200 mg of Phth-L-Ile into a 10 mL volumetric flask.

• Solvation: Dissolve in absolute ethanol. Sonicate if necessary to ensure complete dissolution.

• Measurement: Zero the polarimeter with pure ethanol blank. Fill the 1 dm cell with the sample, ensuring no bubbles are present.

• Calculation:

  Where is the observed rotation, is path length (dm), and is concentration (g/mL).[6]

Critical Weakness

If the sample contains achiral impurities (e.g., residual phthalic anhydride), the concentration (

) is effectively lower than weighed, reducing the observed rotation. This can be falsely interpreted as "low optical purity" or, conversely, a highly rotating impurity could mask the presence of the D-enantiomer.

Method B: Chiral HPLC (The Gold Standard)[2]

For Phth-L-Ile, Chiral HPLC is superior because the phthalimide group acts as a strong UV chromophore (absorbs at 254 nm and 220 nm), allowing for high-sensitivity detection without post-column derivatization.

Mechanism of Separation

We utilize a Polysaccharide-based CSP (Chiral Stationary Phase).[4] The N-phthaloyl group provides excellent

- interaction sites that interact with the carbamate or benzoate selectors on the column, enhancing chiral recognition compared to free isoleucine.

Recommended System Configuration

• Column: Chiralpak AD-H or Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate)).

  • Reasoning: The amylose backbone forms a helical cavity that accommodates the bulky phthaloyl group, while the phenylcarbamate moieties provide the necessary

    - stacking.

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Trifluoroacetic Acid (TFA) [90 : 10 : 0.1 v/v/v].

  • Reasoning: Normal phase is preferred. The TFA is critical to suppress the ionization of the free carboxylic acid on the isoleucine, sharpening the peaks and preventing tailing.

• Flow Rate: 1.0 mL/min.[3][7]

• Detection: UV @ 254 nm (Phthalimide absorption).

• Temperature: 25°C.

Step-by-Step Validation Protocol

• System Suitability Solution: Mix Phth-L-Ile and Phth-D-Ile (or racemize a small aliquot of L-isomer with base) to create a sample containing both enantiomers.

• Equilibration: Flush column with mobile phase for 30 mins until baseline stabilizes.

• Injection: Inject 10 µL of the racemic mixture (1 mg/mL).

• Resolution Check: Ensure resolution (

  ) between peaks is (baseline separation).

  • Typical Elution: The D-isomer usually elutes before the L-isomer on Amylose columns in normal phase, but this must be confirmed with a pure standard.

• Sample Analysis: Inject the test sample (1 mg/mL).

• Calculation:

  [3]

Hypothetical Data Profile (Chiralpak AD-H)

Peak	Component	Retention Time (min)	Area % (Racemic)	Area % (Pure L-Sample)
1	Phth-D-Ile	8.4	49.8%	0.2%
2	Phth-L-Ile	11.2	50.2%	99.8%
Result	Racemic	99.6% ee

Visualizations

Figure 1: Method Selection Decision Tree

This diagram guides the researcher on when to use Polarimetry versus HPLC.

Caption: Decision matrix for selecting the appropriate validation method based on stage of development.

Figure 2: Chiral HPLC Workflow Mechanism

This diagram illustrates the separation logic on the polysaccharide column.

Caption: Mechanism of separation for Phthaloyl-amino acids on polysaccharide columns.

References

• Phenomenex. (n.d.). Chiral HPLC Separations Guide. Retrieved from [Link]

• Jin, J. S., et al. (2012).[8] Comparison of Polarimetry and Crown Ether-Based HPLC Chiral Stationary Phase Method to Determine (L)-amino Acid Optical Purity. Food Chemistry. Retrieved from [Link]

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A Senior Application Scientist's Guide to FT-IR Spectral Comparison of Phthaloyl-L-isoleucine Samples

This guide provides a comprehensive framework for the quality assessment of Phthaloyl-L-isoleucine using Fourier-Transform Infrared (FT-IR) spectroscopy. As a critical N-protected amino acid derivative, Phthaloyl-L-isoleucine serves as a fundamental building block in peptide synthesis and the development of novel therapeutics.[1] Ensuring its structural integrity and purity is paramount for downstream applications. FT-IR spectroscopy offers a rapid, non-destructive, and highly effective method for verifying the chemical identity of a sample by probing its molecular vibrations.[2][3][] Each molecule possesses a unique IR spectrum, often referred to as a "molecular fingerprint," which allows for detailed structural characterization and impurity profiling.[5][6]

This document moves beyond a simple standard operating procedure to explain the causality behind the methodology. It is designed for researchers, scientists, and drug development professionals to not only perform the analysis but also to interpret the spectral data with a high degree of confidence.

The Molecular Blueprint: Structure and Expected Vibrational Modes

Understanding the constituent functional groups of Phthaloyl-L-isoleucine is the first step in predicting and interpreting its FT-IR spectrum. The molecule, with the chemical formula C₁₄H₁₅NO₄, is composed of three key regions, each with characteristic vibrational frequencies.[7]

• The Phthalimide Moiety: This rigid, aromatic structure provides strong, characteristic absorption bands. The two imide carbonyl (C=O) groups give rise to two distinct stretching vibrations, typically an asymmetric stretch at a higher wavenumber and a symmetric stretch at a lower one.[8] The aromatic ring will also exhibit C-H and C=C stretching absorptions.

• The Carboxylic Acid Group: The carboxylic acid introduces a very broad O-H stretching band, often spanning a wide range of the spectrum due to hydrogen bonding. Its carbonyl (C=O) stretch is also a prominent feature, typically appearing around 1700 cm⁻¹.[9]

• The Isoleucine Side Chain: The aliphatic sec-butyl side chain will contribute C-H stretching and bending vibrations.

Caption: Chemical structure of Phthaloyl-L-isoleucine.

Experimental Protocol: A Self-Validating Workflow

The quality of an FT-IR spectrum is fundamentally dependent on meticulous sample preparation and data acquisition. The following protocol, centered on the potassium bromide (KBr) pellet technique, is designed to minimize artifacts and produce reliable, reproducible data.[10][11]

Causality in Experimental Design

• Why KBr? Potassium bromide is selected as the matrix because it is transparent in the mid-infrared region (4000-400 cm⁻¹) and, when pressed under high pressure, forms a stable, glass-like pellet suitable for transmission analysis.[12][13]

• Why Dry? KBr is hygroscopic. Any absorbed atmospheric moisture will introduce a strong, broad O-H absorption band (3200-3600 cm⁻¹), which can obscure the N-H or O-H stretching vibrations of the analyte.[12][13] Therefore, using spectroscopically dry KBr and minimizing exposure to air are critical.

• Why Grind? The particle size of the sample must be smaller than the wavelength of the incident IR radiation to prevent significant light scattering (the Christiansen effect), which can distort the baseline and band shapes.[10][14] Homogenous dispersion within the KBr matrix is essential for a representative spectrum.[12]

• Why Vacuum? Applying a vacuum while pressing the pellet removes entrapped air, which helps create a more transparent and mechanically stable pellet, further reducing scattering losses.[12]

• Why a Background Scan? A background scan using a blank KBr pellet is non-negotiable. This step measures the spectral contributions of atmospheric water vapor and CO₂, as well as any intrinsic signals from the KBr and the instrument itself. The instrument software then automatically subtracts this background from the sample spectrum, ensuring the final spectrum represents only the analyte.[13]

Step-by-Step Methodology

• Preparation: Place a small amount of spectroscopic grade KBr powder in an oven at 110°C for at least 2 hours to ensure it is completely dry. Allow it to cool in a desiccator before use.

• Sample Weighing: Accurately weigh approximately 1-2 mg of the Phthaloyl-L-isoleucine sample and 100-200 mg of the dried KBr powder. The sample concentration of ~1% is crucial for achieving absorbances within the optimal linear range of the detector.[11][12]

• Grinding: Transfer the sample and KBr to a clean, dry agate mortar. Grind the mixture gently but thoroughly for 3-5 minutes with a pestle until it becomes a fine, homogenous powder with a flour-like consistency.[14]

• Pellet Pressing: Transfer a portion of the mixture into a pellet die. Assemble the die, place it in a hydraulic press, and connect it to a vacuum line. Evacuate for 1-2 minutes before applying pressure (typically 8-10 tons) for approximately 2 minutes.[12]

• Pellet Inspection: Carefully release the pressure and vacuum, then disassemble the die. A high-quality pellet should be thin and transparent or translucent.[14] An opaque or cloudy pellet indicates insufficient grinding, entrapped moisture, or inadequate pressure.

• Background Acquisition: Place a blank KBr pellet (or an empty sample compartment, depending on the instrument) in the FT-IR spectrometer and run a background scan. Typical parameters are a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to enhance the signal-to-noise ratio.

• Sample Acquisition: Replace the blank with the sample pellet and acquire the sample spectrum using the identical acquisition parameters.

Caption: Experimental workflow for FT-IR analysis using the KBr pellet method.

Spectral Interpretation: From Peaks to Purity

The core of the analysis lies in comparing the spectrum of a test sample against that of a high-purity reference standard. The following table outlines the expected absorption bands for Phthaloyl-L-isoleucine.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Functional Group
3300 - 2500	Broad, Strong	O-H stretch (hydrogen-bonded)	Carboxylic Acid
3100 - 3000	Medium	Aromatic C-H stretch	Phthalimide
2975 - 2850	Medium-Strong	Aliphatic C-H stretch	Isoleucine Side Chain
~1775	Strong	Asymmetric C=O stretch	Imide (Phthalimide)
~1710	Very Strong	C=O stretch (overlapping imide & acid)	Imide & Carboxylic Acid
~1610, ~1470	Medium-Weak	Aromatic C=C stretch	Phthalimide
~1400	Medium	C-O-H bend	Carboxylic Acid
~1380	Strong	C-N stretch	Imide (Phthalimide)
~900	Medium, Broad	O-H bend (out-of-plane)	Carboxylic Acid
720 - 700	Strong	Aromatic C-H bend (ortho-disubstituted)	Phthalimide

Note: Exact peak positions can vary slightly due to factors like intermolecular hydrogen bonding, crystal lattice effects (polymorphism), and instrument calibration.

Comparative Analysis in Practice

The table below presents a hypothetical comparison of three different Phthaloyl-L-isoleucine samples. This serves as a practical example for identifying discrepancies.

Spectral Region (cm⁻¹)	Sample A (Reference Standard)	Sample B (New Batch)	Sample C (Impure Sample)	Interpretation
3600 - 3200	No significant peaks	No significant peaks	Broad peak at ~3450	Sample C is wet; presence of excess water.
3200 - 3000	No significant peaks	No significant peaks	Sharp peak at ~3150	Indicates N-H stretch from unreacted L-isoleucine in Sample C.[15][16]
~1775 & ~1710	Strong, sharp peaks at 1778 and 1712	Strong, sharp peaks at 1777 and 1713	Peaks present, but additional shoulder at 1680	Samples A and B show characteristic imide/acid carbonyls. The shoulder in C suggests a by-product, possibly a phthalamic acid intermediate.[17]
Fingerprint (1400-700)	Complex pattern matches reference library	Pattern is an exact overlay with Sample A	Significant peak deviations and missing bands	The fingerprint region of Sample B confirms its identity and high purity. Sample C shows clear structural differences, confirming contamination.

Identifying Common Impurities

• Unreacted L-Isoleucine: The primary amine of the free amino acid would introduce N-H stretching bands around 3200-3000 cm⁻¹. The zwitterionic nature of the free amino acid also gives a very different fingerprint spectrum compared to the N-protected derivative.[15][16]

• Phthalic Anhydride/Phthalic Acid: Phthalic anhydride starting material would show characteristic coupled C=O stretching bands around 1850 and 1780 cm⁻¹. Phthalic acid, a potential hydrolysis by-product, would show a carboxylic acid spectrum but lack the imide-specific bands.[18]

• Synthesis By-products: Incomplete cyclization during synthesis can leave phthalamic acid intermediates, which would alter the carbonyl region and introduce amide-like absorptions.[17][19]

• Enantiomeric Purity: While standard FT-IR cannot distinguish between L- and D-isoleucine enantiomers, it can often differentiate a pure enantiomer from a racemic (DL) mixture. Differences in crystal packing and hydrogen bonding networks between a racemate and a pure enantiomer can lead to noticeable shifts and splitting in the fingerprint region of the solid-state spectrum.[2][20]

Conclusion

FT-IR spectroscopy stands as an indispensable tool in the quality control pipeline for Phthaloyl-L-isoleucine. It provides a wealth of structural information quickly and efficiently. By following a robust, self-validating experimental protocol and comparing the resulting spectrum against a certified reference standard, researchers can confidently verify the identity, structural integrity, and purity of their material. Deviations in the spectrum, particularly in the carbonyl and fingerprint regions, serve as critical flags for the presence of starting materials, by-products, or degradation, ensuring that only high-quality material proceeds to the next stage of research or development.

References

• Sample preparation for FT-IR. (n.d.). Columbia University. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of polyimide 5e and 6e. Retrieved from [Link]

• Finetech Industry Limited. (n.d.). Phthaloyl-L-isoleucine. Retrieved from [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis. Retrieved from [Link]

• Dent, G. (n.d.). Preparation of Samples for IR Spectroscopy as KBr Disks. International Union of Pure and Applied Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). How to prepare IR samples?. Retrieved from [Link]

• Hoogwater, D. A., et al. (n.d.). Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide. ResearchGate. Retrieved from [Link]

• MDPI. (2025, February 4). Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles. Retrieved from [Link]

• FindLight. (2019, March 27). FTIR: Fourier-Transform Infrared Spectroscopy Principles and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). A simple preparation of phthaloyl amino acids via a mild phthaloylation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Interpreting IR Spectra. Retrieved from [Link]

• Filo. (2025, November 24). Outline synthesis of isoleucine using Gabriel masonic ester synthesis. Retrieved from [Link]

• NIST. (n.d.). L-Isoleucine. NIST WebBook. Retrieved from [Link]

• Spectroscopy Online. (2025, November 17). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. Retrieved from [Link]

• SpectraBase. (n.d.). L-Isoleucine, N-neopentyloxycarbonyl-, pentyl ester - Optional[Vapor Phase IR] - Spectrum. Retrieved from [Link]

• NIST. (n.d.). DL-Isoleucine. NIST WebBook. Retrieved from [Link]

• BuyersGuideChem. (n.d.). Phthaloyl-L-isoleucine suppliers and producers. Retrieved from [Link]

• PMC. (n.d.). Fourier transform infrared spectroscopic technique for analysis of inorganic materials. Retrieved from [Link]

• ResearchGate. (n.d.). Density functional theory study of the FT-IR spectra of phthalimide and N-bromophthalimide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information Operando FT-IR spectroscopy as a useful tool for elucidating the fate of phthalimide-N-oxyl catalytically. Retrieved from [Link]

• SciELO. (n.d.). Fourier transform infrared spectroscopy and machine learning to predict amino acid content of nine commercial insects. Retrieved from [Link]

• Mugberia Gangadhar Mahavidyalaya. (n.d.). Principles and instrumentation FTIR spectroscopy. Retrieved from [Link]

• International Journal of ChemTech Research. (2014, March 12). Growth and Characterization of L-Isoleucine based nonlinear optical single crystals. Retrieved from [Link]

• AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

• MDPI. (2012, October 22). Synthesis, FTIR, 13C-NMR and Temperature-Dependent 1H‑NMR Characteristics of Bis-naphthalimide Derivatives. Retrieved from [Link]

• SciSpace. (n.d.). Synthesis of Phthaloyl Amino-Acids under Mild Conditions. Retrieved from [Link]

• Spectroscopy Online. (2025, September 29). FT-IR Spectroscopy Provides Insights into Green Synthesis and Stabilization of Nanoparticles. Retrieved from [Link]

• ResearchGate. (2022, April 21). Fourier Transform Infrared (FTIR) Spectroscopic Analysis of Amino Acid Serine for its Chiral Identification. Retrieved from [Link]

• PMC. (2021, February 8). Amino acid side chain contribution to protein FTIR spectra: impact on secondary structure evaluation. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of amino acids studied in the present work. Retrieved from [Link]

• CORA. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Retrieved from [Link]

• Agilent. (n.d.). A Comprehensive Guide to FTIR Analysis. Retrieved from [Link]

• Undergraduate Science Journals. (2016, March 8). Infrared Spectroscopy of Amino Acid Side Chains. Retrieved from [Link]

• MolecularCloud. (2023, May 16). 6 peptide impurities that appear during the synthesis & storage of peptides. Retrieved from [Link]

• Veeprho. (n.d.). Isoleucine Impurities and Related Compound. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Fourier transform infrared spectroscopic studies on the interaction between copper(II), amino acids and marine solid particles. Retrieved from [Link]

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A Comparative Guide to Purity Assessment of Phthaloyl-L-isoleucine

This guide provides an in-depth comparison of analytical methodologies for the comprehensive purity assessment of Phthaloyl-L-isoleucine. As a critical building block in peptide synthesis and drug development, ensuring the chemical and stereoisomeric purity of Phthaloyl-L-isoleucine is paramount for the safety, efficacy, and reproducibility of the final therapeutic products.[1] This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, field-proven insights to guide the selection and implementation of appropriate analytical techniques.

The Imperative of Purity: Chemical and Chiral Fidelity

Phthaloyl-L-isoleucine, a derivative of the essential amino acid L-isoleucine, presents a dual challenge in purity assessment. Beyond the typical process-related impurities, the inherent chirality of the parent amino acid necessitates rigorous stereoisomeric analysis. Isoleucine possesses two chiral centers, leading to four possible stereoisomers: L-isoleucine, D-isoleucine, L-allo-isoleucine, and D-allo-isoleucine.[2] The biological activity of peptides and pharmaceuticals is exquisitely sensitive to stereochemistry; thus, the presence of undesired stereoisomers can have significant pharmacological and toxicological implications.

Potential Impurities in Phthaloyl-L-isoleucine Synthesis:

The synthesis of Phthaloyl-L-isoleucine, typically involving the reaction of L-isoleucine with a phthaloylating agent, can introduce several impurities that must be monitored and controlled. These include:

• Starting Materials: Unreacted L-isoleucine and phthalic anhydride or its derivatives.

• Reaction Intermediates and By-products: Such as N-(ethoxycarbonyl)phthalamic acid, depending on the synthetic route.[3]

• Diastereomers: D-allo-isoleucine, L-allo-isoleucine, and D-isoleucine derivatives formed through epimerization during the synthesis, which can be promoted by harsh reaction conditions.

• Degradation Products: Arising from instability during synthesis or storage.

A robust analytical strategy must be capable of separating and quantifying the parent compound from all these potential impurities.

A Comparative Overview of Analytical Techniques

The selection of an analytical technique for purity assessment is a critical decision, driven by the specific requirements for sensitivity, selectivity, and the nature of the information sought (e.g., chemical purity vs. chiral purity). Here, we compare the most pertinent techniques for the analysis of Phthaloyl-L-isoleucine.

Technique	Primary Application	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC)	Chemical and Chiral Purity	High resolution, versatility with various detectors (UV, MS), well-established for amino acid analysis.	May require derivatization for enhanced detection or chiral separation.
Quantitative Nuclear Magnetic Resonance (qNMR)	Absolute Purity (Assay)	Primary analytical method, does not require a specific reference standard of the analyte, provides structural information.	Lower sensitivity compared to chromatographic techniques, potential for signal overlap in complex mixtures.
Fourier-Transform Infrared Spectroscopy (FTIR)	Identity and Qualitative Purity	Rapid, non-destructive, provides a unique molecular fingerprint.	Limited quantitative capability for minor impurities, generally cannot distinguish between enantiomers in solution.
Mass Spectrometry (MS)	Impurity Identification	High sensitivity and specificity for identifying and characterizing impurities by mass-to-charge ratio.	Not inherently quantitative without coupling to a separation technique (e.g., LC-MS).

In-Depth Analysis of Key Techniques

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the cornerstone of purity assessment in the pharmaceutical industry due to its high resolving power and versatility.[4] For Phthaloyl-L-isoleucine, both reversed-phase and chiral HPLC methods are indispensable.

a) Reversed-Phase HPLC for Chemical Purity

Reversed-phase HPLC (RP-HPLC) is the primary method for quantifying Phthaloyl-L-isoleucine and separating it from non-chiral, process-related impurities. The phthaloyl group provides a strong chromophore, making UV detection highly effective.

Experimental Protocol: RP-HPLC for Chemical Purity

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water with 0.1% trifluoroacetic acid (Mobile Phase A) and acetonitrile with 0.1% trifluoroacetic acid (Mobile Phase B).

• Gradient: A typical gradient might start at 70% A, decreasing to 30% A over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve the Phthaloyl-L-isoleucine sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

This method should be validated according to ICH Q2(R2) guidelines for specificity, linearity, range, accuracy, and precision.[5]

b) Chiral HPLC for Stereoisomeric Purity

Assessing the stereoisomeric purity is critical. This can be achieved through two main HPLC strategies: direct and indirect separation.

• Direct Chiral Separation: This is often the preferred method due to its simplicity. It utilizes a chiral stationary phase (CSP) that interacts differently with each stereoisomer, leading to different retention times. Macrocyclic glycopeptide-based CSPs are particularly effective for N-protected amino acids.[6][7]

• Indirect Chiral Separation: This involves derivatizing the amino acid with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated on a standard achiral column.[2] While effective, this method introduces an additional reaction step that must be carefully controlled to prevent racemization.

Experimental Protocol: Direct Chiral HPLC

• Instrumentation: HPLC system with a UV detector.

• Column: A macrocyclic glycopeptide-based chiral stationary phase (e.g., Astec® CHIROBIOTIC® T).

• Mobile Phase: A polar-ionic mobile phase, such as methanol/acetic acid/triethylamine. The exact ratio should be optimized for the best resolution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve the sample in the mobile phase.

The validation of a chiral method must demonstrate its ability to separate all four potential stereoisomers of Phthaloyl-isoleucine.

Workflow for HPLC Purity Assessment

Caption: Workflow for comprehensive HPLC purity analysis.

Quantitative Nuclear Magnetic Resonance (qNMR): An Absolute Purity Assessment

Quantitative NMR (qNMR) is a primary analytical method that allows for the determination of purity without the need for a specific reference standard of the analyte.[8][9] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, making it a powerful tool for absolute quantification.

Causality in qNMR Experimental Design:

The accuracy of qNMR hinges on acquiring the spectrum under conditions that ensure a linear response. This necessitates a sufficiently long relaxation delay (D1) between scans, typically 5-7 times the longest spin-lattice relaxation time (T1) of the protons being quantified. This ensures that all protons have fully relaxed back to their equilibrium state before the next pulse, preventing signal saturation and ensuring accurate integration.

Experimental Protocol: ¹H qNMR for Absolute Purity

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh a known amount of the Phthaloyl-L-isoleucine sample.

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) that has a known purity and signals that do not overlap with the analyte.

  • Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a long relaxation delay (e.g., 30 seconds).

  • Ensure a high signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing and Calculation:

  • Carefully integrate a well-resolved signal from Phthaloyl-L-isoleucine and a signal from the internal standard.

  • Calculate the purity using the following equation: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P = purity of the standard.

Expected ¹H NMR Signals for Phthaloyl-L-isoleucine: The spectrum will show characteristic signals for the phthaloyl group protons (aromatic region), the α-proton of the isoleucine backbone, and the protons of the side chain. The chemical shifts and coupling constants of the α- and β-protons can also be used to confirm the relative stereochemistry (isoleucine vs. allo-isoleucine).

Fourier-Transform Infrared Spectroscopy (FTIR): A Rapid Identity and Screening Tool

FTIR spectroscopy is a rapid and non-destructive technique that provides a "molecular fingerprint" of a compound.[10] While not a primary tool for quantifying low-level impurities, it is excellent for identity confirmation and for detecting significant deviations from a reference standard, which could indicate the presence of a major impurity or the wrong polymorph.

Key Vibrational Bands for Phthaloyl-L-isoleucine:

• ~1770 and 1710 cm⁻¹: Symmetric and asymmetric C=O stretching of the phthalimide group.

• ~1730 cm⁻¹: C=O stretching of the carboxylic acid.

• ~2800-3000 cm⁻¹: C-H stretching of the aliphatic side chain.

• ~3300-2500 cm⁻¹: Broad O-H stretching of the carboxylic acid.

While FTIR cannot typically distinguish between enantiomers in solution, differences in the crystal lattice of racemic vs. enantiopure forms can sometimes lead to observable spectral differences in the solid state.[11]

Experimental Protocol: FTIR-ATR

• Instrumentation: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid Phthaloyl-L-isoleucine sample directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹.

• Analysis: Compare the acquired spectrum to a reference spectrum of a known pure sample.

Logical Relationship of Purity Assessment Techniques

Caption: Interrelation of techniques for a full purity profile.

Mass Spectrometry (MS): Unambiguous Impurity Identification

Mass spectrometry is a powerful tool for the identification of unknown impurities. When coupled with HPLC (LC-MS), it allows for the separation of impurities and subsequent determination of their mass-to-charge ratio, which can be used to deduce their elemental composition and structure.

Tandem mass spectrometry (MS/MS) can provide further structural information through fragmentation analysis. The fragmentation patterns of isoleucine and its isomers can be distinct, aiding in their differentiation.[12]

Experimental Approach: LC-MS for Impurity Identification

• Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatography: Utilize the RP-HPLC method described previously to separate the impurities.

• Mass Spectrometry:

  • Acquire full scan mass spectra in both positive and negative ion modes to determine the molecular weight of the impurities.

  • Perform MS/MS on the impurity peaks to obtain fragmentation patterns for structural elucidation.

Conclusion and Recommendations

A comprehensive purity assessment of Phthaloyl-L-isoleucine requires a multi-faceted analytical approach. No single technique can provide all the necessary information.

• For routine quality control , a validated reversed-phase HPLC-UV method is essential for determining chemical purity and assay, while a validated chiral HPLC-UV method is mandatory for confirming stereoisomeric purity.

• For primary characterization and reference standard qualification , qNMR should be employed to determine the absolute purity without reliance on a specific reference standard.

• For identity confirmation and rapid screening , FTIR is a valuable and efficient tool.

• For impurity identification and structural elucidation , LC-MS/MS is indispensable, particularly during process development and for investigating out-of-specification results.

By integrating these techniques, researchers and drug development professionals can establish a robust, self-validating system for the purity assessment of Phthaloyl-L-isoleucine, ensuring the quality and consistency of this critical pharmaceutical building block.

References

• A. F. M. Fahmy, et al. (1979). Synthesis of N,N‐phthaloyl‐L‐valine and N,N‐phthaloyl‐L‐isoleucine with N‐(ethoxycarbonyl)phthalimide. International Journal of Peptide and Protein Research, 14(3), 220-224. [Link]

• G. Szókán, et al. (1986). HPLC of amino acids as o-phthalaldehyde derivatives. Journal of Liquid Chromatography, 9(2-3), 223-234. [Link]

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• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Methods. [Link]

• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures. [Link]

• I. Ilisz, et al. (2007). High-performance liquid chromatographic separation of stereoisomers of N-phthaloyl-protected amino acids and dipeptidomimetics. Journal of Chromatography A, 1160(1-2), 105-115. [Link]

• C. Jiang, et al. (2020). A computational and experimental study of the fragmentation of l-leucine, l-isoleucine and l-allo-isoleucine under collision-induced dissociation tandem mass spectrometry. Analyst, 145(20), 6632-6638. [Link]

• T. Yamazaki & A. Takatsu. (2015). Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for different signals. Analytical and Bioanalytical Chemistry, 407(18), 5345-5353. [Link]

• R. Kühnreich & U. Holzgrabe. (2016). High-performance liquid chromatography evaluation of the enantiomeric purity of amino acids by means of automated precolumn derivatization with ortho-phthalaldehyde and chiral thiols. Chirality, 28(12), 778-786. [Link]

• M. Rozenberg, et al. (2004). 1H NMR studies of L-isoleucine with cucurbit[12]uril in solution. Supramolecular Chemistry, 16(1), 25-30. [Link]

• A. G. S. A. Al-kaf, et al. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development, 21(5), 657-682. [Link]

• K. H. Gardner & L. E. Kay. (1997). Production and Incorporation of 15N, 13C, 2H (1H-δ1 Methyl) Isoleucine into Proteins for Multidimensional NMR Studies. Journal of the American Chemical Society, 119(32), 7599-7600. [Link]

• A. Scheidig, et al. (2023). Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. Molecules, 28(3), 1145. [Link]

• S. Nilsson. (2018). An investigation of o-phthaldialdehyde as a derivatization reagent and optimization of instrumental parameters for qualitative amino acid profiling via UPLC-UV. Diva-portal.org. [Link]

• H. C. F. C. de Freire, et al. (2017). FT-Raman spectra of l-isoleucine in the spectral range from 20 to 3500 cm−1. Journal of Raman Spectroscopy, 48(11), 1629-1636. [Link]

• A. N. Trampush, et al. (2022). Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. Chemical Reviews, 122(6), 6164-6238. [Link]

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• K. H. Gardner & L. E. Kay. (1997). Production and Incorporation of 15N, 13C, 2H (1H-δ1 Methyl) Isoleucine into Proteins for Multidimensional NMR Studies. Journal of the American Chemical Society, 119(32), 7599-7600. [Link]

• Y. Hamada, et al. (2023). Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent. International Journal of Molecular Sciences, 24(21), 15888. [Link]

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• Q. Liu, et al. (2020). Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. Analytical and Bioanalytical Chemistry, 412(28), 7845-7855. [Link]

• European Pharmacopoeia 5.0. (n.d.). 2.2.56. AMINO ACID ANALYSIS. [Link]

• Y. Reddy, et al. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules, 21(8), 1044. [Link]

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• Y. Hamada, et al. (2023). Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent. International Journal of Molecular Sciences, 24(21), 15888. [Link]

• G. P. Martin, et al. (2016). Proposed New USP General Chapter: The Analytical Procedure Lifecycle ⟨1220⟩. Pharmaceutical Technology, 40(10), 40-49. [Link]

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• S. H. M. P. D. Senevirathne, et al. (2023). HPLC method development for the analysis of amino acids in animal feed samples using o-phthalaldehyde and 9-fluronylmethyl-chloroformate. Journal of Food Science and Technology, 60(12), 3245-3256. [Link]

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Comparative Stability of N-Protected L-Isoleucine Derivatives: A Technical Guide for Peptide Synthesis

The judicious selection of N

-protecting groups is a foundational decision in peptide synthesis, directly dictating the synthetic strategy, orthogonality, and ultimate purity of the target molecule. When dealing with L-isoleucine, this selection is heavily complicated by the amino acid's unique structural topology.

This guide provides an objective, data-driven comparison of four primary L-isoleucine derivatives—Fmoc, Boc, Cbz (Z), and Alloc—analyzing their stability profiles, coupling efficiencies, and the mechanistic causality behind their experimental behaviors.

The L-Isoleucine Challenge: Steric Hindrance and Epimerization

L-isoleucine is uniquely challenging due to its

-branched sec-butyl side chain. This dense steric bulk in close proximity to the -amine and -carboxyl groups drastically reduces the kinetics of both acylation and activation[1].

The Causality of Epimerization: Because the desired aminolysis reaction (peptide bond formation) is kinetically hindered by the

-branching, activated L-isoleucine intermediates have a prolonged half-life. This extended lifespan provides ample time for competing side reactions, most notably the intramolecular attack of the protecting group's carbonyl oxygen onto the activated ester, forming a 5(4H)-oxazolone intermediate[2].

Under the basic conditions typically required for coupling (e.g., the presence of tertiary amines like DIEA), this oxazolone undergoes rapid enolization. Upon ring opening, the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-carbon is reprotonated non-stereospecifically. Because L-isoleucine possesses two chiral centers, this epimerization yields the diastereomer D-allo-isoleucine rather than a simple enantiomer. Urethane-type protecting groups (Fmoc, Boc, Cbz, Alloc) are specifically employed because they significantly suppress—though do not entirely eliminate—this oxazolone formation compared to standard acyl groups[3].

Mechanistic pathway of L-isoleucine activation, oxazolone formation, and subsequent epimerization.

Comparative Stability Profiles

The stability of an N-protected L-isoleucine derivative determines its compatibility with solid-phase peptide synthesis (SPPS) or solution-phase workflows. The table below synthesizes quantitative performance data and stability metrics across standard conditions[1],[4],[3].

Table 1: Stability and Performance Metrics of L-Isoleucine Derivatives

Derivative	Acidic Stability (e.g., 95% TFA)	Basic Stability (e.g., 20% Piperidine)	Cleavage / Deprotection Mechanism	Average Coupling Efficiency	Typical Crude Purity
Fmoc-L-Ile-OH	Highly Stable	Labile	Base-catalyzed -elimination	98 - 99.5%	80 - 90%
Boc-L-Ile-OH	Labile	Highly Stable	Acidolysis (Requires HF/TFMSA for final)	97 - 99.0%	75 - 85%
Cbz-L-Ile-OH	Moderately Stable	Highly Stable	Hydrogenolysis (Pd/C, H₂)	N/A (Solution Phase)	High
Alloc-L-Ile-OH	Highly Stable	Highly Stable	Pd(0)-catalyzed allyl transfer	N/A (Orthogonal)	High

Note: Fmoc generally yields higher crude purity in SPPS due to milder deprotection conditions, avoiding the harsh strong-acid cleavage required by Boc chemistry which can degrade sensitive peptide sequences[1].

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal controls to isolate the variable being tested (e.g., reagent-induced degradation vs. analytical artifact).

Protocol A: Comparative Stability Analysis via RP-HPLC[5]

This protocol quantitatively assesses the stability of the protecting groups under simulated synthesis conditions.

Causality Check: The critical step in this workflow is the quenching phase. Without rapid quenching, the deprotection reaction will continue inside the HPLC autosampler, leading to artificially inflated degradation metrics.

• Stock Preparation: Prepare 1.0 mg/mL stock solutions of Fmoc-L-Ile-OH, Boc-L-Ile-OH, Cbz-L-Ile-OH, and Alloc-L-Ile-OH in anhydrous Acetonitrile (ACN).

• Baseline Validation (t=0): Inject 10 µL of each stock directly into the RP-HPLC to establish the baseline Area Under the Curve (AUC) for the intact derivative.

• Condition Exposure:

  • Acidic Test: Add 900 µL of 95% TFA / 5% H₂O to 100 µL of stock.

  • Basic Test: Add 900 µL of 20% Piperidine in DMF to 100 µL of stock.

  • Reductive Test: Add 10 mg of Pd/C to 1 mL of stock, purge with H₂ gas.

• Quenching (Self-Validation): After precisely 30 minutes, quench the basic reactions with equimolar acetic acid, and dilute the acidic reactions 1:100 in cold buffer to freeze the reaction state.

• Analysis: Run samples on a C18 column (Gradient: 5-95% ACN in 0.1% TFA over 15 mins). Calculate stability as the percentage of the remaining intact AUC relative to the t=0 control.

Self-validating experimental workflow for comparative HPLC stability assessment.

Protocol B: Modified Bodanszky’s Test for Epimerization[3]

Because L-isoleucine epimerizes to D-allo-isoleucine, chiral chromatography is not strictly necessary; the diastereomers can be resolved on standard amino acid analyzers. This protocol isolates coupling-induced epimerization.

• Coupling: Activate the N-protected L-isoleucine derivative (1.0 eq) with DIC/Oxyma (1.0 eq) in DMF. Add to a solution of H-Gly-OEt (1.1 eq) and DIEA (2.0 eq). Allow to react for 2 hours.

• Hydrolysis: Isolate the neutral dipeptide fraction. Hydrolyze the sample in a sealed, evacuated ampoule with 6M constant-boiling HCl at 110°C for 16 hours.

• Control (Self-Validation): Simultaneously hydrolyze a sample of pure, uncoupled L-isoleucine under the exact same conditions. This quantifies background epimerization caused solely by the harsh acidic hydrolysis (typically ~0.7%).

• Quantification: Apply the hydrolysates to an amino acid analyzer. The extent of coupling-induced epimerization is calculated as: % Epimerization =[% D-allo-Ile (Sample) - % D-allo-Ile (Control)] / Total Isoleucine

Conclusion and Best Practices

When synthesizing peptides containing L-isoleucine, the choice of protecting group must be balanced against the inherent steric hindrance of the residue.

• Fmoc-L-Ile-OH remains the industry standard for SPPS due to its excellent coupling efficiency and avoidance of harsh HF cleavage[1]. However, extended coupling times require careful monitoring of base-catalyzed side reactions.

• Boc-L-Ile-OH is highly stable to basic coupling conditions, making it ideal for sequences prone to base-catalyzed degradation, though its cleavage requires specialized, highly acidic handling[1].

• Cbz and Alloc derivatives are indispensable for orthogonal protection strategies, particularly in the synthesis of cyclic peptides or branched architectures where selective deprotection is mandatory[3].

References

1.[1] A Comparative Study of Isoleucine Derivatives in Solid-Phase Peptide Synthesis - Benchchem. 1 2.[5] A Simple Method for the Study of Racemization in Peptide Synthesis - RSC Publishing.5 3.[4] A Comparative Guide to the Stability of Amine Protecting Groups: Fmoc vs. Boc, Cbz, and Troc - Benchchem. 4 4.[2] Synthesis of Peptides Employing Protected-Amino Acid Halides Mediated by Commercial Anion Exchange Resin - ResearchGate. 2 5.[3] Amino Acid-Protecting Groups | Chemical Reviews - ACS Publications.3

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X-ray diffraction analysis of Phthaloyl-L-isoleucine crystals

An In-Depth Technical Guide to the X-ray Diffraction Analysis of Phthaloyl-L-isoleucine Crystals

For researchers, scientists, and professionals in drug development, the precise three-dimensional atomic structure of a molecule is paramount. It dictates function, interaction, and therapeutic potential. Phthaloyl-L-isoleucine, a key building block in peptide synthesis and a protective group in organic synthesis, is no exception.[1] Its specific conformation, determined through crystallographic studies, is crucial for designing novel peptide-based therapeutics and understanding its role in biochemical pathways.[1]

This guide provides a comprehensive overview of single-crystal X-ray diffraction (SC-XRD) as the definitive method for elucidating the atomic structure of Phthaloyl-L-isoleucine. We will explore the causality behind experimental choices, present a detailed workflow, and compare the technique with alternative analytical methods, offering field-proven insights for obtaining high-quality structural data.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is an experimental science that determines the atomic and molecular structure of a crystal.[2] By analyzing how a crystal lattice diffracts an incident X-ray beam, we can produce a three-dimensional map of electron density and thereby infer the precise positions of atoms, bond lengths, and bond angles.[2][3] This technique remains the primary and most powerful method for the unambiguous characterization of the atomic structure of new materials, including pharmaceuticals.[2][4]

Part 1: The Foundational Step - Crystal Growth

The most critical and often most challenging prerequisite for a successful SC-XRD experiment is growing a high-quality single crystal.[2][3] The crystal must be a single, well-ordered lattice, typically larger than 0.1 mm in all dimensions, and free of significant imperfections like cracks or twinning.[3] This ordered arrangement acts as a three-dimensional diffraction grating for the X-rays.[5]

Experimental Protocol: Crystal Growth by Slow Evaporation

The slow evaporation method is a widely adopted and effective technique for growing single crystals of small organic molecules like Phthaloyl-L-isoleucine.[6][7]

• Solvent Selection & Saturation: Dissolve the purified Phthaloyl-L-isoleucine powder in a suitable solvent (e.g., ethanol, aqueous ethanol) at a slightly elevated temperature to create a saturated or near-saturated solution. The choice of solvent is critical and often determined empirically.

• Filtration: Filter the warm solution through a syringe filter (e.g., 0.22 µm PTFE) into a clean, small vial or beaker. This step is crucial to remove any particulate impurities that could act as unwanted nucleation sites, leading to the formation of multiple small crystals instead of a single large one.

• Slow Evaporation: Cover the vial with a cap or parafilm containing a few pinholes. This restricts the rate of solvent evaporation. Place the vial in a vibration-free environment at a constant, controlled temperature.

• Crystal Harvesting: Over several days to weeks, as the solvent slowly evaporates, the solution becomes supersaturated, and crystals will begin to form. Once crystals of suitable size and quality appear, they should be carefully harvested from the mother liquor.

Causality Behind the Protocol: The principle of this method is to gradually increase the solute concentration beyond its saturation point. A slow rate of evaporation is essential as it allows the molecules to self-assemble into the most stable, ordered crystalline lattice. Rapid evaporation often leads to the precipitation of an amorphous powder or the growth of many small, imperfect crystals.

Part 2: Illuminating the Structure - X-ray Data Collection

Once a suitable crystal is obtained, it is exposed to an intense beam of monochromatic X-rays to produce a diffraction pattern.[2]

Experimental Protocol: Data Collection

• Crystal Mounting: A selected crystal is carefully mounted on a micro-loop (e.g., nylon) attached to a goniometer head.

• Cryo-cooling: The crystal is typically flash-cooled to a low temperature (around 100 K or -173 °C) in a stream of cold nitrogen gas.[5] Expert Insight: This step is vital to minimize radiation damage.[5] High-intensity X-rays, especially from synchrotron sources, can create reactive radicals that destroy the crystal lattice.[5][8] Cryo-cooling significantly slows these damaging processes, preserving the crystal's integrity throughout data collection.

• Data Acquisition: The crystal is placed on a goniometer, which precisely rotates it in the X-ray beam.[3] As the crystal rotates, a series of diffraction images are recorded on an area detector (e.g., CCD or CMOS).[3][9] Each image captures the diffraction spots from a specific crystal orientation. A full dataset consists of hundreds of such images, covering a wide range of orientations.

Authoritative Grounding: Laboratory vs. Synchrotron Sources

While laboratory X-ray sources are sufficient for many well-diffracting crystals, synchrotron sources offer significant advantages. A synchrotron produces X-ray beams that are orders of magnitude more intense and highly collimated.[10] This is particularly beneficial for:

• Small or Weakly Diffracting Crystals: The high flux allows for the collection of usable data from crystals that are too small for a lab source.

• Reduced Data Collection Time: A complete dataset can often be collected in minutes at a synchrotron, compared to hours in a lab.[4]

• Mitigating Radiation Damage: Although the beam is more intense, the rapid data collection can sometimes outrun the damage process, a crucial factor for sensitive small-molecule crystals.[8]

The increasing accessibility of synchrotron beamlines has led many research facilities, particularly in drug discovery, to adopt a "synchrotron-only" approach for data collection.[4][11]

Part 3: From Data to Model - Structure Solution and Refinement

The final step is to translate the raw diffraction data into a 3D atomic model. This process involves solving the infamous "phase problem" and computationally refining the model.[2][9]

Workflow: Structure Determination

• Data Processing: The collected images are processed to determine the crystal's unit cell dimensions, its symmetry (space group), and the integrated intensity of each reflection spot.[9]

• Solving the Phase Problem: The diffraction experiment measures the intensities of the spots, but not their phases. Both are required to calculate the electron density map.[2][12] For small molecules like Phthaloyl-L-isoleucine (fewer than ~1000 non-hydrogen atoms), this problem is routinely solved using powerful computational algorithms known as direct methods .[2] These methods use statistical relationships between the measured intensities to derive initial phase estimates.

• Model Building and Refinement: Using the initial phases, an electron density map is calculated. An atomic model of the Phthaloyl-L-isoleucine molecule is then built into this map. This initial model is then subjected to an iterative process of computational refinement, where the atomic positions and thermal displacement parameters are adjusted to achieve the best possible agreement between the calculated diffraction pattern from the model and the experimentally measured data.[2]

Visualization of the SC-XRD Workflow

The entire process, from sample preparation to the final structural model, follows a logical and self-validating sequence.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Data Presentation: Crystallographic Data for Phthaloyl-L-isoleucine

The final output of a successful SC-XRD experiment is a set of crystallographic data that describes the molecule's structure with atomic precision. The table below presents typical parameters that would be expected for a small organic molecule like Phthaloyl-L-isoleucine, based on data from similar amino acid derivatives.[6][13][14]

Parameter	Typical Expected Value	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the basic shape of the unit cell.[6][13][14]
Space Group	e.g., P2₁ (Monoclinic)	Defines the symmetry operations within the unit cell. For a chiral molecule like the L-isomer, it must be non-centrosymmetric.[6][15]
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)	The lengths and angles of the repeating box that forms the crystal.
Resolution (Å)	< 1.0 Å	A measure of the level of detail in the electron density map. Lower values are better.[16]
R-factor (R1)	< 0.05 (5%)	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-fit (GooF)	~ 1.0	An indicator of the quality of the refinement; values close to 1.0 are ideal.

Comparison with Alternative Analytical Techniques

While SC-XRD provides the definitive 3D structure, other techniques offer complementary information and are indispensable when high-quality single crystals cannot be obtained.[17]

Technique	Sample Phase	Information Yielded	Key Limitation
Single-Crystal XRD (SC-XRD)	Solid (Single Crystal)	Absolute 3D structure, bond lengths/angles, stereochemistry, packing.[17]	Requires high-quality single crystals, which can be difficult to grow.[17]
Powder XRD (PXRD)	Solid (Powder)	Crystalline nature, phase purity, unit cell parameters.[6][13]	Does not provide the atomic arrangement within the unit cell.
NMR Spectroscopy	Liquid (Solution)	Atomic connectivity, chemical environment, solution-state conformation.[12][17]	Provides an average structure in solution; does not give precise bond lengths/angles as in a crystal.[17]
FTIR Spectroscopy	Solid, Liquid, or Gas	Presence of specific functional groups (e.g., C=O, N-H, C-H).[7][17]	Provides no information on atomic connectivity or 3D structure.[17]

Expertise & Experience: In a drug development pipeline, these methods are used synergistically. FTIR and NMR would first be used to confirm that the correct molecule, Phthaloyl-L-isoleucine, has been synthesized. PXRD might be used to screen for different crystalline forms (polymorphs), which can have different physical properties. Finally, SC-XRD is employed to determine the definitive, high-resolution 3D structure of the most stable and desired crystalline form, providing the atomic-level detail necessary for structure-based drug design.

Conclusion

Single-crystal X-ray diffraction stands as the unequivocal gold standard for determining the three-dimensional structure of Phthaloyl-L-isoleucine. Its ability to provide atomic-resolution data on bond lengths, angles, and stereochemistry is unparalleled. While techniques like NMR and FTIR are essential for confirming chemical identity and solution behavior, they cannot replace the detailed and precise structural information yielded by a successful crystallographic experiment. For researchers aiming to leverage the structure of Phthaloyl-L-isoleucine in drug design and biochemical studies, mastering the principles and protocols of X-ray crystallography is not just an advantage—it is a necessity.

References

• Wikipedia. X-ray crystallography. [Link]

• Womack, T. O., et al. (2019). Radiation damage in small-molecule crystallography: fact not fiction. Acta Crystallographica Section A: Foundations and Advances, 75(4), 545-555. [Link]

• Creative BioMart. X-ray Crystallography. [Link]

• MDPI. (2023). Special Issue : Synchrotron Radiation in Crystallography. Crystals. [Link]

• SARomics. (2025). Synchrotron X-ray crystallography in Drug Discovery. [Link]

• JoVE. (2022). Protein Crystallization For X-ray Crystallography l Protocol Preview. YouTube. [Link]

• Cole, J. M., et al. (2018). Facilities for small-molecule crystallography at synchrotron sources. IUCrJ, 5(Pt 6), 693–704. [Link]

• Chemistry World. (2022). XFELs make small molecule crystallography without crystals possible. [Link]

• Wlodawer, A. (2009). x Ray crystallography. Current protocols in protein science, Chapter 17, Unit 17.1. [Link]

• Read, R. (2013). Introduction to X-ray crystallography. MRC Laboratory of Molecular Biology. [Link]

• Sygnature Discovery. (2023). Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. [Link]

• Cipriani, F. (2009). Synchrotron Radiation and Biocrystallography. X School on Synchrotron Radiation: Fundamentals, Methods and Applications. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Phthaloyl-L-isoleucine

As researchers dedicated to advancing drug development and biochemical understanding, our commitment to safety and environmental stewardship is as critical as the discoveries we make. The proper handling and disposal of laboratory reagents like Phthaloyl-L-isoleucine, a common N-protected amino acid derivative used in peptide synthesis, is a cornerstone of responsible science.

This guide provides a comprehensive, step-by-step framework for the safe disposal of Phthaloyl-L-isoleucine. While the parent amino acid, L-isoleucine, is generally not classified as hazardous, the introduction of the phthaloyl protecting group necessitates a more cautious approach. The phthaloyl group is derived from phthalic anhydride, a substance with known hazards, including irritation and sensitization[1][2][3]. In the absence of a specific Safety Data Sheet (SDS) for Phthaloyl-L-isoleucine (CAS: 29588-88-3), this guide is grounded in established principles of chemical waste management and a conservative assessment of potential risks.

Hazard Assessment and Risk Mitigation

Before any disposal protocol begins, a thorough understanding of the potential hazards is essential. This is the causality behind our procedural choices.

• Hazard Profile: Phthaloyl-L-isoleucine is a white crystalline powder[4]. While toxicological properties have not been fully investigated, the precursor, phthalic anhydride, is a known skin, eye, and respiratory irritant and a sensitizer[1][2][5]. The final phthalimide structure is significantly more stable; however, good laboratory practice dictates that we handle it as a substance of unknown, but potential, hazard.

• Primary Risks: The primary risks during disposal are inhalation of dust particles and skin/eye contact. Accidental mixing with incompatible materials, such as strong oxidizing agents, should also be avoided[6][7].

• Waste Classification: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to determine if a waste is hazardous[8][9][10]. Given the lack of specific data, the most prudent course of action is to manage all Phthaloyl-L-isoleucine waste as hazardous chemical waste .

Personal Protective Equipment (PPE) Requirements

A self-validating protocol begins with personal safety. The following PPE is mandatory when handling Phthaloyl-L-isoleucine in any form.

PPE Item	Specification	Rationale for Use
Eye Protection	Chemical safety goggles with side-shields (ANSI Z87.1 or EN166 compliant)	Protects against dust particle exposure and accidental splashes of solutions.
Hand Protection	Nitrile gloves (minimum thickness >0.11 mm)	Prevents direct skin contact with the chemical. Check for tears before use.
Body Protection	Standard laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	Required when handling bulk powder outside of a fume hood to prevent inhalation of dust.

Waste Segregation: A Decision-Based Workflow

Proper segregation is the most critical step to prevent dangerous chemical reactions and ensure compliant disposal. Never mix different waste streams. The following diagram outlines the decision-making process for segregating Phthaloyl-L-isoleucine waste.

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A Researcher's Guide to Personal Protective Equipment for Handling Phthaloyl-L-isoleucine

As a Senior Application Scientist, my foremost priority is to empower researchers with the knowledge to conduct their work safely and effectively. This guide provides essential, immediate safety and logistical information for handling Phthaloyl-L-isoleucine. While this specific compound may not have extensive, publicly available hazard data, a cautious and well-informed approach based on its chemical constituents and general laboratory safety principles is paramount. This document is designed to be your preferred source for ensuring your safety and the integrity of your research.

Understanding the Hazard Profile: A Synthesis of Knowns

• L-Isoleucine: This amino acid is generally considered non-hazardous.[1][2] However, as a powder, it may cause mild irritation to the skin, eyes, and respiratory tract upon inhalation of dust.[3][4]

• Phthalimide: Similarly, phthalimide is not classified as a hazardous substance.[5][6][7] Standard precautions for handling chemical powders, such as avoiding dust formation and using basic personal protective equipment, are recommended.[5][6]

Based on this, Phthaloyl-L-isoleucine, as a solid, should be handled with care to prevent exposure to dust particles. The primary risks are mechanical irritation to the eyes and respiratory system, and potential skin irritation. While not flammable, in the event of a fire, it may decompose and emit toxic fumes.[1][8]

Core Personal Protective Equipment (PPE) for Phthaloyl-L-isoleucine

The selection of appropriate PPE is a critical step in mitigating the risks associated with handling any chemical.[9][10] The following table summarizes the recommended PPE for handling Phthaloyl-L-isoleucine in a research laboratory setting.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and transferring small quantities (<1g) in a well-ventilated area	Safety glasses with side shields	Nitrile gloves	Laboratory coat	Generally not required.
Weighing and transferring larger quantities or when dust is generated	Chemical splash goggles	Nitrile gloves	Laboratory coat	N95 or P1 disposable respirator
Preparing solutions	Chemical splash goggles	Nitrile gloves	Laboratory coat	Not required if performed in a fume hood.
Cleaning spills	Chemical splash goggles	Nitrile gloves	Laboratory coat	N95 or P1 disposable respirator

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a standardized protocol minimizes the risk of exposure and ensures the reproducibility of your experiments.

3.1. Preparation and Engineering Controls

• Designated Area: Conduct all work with Phthaloyl-L-isoleucine powder in a designated area, preferably within a certified chemical fume hood to minimize inhalation exposure.

• Gather Materials: Before starting, ensure all necessary PPE, spill cleanup materials, and waste containers are readily accessible.

• Donning PPE: Put on your laboratory coat, followed by safety glasses or goggles, and finally, your gloves. Ensure your gloves overlap the cuffs of your lab coat.

3.2. Weighing and Transferring Phthaloyl-L-isoleucine Powder

• Minimize Dust: Use a micro-spatula to carefully transfer the powder. Avoid any actions that could create airborne dust, such as dropping the powder from a height.

• Weighing Paper/Boat: Use a creased weighing paper or an anti-static weighing boat to aid in the controlled transfer of the powder into your receiving vessel.

• Close Container: Promptly and securely close the stock container of Phthaloyl-L-isoleucine after dispensing the required amount.

3.3. Post-Handling Procedures

• Decontamination: Wipe down the work surface, balance, and any equipment used with a damp cloth. Dispose of the cloth as chemical waste.

• Doffing PPE: Remove your PPE in the correct order to avoid cross-contamination. First, remove your gloves, followed by your lab coat, and finally your eye protection.

• Hand Hygiene: Wash your hands thoroughly with soap and water after removing your PPE.[3]

Spill and Disposal Management

4.1. Spill Response

• Evacuate and Alert: If a significant amount of dust is generated, calmly move away from the area and inform your colleagues and laboratory supervisor.

• Cleanup: For small spills, wear your full PPE (including respiratory protection). Gently cover the spill with a damp paper towel to avoid raising dust, then wipe it up. Place the contaminated materials in a sealed bag for disposal.

• Ventilation: Ensure the area is well-ventilated after a spill.

4.2. Disposal Plan

• Chemical Waste: Dispose of unused Phthaloyl-L-isoleucine and any materials contaminated with it as chemical waste.

• Follow Regulations: Adhere to your institution's and local environmental regulations for chemical waste disposal.[3]

• Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the rinsate collected as chemical waste before disposal or recycling.

Visualizing the PPE Decision-Making Process

The following diagram illustrates a logical workflow for selecting the appropriate level of personal protective equipment when working with Phthaloyl-L-isoleucine.

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